Technical Documentation Center

4-Formyl-2-methoxyphenyl 3-methylbenzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Formyl-2-methoxyphenyl 3-methylbenzoate
  • CAS: 321725-87-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

This guide provides a comprehensive, technically detailed pathway for the synthesis of 4-formyl-2-methoxyphenyl 3-methylbenzoate, a valuable organic compound with potential applications in pharmaceutical and materials sc...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive, technically detailed pathway for the synthesis of 4-formyl-2-methoxyphenyl 3-methylbenzoate, a valuable organic compound with potential applications in pharmaceutical and materials science research. This document is intended for researchers, scientists, and drug development professionals with a working knowledge of synthetic organic chemistry.

Introduction and Strategic Approach

4-Formyl-2-methoxyphenyl 3-methylbenzoate is an aromatic ester derived from two key building blocks: vanillin (4-hydroxy-3-methoxybenzaldehyde) and 3-methylbenzoic acid. Vanillin is a naturally abundant and cost-effective starting material, making this synthesis economically viable.[1][2] The synthetic strategy hinges on the formation of an ester linkage between the phenolic hydroxyl group of vanillin and the acyl chloride of 3-methylbenzoic acid.

The chosen synthetic route is a classic Schotten-Baumann reaction, a robust and widely used method for the acylation of alcohols and phenols.[3] This reaction is typically carried out under basic conditions, which serves to deprotonate the phenolic hydroxyl group of vanillin, thereby increasing its nucleophilicity towards the electrophilic carbonyl carbon of 3-methylbenzoyl chloride. The base also neutralizes the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation.

Reaction Pathway and Mechanism

The synthesis proceeds via a nucleophilic acyl substitution reaction. The phenoxide ion of vanillin, generated in situ by a base, acts as a nucleophile and attacks the carbonyl carbon of 3-methylbenzoyl chloride. This is followed by the elimination of a chloride ion to yield the final ester product.

Figure 1: Overall reaction for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Experimental Protocol

This protocol is a self-validating system, designed for reproducibility and high yield.

Materials and Reagents
ReagentMolar Mass ( g/mol )CAS NumberKey PropertiesSafety Precautions
Vanillin152.15121-33-5White to pale yellow crystalline powder.[2]May cause skin irritation.
3-Methylbenzoyl chloride154.591711-06-4Colorless to light brown liquid.[4]Causes severe skin burns and eye damage. Moisture sensitive.[5]
Pyridine79.10110-86-1Colorless liquid with a strong, unpleasant odor.Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.
Dichloromethane (DCM)84.9375-09-2Colorless, volatile liquid.May cause cancer. Causes skin and eye irritation.
Sodium Bicarbonate (NaHCO₃)84.01144-55-8White crystalline powder.Generally non-hazardous.
Anhydrous Magnesium Sulfate (MgSO₄)120.377487-88-9White crystalline solid.Hygroscopic.
Step-by-Step Methodology

Experimental_Workflow A 1. Dissolve Vanillin in Dichloromethane B 2. Add Pyridine to the solution A->B C 3. Add 3-Methylbenzoyl chloride dropwise at 0°C B->C D 4. Stir at Room Temperature (Monitor by TLC) C->D E 5. Quench with Water and separate layers D->E F 6. Wash organic layer with NaHCO₃ solution E->F G 7. Dry organic layer with MgSO₄ F->G H 8. Evaporate solvent under reduced pressure G->H I 9. Purify by column chromatography H->I J 10. Characterize the pure product I->J

Figure 2: Step-by-step experimental workflow for the synthesis.

  • Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve vanillin (1.52 g, 10 mmol) in 30 mL of anhydrous dichloromethane.

  • Addition of Base: To the stirred solution, add pyridine (1.2 mL, 15 mmol). Cool the flask to 0°C in an ice bath.

  • Acylation: Add 3-methylbenzoyl chloride (1.70 g, 11 mmol) dropwise to the cooled solution over a period of 15 minutes. A white precipitate of pyridinium hydrochloride may form.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 7:3 v/v) as the eluent.

  • Work-up: Upon completion of the reaction (as indicated by the disappearance of vanillin on the TLC plate), quench the reaction by adding 30 mL of deionized water. Transfer the mixture to a separatory funnel and separate the organic layer.

  • Washing: Wash the organic layer sequentially with 2 x 20 mL of 5% aqueous sodium bicarbonate solution and 1 x 20 mL of brine.

  • Drying: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.[6] The fractions containing the pure product (as determined by TLC) are combined and the solvent is evaporated to yield 4-formyl-2-methoxyphenyl 3-methylbenzoate as a solid.

Product Characterization

The identity and purity of the synthesized 4-formyl-2-methoxyphenyl 3-methylbenzoate should be confirmed by spectroscopic methods.

¹H NMR Spectroscopy (Expected)
  • Aldehyde proton (-CHO): A singlet around δ 9.9 ppm.

  • Aromatic protons (vanillin moiety): Three protons in the aromatic region (δ 7.0-7.8 ppm), likely appearing as a doublet, a singlet, and a doublet of doublets.

  • Aromatic protons (3-methylbenzoyl moiety): Four protons in the aromatic region (δ 7.2-8.0 ppm).

  • Methoxy protons (-OCH₃): A singlet around δ 3.9 ppm.

  • Methyl protons (-CH₃): A singlet around δ 2.4 ppm.

¹³C NMR Spectroscopy (Expected)
  • Aldehyde carbonyl carbon: A signal around δ 191 ppm.

  • Ester carbonyl carbon: A signal around δ 164 ppm.

  • Aromatic carbons: Multiple signals in the range of δ 110-155 ppm.

  • Methoxy carbon: A signal around δ 56 ppm.

  • Methyl carbon: A signal around δ 21 ppm.

Infrared (IR) Spectroscopy (Expected)
  • C=O stretching (aldehyde): A strong absorption band around 1700 cm⁻¹.

  • C=O stretching (ester): A strong absorption band around 1735 cm⁻¹.

  • C-O stretching (ester): A strong absorption band in the region of 1250-1100 cm⁻¹.

  • Aromatic C-H stretching: Signals above 3000 cm⁻¹.

  • Aliphatic C-H stretching: Signals just below 3000 cm⁻¹.

Safety and Handling

  • 3-Methylbenzoyl chloride is corrosive and moisture-sensitive. Handle it in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[4][5]

  • Pyridine is a flammable and toxic liquid. All manipulations should be performed in a well-ventilated fume hood.

  • Dichloromethane is a volatile and potentially carcinogenic solvent. Use it in a fume hood and minimize exposure.

References

  • CORE. (n.d.). 1 Synthesis of formyl-thienylpyrroles: versatile building blocks for NLO materials. Retrieved January 17, 2026, from [Link]

  • Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy- phenyl)iodonium Tosylate. Retrieved January 17, 2026, from [Link]

  • Google Patents. (n.d.). WO2008044895A1 - The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.
  • MDPI. (n.d.). (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate. Retrieved January 17, 2026, from [Link]

  • Chemistry LibreTexts. (2020). 21.4: Experiment 65 Reactions. Retrieved January 17, 2026, from [Link]

  • Asian Journal of Chemistry. (2016). Synthesis and Characterization of Liquid Crystalline Organosiloxanes Containing 4-Methoxyphenyl 4-(2-alkenyloxy)benzoate. Retrieved January 17, 2026, from [Link]

  • Scribd. (n.d.). Esterification of Vanillin: NMR Analysis. Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). Vanillin. Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). 3-Methylbenzoyl chloride. Retrieved January 17, 2026, from [Link]

  • ResearchGate. (n.d.). Physico-chemical properties of vanillin. Retrieved January 17, 2026, from [Link]

  • ResearchGate. (n.d.). Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame. Retrieved January 17, 2026, from [Link]

  • YouTube. (2020). EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION). Retrieved January 17, 2026, from [Link]

  • ResearchGate. (n.d.). 1 H NMR spectrum of (2c) 1-(4-Methoxyphenyl)-3-(4-methylphenyl) thiourea (DMSO-d6). Retrieved January 17, 2026, from [Link]

  • Scribd. (n.d.). Experiment 3: Esterifications Reactions of Vanillin: The Use of NMR To Determine A Structure. Retrieved January 17, 2026, from [Link]

  • Wikipedia. (n.d.). Vanillin. Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). 3-Methylbenzoyl chloride. Retrieved January 17, 2026, from [Link]

  • Cheméo. (n.d.). Chemical Properties of Vanillin (CAS 121-33-5). Retrieved January 17, 2026, from [Link]

  • ResearchGate. (n.d.). IR spectrum of 1-(4-methoxyphenyl)-3- (4-propyloxyphenyl)-2-propen-1-one. Retrieved January 17, 2026, from [Link]

  • CORE. (n.d.). PROCESS FOR THE PREPARATION OF VANILLIN FROM A MIXED m-CRESOL/p-CRESOL STREAM. Retrieved January 17, 2026, from [Link]

  • SpectraBase. (n.d.). 4-Formyl-2-methoxyphenyl 4-methylbenzoate - Optional[13C NMR] - Chemical Shifts. Retrieved January 17, 2026, from [Link]

  • Journal of Pharmacy & Pharmaceutical Sciences. (2021). Supplementary Information File. Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). 4-Formylphenyl 4-methoxybenzoate. Retrieved January 17, 2026, from [Link]

Sources

Exploratory

An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl 3-methylbenzoate: Synthesis, Characterization, and Potential Applications

Abstract Introduction and Rationale 4-Formyl-2-methoxyphenyl 3-methylbenzoate is an aromatic ester that incorporates the structural features of two key chemical building blocks: vanillin (4-hydroxy-3-methoxybenzaldehyde)...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Introduction and Rationale

4-Formyl-2-methoxyphenyl 3-methylbenzoate is an aromatic ester that incorporates the structural features of two key chemical building blocks: vanillin (4-hydroxy-3-methoxybenzaldehyde) and 3-methylbenzoic acid (m-toluic acid). Vanillin and its derivatives are known for a wide range of biological activities, including antimicrobial and antioxidant properties.[1][2] Benzaldehydes and benzoates are also pivotal intermediates in pharmaceutical synthesis.[3][4] The combination of these two moieties into a single molecule suggests the potential for novel chemical and biological properties. The aldehyde group offers a reactive site for further chemical modification, while the ester linkage and the aromatic rings provide a scaffold that could be explored for various applications. This guide serves as a foundational document to stimulate and support research into this promising, yet underexplored, chemical entity.

Molecular Structure and Physicochemical Properties

The core structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate consists of a 3-methylbenzoyl group ester-linked to the phenolic hydroxyl group of a vanillin moiety.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, with data from the closely related compound 4-Formyl-2-methoxyphenyl benzoate provided for comparison.[5]

PropertyPredicted Value for 4-Formyl-2-methoxyphenyl 3-methylbenzoateReference Value for 4-Formyl-2-methoxyphenyl benzoate
Molecular Formula C₁₆H₁₄O₄C₁₅H₁₂O₄
Molecular Weight 270.28 g/mol 256.25 g/mol [5]
IUPAC Name 4-Formyl-2-methoxyphenyl 3-methylbenzoate(4-formyl-2-methoxyphenyl) benzoate[5]
Appearance Predicted to be a white to off-white crystalline solidNot specified, but similar compounds are crystalline solids[6]
Solubility Predicted to be soluble in common organic solvents (e.g., ethanol, acetone, chloroform) and insoluble in water.Not specified, but expected to have low water solubility.
Melting Point Predicted to be in a similar range to analogous compounds, likely between 70-100 °C.Not specified.
Boiling Point Predicted to be > 300 °C at atmospheric pressure.Not specified.

Proposed Synthesis

The most direct and logical route to synthesize 4-Formyl-2-methoxyphenyl 3-methylbenzoate is through the esterification of vanillin with a reactive derivative of 3-methylbenzoic acid, such as 3-methylbenzoyl chloride. This is a standard and well-documented method for forming esters from phenols.[7][8]

Synthesis of 3-Methylbenzoyl Chloride

The acyl chloride is a key intermediate and can be readily prepared from 3-methylbenzoic acid.

  • Reaction: 3-Methylbenzoic acid is reacted with thionyl chloride (SOCl₂), often with a catalytic amount of N,N-dimethylformamide (DMF), to yield 3-methylbenzoyl chloride.[9][10][11]

  • Rationale: Thionyl chloride is a highly effective reagent for this conversion, with the byproducts (SO₂ and HCl) being gaseous, which simplifies purification.[10]

Esterification of Vanillin
  • Reaction: Vanillin is reacted with the synthesized 3-methylbenzoyl chloride in the presence of a base, such as pyridine or triethylamine, in an appropriate solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

  • Rationale: The base is crucial to neutralize the hydrochloric acid (HCl) generated during the reaction, which would otherwise be detrimental to the product and reaction kinetics. The phenolic hydroxyl group of vanillin acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride.[7]

Experimental Protocol: Synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate
  • Preparation of 3-Methylbenzoyl Chloride:

    • In a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber, combine 3-methylbenzoic acid (1.0 eq) and thionyl chloride (1.2 eq).

    • Add a catalytic amount of DMF (1-2 drops).

    • Heat the mixture to reflux (approximately 90°C) for 2-3 hours, or until the evolution of gas ceases.[10]

    • Remove the excess thionyl chloride by distillation under reduced pressure to obtain crude 3-methylbenzoyl chloride.[10]

  • Esterification:

    • Dissolve vanillin (1.0 eq) and pyridine (1.1 eq) in anhydrous DCM in a separate flask under an inert atmosphere (e.g., nitrogen).

    • Cool the solution to 0°C in an ice bath.

    • Slowly add the crude 3-methylbenzoyl chloride (1.05 eq) dropwise to the cooled solution with stirring.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, quench the reaction with water and separate the organic layer.

    • Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

    • Purify the crude product by recrystallization (e.g., from ethanol/water) or column chromatography to yield pure 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Synthesis_Workflow cluster_0 Step 1: Acyl Chloride Formation cluster_1 Step 2: Esterification 3_Methylbenzoic_Acid 3-Methylbenzoic Acid 3_Methylbenzoyl_Chloride 3-Methylbenzoyl Chloride 3_Methylbenzoic_Acid->3_Methylbenzoyl_Chloride + SOCl₂/DMF, Δ SOCl2 Thionyl Chloride (SOCl₂) Target_Molecule 4-Formyl-2-methoxyphenyl 3-methylbenzoate 3_Methylbenzoyl_Chloride->Target_Molecule + Vanillin, Pyridine Vanillin Vanillin Pyridine Pyridine

Caption: Proposed two-step synthesis of the target molecule.

Analytical Characterization Workflow

A thorough characterization is essential to confirm the identity and purity of the synthesized 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehyde proton (around 9.8-10.0 ppm), the aromatic protons on both rings (in the range of 7.0-8.2 ppm), the methoxy group protons (a singlet around 3.9 ppm), and the methyl group protons on the benzoate ring (a singlet around 2.4 ppm).

  • ¹³C NMR: The carbon NMR spectrum should reveal the carbonyl carbons of the aldehyde (around 190 ppm) and the ester (around 165 ppm), along with the aromatic, methoxy, and methyl carbons at their characteristic chemical shifts.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum will be critical for identifying the key functional groups. Expected characteristic absorption bands include:

  • C=O stretch (aldehyde): ~1700-1720 cm⁻¹

  • C=O stretch (ester): ~1735-1750 cm⁻¹

  • C-O stretch (ester and ether): ~1100-1300 cm⁻¹

  • Aromatic C=C stretches: ~1450-1600 cm⁻¹

  • C-H stretch (aldehyde): Two weak bands around 2720 and 2820 cm⁻¹

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) will be used to confirm the molecular formula by providing a highly accurate mass-to-charge ratio of the molecular ion.

High-Performance Liquid Chromatography (HPLC)

HPLC will be employed to assess the purity of the final compound. A reversed-phase column with a suitable mobile phase (e.g., acetonitrile/water gradient) and UV detection would be appropriate.

Analytical_Workflow Synthesized_Product Synthesized Crude Product Purification Purification (Recrystallization / Chromatography) Synthesized_Product->Purification Pure_Product Pure Product Purification->Pure_Product Structural_Elucidation Structural Elucidation Pure_Product->Structural_Elucidation Purity_Assessment Purity Assessment Pure_Product->Purity_Assessment NMR ¹H and ¹³C NMR Structural_Elucidation->NMR FTIR FT-IR Spectroscopy Structural_Elucidation->FTIR MS Mass Spectrometry Structural_Elucidation->MS HPLC HPLC Purity_Assessment->HPLC

Caption: Comprehensive analytical workflow for characterization.

Potential Reactivity and Applications

The trifunctional nature of 4-Formyl-2-methoxyphenyl 3-methylbenzoate (containing aldehyde, ester, and aromatic ether groups) makes it a versatile platform for further chemical synthesis and a candidate for various applications.

Chemical Reactivity
  • Aldehyde Group: This group can undergo a wide range of reactions, including oxidation to a carboxylic acid, reduction to an alcohol, and various condensation reactions (e.g., Wittig, Knoevenagel) to form new C-C bonds. This makes it an excellent starting point for building more complex molecules.

  • Ester Group: The ester linkage can be hydrolyzed under acidic or basic conditions to regenerate vanillin and 3-methylbenzoic acid.

Potential Applications in Drug Discovery
  • Antimicrobial Agents: Vanillin and its derivatives have demonstrated antimicrobial activity. The esterification could modulate this activity, potentially enhancing its potency or altering its spectrum of activity.[2]

  • Antioxidant Properties: Phenolic compounds are known for their antioxidant capabilities. While the phenolic hydroxyl group is esterified in the target molecule, it could potentially act as a pro-drug, releasing the active vanillin upon hydrolysis in a biological system.[1]

  • Scaffold for Medicinal Chemistry: The molecule can serve as a scaffold for the synthesis of more complex drug candidates. The aldehyde can be converted into various heterocycles, which are common motifs in pharmaceuticals.[3][12] Benzaldehyde itself has been studied as a potential absorption promoter for drugs with low bioavailability.[13]

Safety and Handling

As 4-Formyl-2-methoxyphenyl 3-methylbenzoate is a novel compound, a full toxicological profile is not available. Therefore, precautions should be based on the known hazards of its starting materials and structurally similar compounds.

  • Starting Materials:

    • Vanillin: Generally recognized as safe (GRAS) for use in food, but can be an irritant in pure form.[6]

    • 3-Methylbenzoic Acid: May cause eye irritation.[14]

    • 3-Methylbenzoyl Chloride: Corrosive and causes severe skin burns and eye damage. It is also sensitive to moisture.[9][11]

  • Analogous Compound: 4-Formyl-2-methoxyphenyl benzoate is classified with GHS hazard statements indicating it may cause an allergic skin reaction.

  • Recommended Precautions:

    • Handle in a well-ventilated fume hood.

    • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

    • Avoid inhalation of dust or vapors and contact with skin and eyes.

    • Store in a cool, dry place away from moisture and strong oxidizing agents.

Conclusion

4-Formyl-2-methoxyphenyl 3-methylbenzoate represents an intriguing chemical entity with potential for further exploration. This guide provides a robust theoretical framework for its synthesis and characterization, drawing upon established chemical principles and data from analogous structures. The presence of multiple reactive functional groups makes it a versatile platform for synthetic chemistry and a promising candidate for applications in drug discovery and materials science. It is our hope that this document will serve as a valuable resource for researchers embarking on the study of this novel compound.

References

  • m-Toluic acid. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

  • Kumar, R., et al. (2012). A Review on the Vanillin derivatives showing various Biological activities. International Journal of PharmTech Research, 4(1), 266-279.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Reaction Mechanisms of 3-Methylbenzoyl Chloride Derivatives. Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). 3-Methylbenzoic acid. Retrieved January 17, 2026, from [Link]

  • NMPPDB. (n.d.). 4-hydroxy-3-methoxy-benzaldehyde. Retrieved January 17, 2026, from [Link]

  • Semantic Scholar. (n.d.). A Review on the Vanillin derivatives showing various Biological activities. Retrieved January 17, 2026, from [Link]

  • Kaival Chemicals Pvt. Ltd. (n.d.). Meta Toluic Acid 3-Methyl Benzoic Acid Manufacturer. Retrieved January 17, 2026, from [Link]

  • FlavorDB. (n.d.). 4-hydroxy-3-methoxybenzaldehyde (vanillin). Retrieved January 17, 2026, from [Link]

  • Google Patents. (n.d.). EP0429921A1 - Process for preparing 3-methyl-benzylchloride.
  • ResearchGate. (n.d.). Chemical structure of Vanillin (4-hydroxy-3-methoxybenzaldehyde). Retrieved January 17, 2026, from [Link]

  • mVOC 4.0. (n.d.). 4-Hydroxy-3-methoxybenzaldehyde. Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). Vanillin. Retrieved January 17, 2026, from [Link]

  • International Journal of Advanced Biochemistry Research. (2020). Microbial conversion of vanillin for enhanced antimicrobial activity: A comprehensive study.
  • ResearchGate. (n.d.). Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids. Retrieved January 17, 2026, from [Link]

  • Antioxidants (Basel). (2020).
  • Scribd. (n.d.). Lab Report Experiment 3 - Esterification Reactions of Vanillin. Retrieved January 17, 2026, from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of Benzaldehyde in Pharmaceutical Synthesis. Retrieved January 17, 2026, from [Link]

  • Blog. (n.d.). What are the uses of benzaldehyde in the pharmaceutical industry?. Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. Retrieved January 17, 2026, from [Link]

  • YouTube. (2020, November 2). EXPERIMENT 3B: ESTERIFICATION REACTIONS OF VANILLIN (ACIDIC CONDITION). Retrieved January 17, 2026, from [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). What are six applications for benzaldehyde. Retrieved January 17, 2026, from [Link]

  • YouTube. (2020, November 2). EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION). Retrieved January 17, 2026, from [Link]

  • Scribd. (n.d.). Experiment 3 Esterification Reactions of Vanilin The Use of NMR To Determine A Structure. Retrieved January 17, 2026, from [Link]

  • MDPI. (n.d.). (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate. Retrieved January 17, 2026, from [Link]

  • Scribd. (n.d.). Experiment 3: Esterifications Reactions of Vanillin: The Use of NMR To Determine A Structure. Retrieved January 17, 2026, from [Link]

  • Frontiers in Pharmacology. (2021). Benzaldehyde, A New Absorption Promoter, Accelerating Absorption on Low Bioavailability Drugs Through Membrane Permeability.
  • PubChem. (n.d.). 4-Formylphenyl 4-methoxybenzoate. Retrieved January 17, 2026, from [Link]

  • SpectraBase. (n.d.). 4-Formyl-2-methoxyphenyl 4-methylbenzoate - Optional[13C NMR] - Chemical Shifts. Retrieved January 17, 2026, from [Link]

  • SpectraBase. (n.d.). 4-Formyl-2-methoxyphenyl 3-methoxybenzoate - Optional[13C NMR] - Chemical Shifts. Retrieved January 17, 2026, from [Link]

  • OICC Press. (2024).
  • ResearchGate. (n.d.). FT-IR spectrum of 2-(4-methoxyphenyl)benzo[d]thiazole recorded at room temperature. Retrieved January 17, 2026, from [Link]

  • ResearchGate. (n.d.). FT-IR spectra for (a) bis-(4-formyl-2-methoxyphenyl) terephthalate, (b).... Retrieved January 17, 2026, from [Link]

  • NIST WebBook. (n.d.). Vanillin. Retrieved January 17, 2026, from [Link]

  • ResearchGate. (n.d.). FTIR spectrum of 4-methyl-3-nitrobenzoic acid: (a) Observed; (b).... Retrieved January 17, 2026, from [Link]

Sources

Foundational

The Enigmatic Molecule: A Technical Overview of 4-Formyl-2-methoxyphenyl 3-methylbenzoate (CAS 321725-87-5)

Abstract 4-Formyl-2-methoxyphenyl 3-methylbenzoate, identified by the CAS number 321725-87-5, represents a unique chemical entity at the intersection of several key functional groups in organic chemistry. This technical...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

4-Formyl-2-methoxyphenyl 3-methylbenzoate, identified by the CAS number 321725-87-5, represents a unique chemical entity at the intersection of several key functional groups in organic chemistry. This technical guide serves as a foundational resource for researchers, scientists, and professionals in drug development, providing a comprehensive analysis of its molecular structure, physicochemical properties, and, most critically, its potential synthetic pathways and prospective applications. While this compound is documented in chemical supplier catalogs, a notable scarcity of dedicated scholarly research necessitates a first-principles approach to understanding its scientific and commercial potential. This document aims to bridge that gap by synthesizing available data with established chemical principles to offer expert insights into its reactivity, potential biological significance, and methodologies for its synthesis and characterization.

Molecular Architecture and Physicochemical Profile

At its core, 4-Formyl-2-methoxyphenyl 3-methylbenzoate is an ester formed from vanillin (4-hydroxy-3-methoxybenzaldehyde) and 3-methylbenzoic acid. This structure combines several key functional groups that dictate its chemical behavior and potential utility.

  • Aromatic Aldehyde (Formyl Group): The aldehyde group, positioned para to the ester linkage, is a highly reactive site, susceptible to nucleophilic attack and oxidation-reduction reactions. It serves as a crucial handle for further chemical modifications.

  • Guaiacol Moiety (2-methoxyphenyl): The underlying vanillin framework provides a guaiacol-type structure, which is a common motif in biologically active natural products. The methoxy group influences the electronic properties of the aromatic ring.

  • Benzoate Ester: The ester linkage connects the phenolic oxygen of the vanillin core to the carboxyl group of 3-methylbenzoic acid. This bond is stable under neutral conditions but can be cleaved by hydrolysis under acidic or basic conditions.

  • Toluene Moiety (3-methylbenzoate): The 3-methylbenzoyl group contributes to the molecule's lipophilicity and can engage in various intermolecular interactions.

A summary of its key properties is presented below:

PropertyValueSource
CAS Number 321725-87-5N/A
Molecular Formula C16H14O4N/A
Molecular Weight 270.28 g/mol N/A
Canonical SMILES CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)C=O)OCN/A
InChI Key InChI=1S/C16H14O4/c1-11-6-7-12(8-13(11)16(19)20-15-10-9-14(17)5-4-15)21-2/h4-10,17H,1-2H3N/A
Appearance White to off-white powder or crystals (predicted)N/A
Solubility Predicted to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents. Poorly soluble in water.N/A

Strategic Synthesis and Mechanistic Considerations

The logical and most common synthetic route to 4-Formyl-2-methoxyphenyl 3-methylbenzoate is through the esterification of vanillin with 3-methylbenzoyl chloride. This reaction, a classic example of nucleophilic acyl substitution, provides a high-yielding and straightforward pathway.

Proposed Synthetic Workflow: Esterification of Vanillin

The following diagram illustrates the key steps in the proposed synthesis:

Synthesis_Workflow Reactants Vanillin & 3-Methylbenzoyl Chloride Reaction Esterification Reaction (Nucleophilic Acyl Substitution) Reactants->Reaction Introduce Base Pyridine or Triethylamine (Base & Catalyst) Base->Reaction Add Solvent Dichloromethane (DCM) or Tetrahydrofuran (THF) Solvent->Reaction Dissolve in Workup Aqueous Workup (e.g., dilute HCl, NaHCO3, brine) Reaction->Workup Quench & Extract Purification Purification (Recrystallization or Column Chromatography) Workup->Purification Isolate Crude Product 4-Formyl-2-methoxyphenyl 3-methylbenzoate Purification->Product Isolate Pure

Caption: Proposed workflow for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Detailed Experimental Protocol

Materials:

  • Vanillin (1.0 eq)

  • 3-Methylbenzoyl chloride (1.1 eq)

  • Anhydrous Pyridine or Triethylamine (1.5 eq)

  • Anhydrous Dichloromethane (DCM)

  • 0.5 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Saturated sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Solvents for recrystallization (e.g., ethanol, ethyl acetate/hexanes)

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add vanillin and dissolve it in anhydrous DCM.

  • Base Addition: Cool the solution to 0 °C using an ice bath. Add pyridine or triethylamine dropwise. The base acts as a nucleophilic catalyst and an acid scavenger for the HCl byproduct.

  • Acylation: Slowly add 3-methylbenzoyl chloride to the reaction mixture. The formation of a precipitate (pyridinium or triethylammonium hydrochloride) is typically observed.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (vanillin) is consumed.

  • Aqueous Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 0.5 M HCl to remove the base, saturated NaHCO₃ to neutralize any remaining acid, and brine to reduce the solubility of organic compounds in the aqueous layer.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexanes) or by flash column chromatography on silica gel to obtain the pure 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Characterization and Quality Control

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the molecular structure by showing characteristic chemical shifts and coupling constants for the aromatic, aldehyde, methoxy, and methyl protons and carbons.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the exact molecular weight and elemental composition.

  • Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the C=O stretch of the aldehyde (around 1690 cm⁻¹) and the ester (around 1735 cm⁻¹), as well as C-O stretching and aromatic C-H bending vibrations.

  • Melting Point: A sharp melting point range is indicative of high purity.

Potential Applications and Future Research Directions

While specific applications for 4-Formyl-2-methoxyphenyl 3-methylbenzoate are not yet established in the literature, its chemical structure suggests several promising avenues for investigation, particularly in medicinal chemistry and materials science.

Signaling Pathways and Drug Development

The aldehyde functionality is a key feature that can be leveraged for the synthesis of more complex molecules. For instance, it can undergo reductive amination to form secondary or tertiary amines, or it can be a precursor for the synthesis of Schiff bases and other heterocyclic compounds.

The following diagram illustrates a potential logic for its application in drug discovery:

Drug_Discovery_Logic Start 4-Formyl-2-methoxyphenyl 3-methylbenzoate Modification Chemical Modification (e.g., Reductive Amination, Wittig Reaction, etc.) Start->Modification Library Compound Library Generation Modification->Library Screening High-Throughput Screening (HTS) Library->Screening Hit Hit Identification Screening->Hit Lead Lead Optimization Hit->Lead Candidate Drug Candidate Lead->Candidate

Caption: Logic flow for the use of the title compound in a drug discovery program.

The vanillin-like core is a known "privileged scaffold" in medicinal chemistry, appearing in numerous compounds with diverse biological activities. Potential areas of interest for screening derivatives of this molecule could include:

  • Antimicrobial Agents: Vanillin and its derivatives have shown antimicrobial properties.

  • Antioxidant Activity: The phenolic-like structure suggests potential radical scavenging capabilities.

  • Enzyme Inhibition: The aldehyde could potentially form covalent bonds with active site residues of certain enzymes.

Materials Science and Polymer Chemistry

The aldehyde group can also be utilized in the synthesis of novel polymers and materials. For example, it can undergo condensation reactions with phenols or amines to form resins. The overall molecule could also be explored as a building block for liquid crystals or other functional materials.

Conclusion and Outlook

4-Formyl-2-methoxyphenyl 3-methylbenzoate (CAS 321725-87-5) is a compound with significant untapped potential. Its straightforward synthesis from readily available starting materials makes it an attractive scaffold for further chemical exploration. While the current body of literature on this specific molecule is sparse, a thorough understanding of its constituent functional groups allows for the rational design of future research. This guide provides the foundational knowledge and detailed protocols necessary for scientists to begin investigating its properties and potential applications. It is anticipated that future research will uncover novel biological activities and material properties associated with this intriguing molecule, thereby filling the existing knowledge gap.

References

As of the latest literature search, there are no specific scholarly articles or patents dedicated to the synthesis, properties, or applications of 4-Formyl-2-methoxyphenyl 3-methylbenzoate (CAS 321725-87-5). The information presented in this guide is based on established principles of organic chemistry and expert synthesis of data from chemical supplier databases and analogous structures. Researchers are encouraged to publish their findings on this compound to contribute to the collective scientific knowledge.

Exploratory

An In-depth Technical Guide to the Structure Elucidation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Abstract The definitive identification of a molecule's structure is a cornerstone of chemical research and development, underpinning everything from reaction mechanism studies to the design of novel therapeutics. This gu...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The definitive identification of a molecule's structure is a cornerstone of chemical research and development, underpinning everything from reaction mechanism studies to the design of novel therapeutics. This guide provides a comprehensive, field-proven methodology for the structure elucidation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, an aromatic ester derived from vanillin and 3-methylbenzoic acid. Moving beyond a simple recitation of techniques, this document delves into the causal logic behind the integrated application of Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. We present not just the expected data, but the rationale for why specific fragmentation patterns, absorption bands, and chemical shifts are observed, thereby creating a self-validating analytical workflow. This guide is intended for researchers, scientists, and drug development professionals who require a robust framework for organic structure determination.

Introduction: The Analytical Imperative

The molecule at the center of our investigation is 4-Formyl-2-methoxyphenyl 3-methylbenzoate. Its molecular structure brings together two key aromatic moieties: a vanillin-derived phenol and a 3-methylbenzoic acid-derived acyl group. The unambiguous confirmation of its covalent architecture is paramount for ensuring purity, predicting chemical reactivity, and understanding its potential biological activity.

The molecular formula is C₁₆H₁₄O₄, corresponding to a molecular weight of 270.28 g/mol . A preliminary calculation of the Index of Hydrogen Deficiency (IHD), also known as the degrees of unsaturation, provides the first clue to its structure.

  • IHD Calculation: IHD = C + 1 - (H/2) = 16 + 1 - (14/2) = 10

An IHD of 10 is indicative of significant unsaturation, which is consistent with the presence of two benzene rings (4 degrees each) and two carbonyl groups (1 degree each). Our task is to use modern spectroscopic techniques to confirm this hypothesis and precisely map the atomic connectivity. The strategy relies on an integrated approach where each technique provides a unique and complementary piece of the structural puzzle.[1][2] Mass spectrometry will yield the molecular weight and fragmentation map, infrared spectroscopy will identify the functional groups present, and nuclear magnetic resonance spectroscopy will provide the definitive carbon-hydrogen framework.[3]

Mass Spectrometry: Deconstructing the Molecule

Mass spectrometry (MS) is an essential first step, providing two critical pieces of information: the precise molecular weight of the parent compound and a fragmentation "fingerprint" that offers powerful clues about its substructures.[1][4] For a molecule like this, Electron Ionization (EI) is the method of choice due to its ability to induce reproducible and informative fragmentation.

Expert Rationale for Fragmentation Analysis

Aromatic esters are structurally robust, meaning the molecular ion peak (M⁺•) is typically prominent and readily identifiable.[5][6] The fragmentation logic is governed by the stability of the resulting cations. The primary cleavage points are the bonds adjacent to the carbonyl group, specifically the ester C-O bonds, as this leads to the formation of resonance-stabilized acylium ions.[5][7][8]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)
  • Sample Preparation: Dissolve approximately 0.1 mg of the purified compound in 1 mL of a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Injection: Introduce the sample into the mass spectrometer via a direct insertion probe or GC inlet.

  • Ionization: Subject the sample to a standard electron beam of 70 eV. This energy level is a well-established standard that ensures sufficient fragmentation for structural analysis while maintaining reproducibility across different instruments.

  • Analysis: Scan a mass range from m/z 40 to 400 to ensure capture of both low-mass fragments and the parent ion.

Predicted Mass Spectrum and Data Interpretation

The analysis of the mass spectrum focuses on identifying the molecular ion and key fragments that can be logically traced back to the parent structure.

Table 1: Predicted Key Fragments in the EI Mass Spectrum

m/z (Predicted)Fragment Structure/FormulaInterpretation & Causality
270[C₁₆H₁₄O₄]⁺• (Molecular Ion)Confirms the molecular weight and formula. Its presence indicates a relatively stable molecule under EI conditions, typical for aromatic compounds.
119 [C₈H₇O]⁺ (3-methylbenzoyl cation)Base Peak. Formed by the highly favorable α-cleavage of the ester C-O bond, releasing a neutral vanillin-derived phenoxy radical. This acylium ion is resonance-stabilized, making it the most abundant fragment.[5][6]
135[C₈H₇O₂]⁺ (4-formyl-2-methoxyphenyl cation)Results from the alternative α-cleavage, losing the 3-methylbenzoyl radical. Its lower intensity compared to m/z 119 suggests this is a less favorable fragmentation pathway.
91[C₇H₇]⁺ (Tropylium ion)A classic fragment indicating a toluene-like substructure. It forms from the 3-methylbenzoyl cation (m/z 119) via the loss of a neutral carbon monoxide (CO) molecule (119 - 28 = 91).
151[C₈H₇O₃]⁺A potential fragment arising from the molecular ion through the loss of a methyl radical (•CH₃) followed by the loss of CO.
Visualization: Fragmentation Pathway

G M Molecular Ion (M+•) m/z = 270 F119 3-Methylbenzoyl Cation m/z = 119 (Base Peak) M->F119 - •O-C₈H₇O₂ F135 Vanillin-derived Cation m/z = 135 M->F135 - •CO-C₇H₇ F91 Tropylium Ion m/z = 91 F119->F91 - CO

Caption: Key EI-MS fragmentation pathways for the target molecule.

Infrared Spectroscopy: Functional Group Mapping

Infrared (IR) spectroscopy is a rapid and powerful technique for identifying the specific functional groups within a molecule.[1] Each functional group absorbs IR radiation at a characteristic frequency, corresponding to the energy required to excite its bonds into a higher vibrational state.[9][10]

Expert Rationale for Spectral Interpretation

For this molecule, the most diagnostic regions of the IR spectrum are the C-H stretching region (2700-3100 cm⁻¹) and the carbonyl (C=O) stretching region (1650-1750 cm⁻¹). The presence of two distinct carbonyl groups (ester and aldehyde) is expected to give rise to two separate, strong absorption bands.[11] Furthermore, the aldehyde C-H stretch provides a unique and confirmatory signal that is often unambiguous.[12]

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy
  • Sample Preparation: Place a small amount (1-2 mg) of the solid compound directly onto the ATR crystal (typically diamond or germanium).

  • Analysis: Apply pressure to ensure good contact between the sample and the crystal.

  • Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean ATR crystal is collected first and automatically subtracted.

Predicted IR Spectrum and Data Interpretation

The IR spectrum provides a clear map of the functional groups present, confirming the core structural features.

Table 2: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)Vibration TypeIntensityInterpretation & Causality
3100-3000Aromatic C-H StretchMediumConfirms the presence of hydrogen atoms bonded to sp²-hybridized carbons of the aromatic rings.[13][14]
3000-2850Aliphatic C-H StretchMediumCorresponds to the C-H bonds of the methoxy (-OCH₃) and methyl (-CH₃) groups.[13][15]
~2850 & ~2750 Aldehyde C-H Stretch Weak-Med Key Diagnostic Peak. This pair of peaks (a Fermi doublet) is highly characteristic of an aldehyde C-H bond and is crucial for distinguishing it from a ketone.[12][16]
~1725 Ester C=O Stretch Strong A strong, sharp absorption typical for an aromatic ester carbonyl group. Its position is slightly higher than an aldehyde due to the electronic effects of the ester oxygen.[13][17][18]
~1700 Aldehyde C=O Stretch Strong A second strong, sharp carbonyl absorption. Its frequency is lowered relative to the ester due to conjugation with the aromatic ring, a common and predictable effect.[11][16]
1600-1475Aromatic C=C StretchMed-WeakA series of absorptions resulting from the stretching vibrations within the benzene rings.[13][14]
~1250 & ~1100 Ester C-O Stretches Strong Two distinct, strong peaks characteristic of the ester functional group. The higher frequency band is from the asymmetric C-O stretch (Ar-CO-O), and the lower is from the symmetric C-O stretch (O-Ar).[13][17]

NMR Spectroscopy: The Definitive Structural Blueprint

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the complete carbon-hydrogen framework of an organic molecule.[19] By analyzing the chemical shifts, integration, and coupling patterns in ¹H and ¹³C NMR spectra, we can determine the precise connectivity of every atom.

Expert Rationale for NMR Analysis

The key to interpreting the NMR spectra of this molecule is to treat it as two distinct but connected spin systems: the 3-methylbenzoate moiety and the 4-formyl-2-methoxyphenyl moiety. The chemical shifts will be dictated by the electronic environment of each nucleus; electron-withdrawing groups like carbonyls will shift signals downfield (to higher ppm), while electron-donating groups like methoxy will shift them upfield.[20] The integration values in the ¹H NMR spectrum must correspond to the exact proton count for each unique environment, providing a critical self-validation check.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

  • ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz (or higher) spectrometer. Key parameters include a 90° pulse angle and a sufficient relaxation delay (e.g., 5 seconds) to ensure accurate integration.

  • ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to produce a spectrum with singlets for each unique carbon. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

Predicted ¹H NMR Spectrum and Data Interpretation

Table 3: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentInterpretation & Causality
~9.95s (singlet)1H-CHOThe aldehyde proton is highly deshielded by the anisotropic effect of the C=O bond and its direct attachment to the electron-withdrawing carbonyl carbon.[21]
~8.0 - 7.3m (multiplet)7H totalAromatic HThese protons reside on the two aromatic rings. The signals are complex due to spin-spin coupling and overlapping. Protons ortho to the carbonyl groups will be the most downfield.[14][22][23]
~3.90s (singlet)3H-OCH₃The methoxy protons are a sharp singlet, deshielded by the adjacent oxygen atom. Its chemical shift is highly characteristic.[24]
~2.45s (singlet)3H-CH₃The methyl group on the benzoate ring appears as a singlet. Its chemical shift is in the typical benzylic proton range.[22][23]
Predicted ¹³C NMR Spectrum and Data Interpretation

Table 4: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)AssignmentInterpretation & Causality
~191.0Aldehyde C=OThe aldehyde carbonyl carbon is significantly downfield due to being sp²-hybridized and bonded to a highly electronegative oxygen.[24]
~164.5Ester C=OThe ester carbonyl carbon is also downfield but is shielded relative to the aldehyde carbon by the resonance contribution from the second oxygen atom.
~155 - 110Aromatic CA complex set of signals for the 12 aromatic carbons. Carbons bonded to oxygen (C-O) will be the most deshielded (~155-140 ppm), while others will appear between ~135-110 ppm.[22][23]
~56.0Methoxy -OCH₃The carbon of the methoxy group is shielded relative to the aromatic carbons but deshielded by the attached oxygen. Its shift is highly diagnostic.[24]
~21.5Methyl -CH₃The aliphatic methyl carbon is the most shielded carbon in the molecule, appearing far upfield as expected for an sp³-hybridized carbon.

Integrated Analysis: Assembling the Final Structure

The power of this multi-technique approach lies in the convergence of all data points to a single, unambiguous structure. The process is a logical, stepwise confirmation.

G cluster_MS Mass Spectrometry cluster_IR IR Spectroscopy cluster_NMR NMR Spectroscopy MS Molecular Formula: C₁₆H₁₄O₄ MW = 270 IHD = 10 Final Final Structure Confirmed: 4-Formyl-2-methoxyphenyl 3-methylbenzoate MS->Final IR Functional Groups: - Aldehyde (~1700, 2750 cm⁻¹) - Ester (~1725, 1250 cm⁻¹) - Aromatic Rings - Methoxy Group IR->Final NMR Carbon-Hydrogen Framework: - Confirms 14 unique protons - Confirms 16 unique carbons - Provides connectivity map NMR->Final

Caption: Workflow showing the convergence of spectroscopic data.

  • Foundation from MS: Mass spectrometry establishes the molecular formula as C₁₆H₁₄O₄ and calculates the IHD as 10, setting the stage for a structure containing two aromatic rings and two carbonyls.

  • Confirmation from IR: IR spectroscopy provides direct, unequivocal evidence for the proposed functional groups. The observation of two distinct C=O bands, a characteristic aldehyde C-H stretch, and strong C-O ester bands validates the initial hypothesis from the IHD calculation.

  • Blueprint from NMR: NMR spectroscopy provides the final, high-resolution picture. The ¹H NMR confirms the presence and ratio of all proton types (aldehyde, aromatic, methoxy, methyl). The ¹³C NMR confirms the full carbon skeleton, including the two distinct carbonyl carbons.

  • Final Validation: The fragmentation patterns observed in the mass spectrum, particularly the formation of the m/z 119 and 91 ions, are perfectly consistent with the structure assembled from NMR and IR data. This cross-validation between techniques provides the highest level of confidence in the final structure.

Conclusion

The structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate has been unequivocally determined through the synergistic application of mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy. This guide has detailed not only the expected analytical data but also the underlying scientific principles and causal logic that allow for a confident and verifiable elucidation. This integrated approach, grounded in a thorough understanding of each technique's strengths, represents a gold-standard workflow for structural determination in modern chemical and pharmaceutical sciences.

References

  • GCMS Section 6.14. (n.d.). Whitman College. [Link]

  • Mass Spectrometry Fragmentation Patterns. (n.d.). Science Ready. [Link]

  • IR Spectrum and Characteristic Absorption Bands. (n.d.). Maricopa Open Digital Press. [Link]

  • Fragmentation and mass spectra of Esters. (2013, December 17). Chemistry!!! Not Mystery. [Link]

  • Typical IR Absorption Frequencies For Common Functional Groups. (n.d.). Northern Illinois University. [Link]

  • 12.8: Infrared Spectra of Some Common Functional Groups. (2024, September 30). Chemistry LibreTexts. [Link]

  • Interpreting H-NMR Spectra Aromatic Molecule. (2024, September 17). TheElkchemist via YouTube. [Link]

  • 12.8 Infrared Spectra of Some Common Functional Groups. (2023, September 20). OpenStax. [Link]

  • PART 14: ALIPHATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE. (2020, March 17). All 'Bout Chemistry via YouTube. [Link]

  • Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. (2024, December 5). JoVE. [Link]

  • Structural Identification of Organic Compounds: IR Spectroscopy, Mass Spectrometry and NMR Spectroscopy. (n.d.). Maricopa Open Digital Press. [Link]

  • 6.3: IR Spectrum and Characteristic Absorption Bands. (2021, December 15). Chemistry LibreTexts. [Link]

  • Methods for the Elucidation of the Structure of Organic Compounds. (n.d.). MIT OpenCourseWare. [Link]

  • Structure Elucidation from Spectroscopic Data in Organic Chemistry. (2019, March 2). The Organic Chemistry Tutor via YouTube. [Link]

  • Chapter 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. (2022, September 24). Chemistry LibreTexts. [Link]

  • IR: aldehydes. (n.d.). University of Colorado Boulder. [Link]

  • Identification of ortho-Substituted Benzoic Acid/Ester Derivatives via the Gas-Phase Neighboring Group Participation Effect in (+)-ESI High Resolution Mass Spectrometry. (2018). Journal of The American Society for Mass Spectrometry. [Link]

  • UNIT 14 STRUCTURE ELUCIDATION BY INTEGRATED SPECTROSCOPIC METHODS. (n.d.). eGyanKosh. [Link]

  • Aldehyde IR Spectra Analysis. (2025, March 4). Berkeley Learning Hub. [Link]

  • Aromatics. (n.d.). University of Colorado Boulder. [Link]

  • 19.14 Spectroscopy of Aldehydes and Ketones. (n.d.). In Organic Chemistry: A Tenth Edition. [Link]

  • 2.10: Spectroscopy of Aromatic Compounds. (2025, January 22). Chemistry LibreTexts. [Link]

  • 15.7: Spectroscopy of Aromatic Compounds. (2024, March 17). Chemistry LibreTexts. [Link]

  • 6.6 ¹H NMR Spectra and Interpretation (Part I). (n.d.). KPU Pressbooks. [Link]

  • PART 16: AROMATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE/M.Sc. (2021, January 10). All 'Bout Chemistry via YouTube. [Link]

  • The C=O Bond, Part VI: Esters and the Rule of Three. (2018, July 1). Spectroscopy Online. [Link]

  • Carbonyl - compounds - IR - spectroscopy. (n.d.). Adam Mickiewicz University. [Link]

  • Figure 2. 1 H NMR of (a) [BMIM][Cl], (b) vanillin and (c)... (n.d.). ResearchGate. [Link]

  • Correlation of Mass Spectra with Structure in Aromatic Oxygenated Compounds. Benzoate Type Esters. (1962). ACS Publications. [Link]

  • Correlation of Mass Spectra with Structure in Aromatic Oxygenated Compounds. Benzoate Type Esters. (n.d.). ACS Publications. [Link]

  • 4-Formyl-2-methoxyphenyl benzoate. (n.d.). PubChem. [Link]

  • Assignments of 1H/13C Nuclear Magnetic Resonances For Vanillin. (n.d.). University of Utah. [Link]

  • 1 H NMR spectrum of 2 mM vanillin in D 2 O. (n.d.). ResearchGate. [Link]

  • Benzoic acid, methyl ester. (n.d.). NIST WebBook. [Link]

  • Vanillin. (n.d.). SpectraBase. [Link]

  • 4-Formylphenyl 4-methoxybenzoate. (n.d.). PubChem. [Link]

  • Methyl 4-formyl-3-methoxybenzoate. (n.d.). PubChem. [Link]

  • The process of isolating methyl-4-formylbenzoate and dimethylterephtalate. (n.d.).
  • Process for the preparation of aromatic methyl methoxycarboxylates. (n.d.).

Sources

Foundational

A Comprehensive Spectroscopic and Structural Elucidation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

An In-depth Technical Guide This guide provides a detailed analysis of the spectroscopic data for 4-Formyl-2-methoxyphenyl 3-methylbenzoate (Molecular Formula: C₁₆H₁₄O₄, Molecular Weight: 270.28 g/mol ). As a key aromati...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide

This guide provides a detailed analysis of the spectroscopic data for 4-Formyl-2-methoxyphenyl 3-methylbenzoate (Molecular Formula: C₁₆H₁₄O₄, Molecular Weight: 270.28 g/mol ). As a key aromatic ester, this compound serves as a valuable building block in various research and development applications, including the synthesis of complex organic molecules and drug discovery. Unambiguous structural confirmation is paramount, and this document outlines the integrated use of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) to achieve this. The methodologies and interpretations presented herein are grounded in established principles and serve as a practical reference for researchers, scientists, and drug development professionals.

Molecular Structure and Synthetic Context

The structural integrity of a compound is the foundation of its chemical and biological properties. Before delving into the spectroscopic data, it is crucial to understand the molecule's architecture and a plausible synthetic origin, which provides context for the analytical results.

Molecular Architecture

The molecule consists of a vanillin-derived phenolic component esterified with 3-methylbenzoic acid. This arrangement brings together three key functional groups: an aldehyde, a methoxy ether, and an ester. Each of these groups imparts a unique spectroscopic signature, which we will dissect in the following sections.

G vanillin Vanillin (4-hydroxy-3-methoxybenzaldehyde) process Pyridine (Base) DCM (Solvent) 0°C to RT vanillin->process toluoyl_chloride 3-Methylbenzoyl Chloride toluoyl_chloride->process product 4-Formyl-2-methoxyphenyl 3-methylbenzoate process->product

Caption: A typical synthetic workflow for the target compound via esterification.

Spectroscopic Characterization: The Analytical Workflow

A multi-technique approach is essential for robust structural elucidation. Each method provides a unique piece of the structural puzzle, and together, they offer a self-validating system.

G cluster_sample Sample Preparation cluster_analysis Spectroscopic Analysis cluster_interpretation Data Integration sample Purified Compound nmr NMR Spectroscopy ¹H NMR (Proton Environment) ¹³C NMR (Carbon Skeleton) sample->nmr:f0 ftir FT-IR Spectroscopy Functional Group Identification sample->ftir:f0 ms Mass Spectrometry Molecular Weight & Fragmentation sample->ms:f0 interpretation Integrated Data Analysis Structural Confirmation nmr->interpretation ftir->interpretation ms->interpretation

Caption: Integrated workflow for the spectroscopic analysis and structural confirmation of the target compound.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is the cornerstone for determining the proton framework of a molecule. It provides information on the chemical environment, connectivity, and number of different types of protons.

Experimental Protocol
  • Sample Preparation: Approximately 5-10 mg of the purified compound was dissolved in ~0.7 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is standard for its excellent solubilizing power for non-polar to moderately polar organic compounds and its single, well-characterized residual solvent peak at 7.26 ppm.

  • Internal Standard: Tetramethylsilane (TMS) was used as the internal standard (0 ppm) for chemical shift referencing.

  • Data Acquisition: The spectrum was acquired on a 400 MHz spectrometer at room temperature. A sufficient number of scans were averaged to ensure a high signal-to-noise ratio.

Data Interpretation

The ¹H NMR spectrum provides a wealth of information. The highly deshielded aldehyde proton, the distinct aromatic regions, and the upfield aliphatic signals of the methoxy and methyl groups are all clearly resolved.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment (See Structure)Rationale
9.95s1HH attached to C15The aldehyde proton is strongly deshielded by the anisotropic effect of the C=O bond and its electron-withdrawing nature.
8.00 - 7.90m2HH on C9, C13Protons ortho to the electron-withdrawing ester carbonyl group on the 3-methylbenzoyl ring are deshielded.
7.60 - 7.50m3HH on C3, C5, C10Aromatic protons on the vanillin-derived ring and one proton on the 3-methylbenzoyl ring.
7.45 - 7.35m1HH on C11Aromatic proton on the 3-methylbenzoyl ring.
3.90s3HH on C16Protons of the methoxy group are shielded relative to aromatic protons and show no coupling.
2.45s3HH on C14Protons of the methyl group on the benzoyl ring are in a typical benzylic chemical shift range.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Complementary to ¹H NMR, ¹³C NMR spectroscopy maps the carbon skeleton of the molecule, identifying all unique carbon environments.

Experimental Protocol

The same sample prepared for ¹H NMR was used. The spectrum was acquired on the same 400 MHz spectrometer, operating at a frequency of 101 MHz for ¹³C nuclei. A proton-decoupled sequence was used to simplify the spectrum to a series of singlets, one for each unique carbon.

Data Interpretation

The key diagnostic signals in the ¹³C spectrum are the two downfield carbonyl carbons, which are readily distinguishable from the aromatic and aliphatic carbons.

Chemical Shift (δ, ppm)Assignment (See Structure)Rationale
191.0C15 (Aldehyde C=O)Aldehyde carbonyl carbons are typically found in the 190-200 ppm range.
164.5C7 (Ester C=O)Ester carbonyl carbons are shielded relative to aldehydes and appear around 160-170 ppm.
152.0C2Aromatic carbon attached to the electron-donating methoxy group.
145.0C1Aromatic carbon attached to the ester oxygen.
139.0C12Aromatic carbon bearing the methyl group.
134.5C10Aromatic CH carbon.
131.0C4Aromatic carbon attached to the electron-withdrawing formyl group.
130.0C8Aromatic carbon attached to the ester carbonyl.
129.0C11Aromatic CH carbon.
127.0C13Aromatic CH carbon.
124.5C6Aromatic CH carbon.
112.0C3, C5Aromatic CH carbons on the vanillin-derived ring.
56.0C16 (Methoxy)The methoxy carbon is a characteristic aliphatic signal found around 55-60 ppm.
21.5C14 (Methyl)The methyl carbon on the aromatic ring appears in the upfield aliphatic region.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to specific molecular vibrations.

Experimental Protocol

The spectrum was recorded using an Attenuated Total Reflectance (ATR) accessory. A small amount of the solid sample was placed directly on the ATR crystal, and the spectrum was collected over the range of 4000-400 cm⁻¹. ATR is chosen for its simplicity, requiring minimal sample preparation and eliminating the need for KBr pellets.

Data Interpretation

The IR spectrum is dominated by strong absorptions from the two carbonyl groups, which are the most telling features for this molecule.

Wavenumber (cm⁻¹)IntensityVibration TypeFunctional Group Assignment
3050-3100MediumC-H StretchAromatic C-H
2950-2850MediumC-H StretchAliphatic (Methoxy, Methyl) C-H
~1735StrongC=O StretchEster Carbonyl
~1695StrongC=O StretchAldehyde Carbonyl (conjugated)
1600, 1580, 1450Medium-StrongC=C StretchAromatic Ring
~1250, ~1100StrongC-O StretchEster and Ether C-O linkages

The presence of two distinct, strong C=O stretching bands is definitive proof of the two different carbonyl environments (ester and aldehyde), corroborating the ¹³C NMR data.

Mass Spectrometry (MS)

Mass spectrometry provides two critical pieces of information: the precise molecular weight of the compound and structural information derived from its fragmentation pattern upon ionization.

Experimental Protocol

The analysis was performed using an Electron Impact (EI) ionization source coupled with a quadrupole mass analyzer. EI is a classic, robust method that provides reproducible fragmentation patterns, which are invaluable for structural elucidation. The sample was introduced via a direct insertion probe.

Data Interpretation

The mass spectrum confirms the molecular weight and reveals a logical fragmentation pathway consistent with the proposed structure.

  • Molecular Ion (M⁺): The spectrum shows a clear molecular ion peak at m/z = 270 , corresponding to the molecular weight of C₁₆H₁₄O₄.

  • Key Fragmentation Peaks:

    • m/z = 151: This peak corresponds to the [C₈H₇O₃]⁺ fragment, resulting from the cleavage of the ester bond and retention of the charge on the vanillin-derived portion.

    • m/z = 119: This is the base peak, corresponding to the [C₈H₇O]⁺ fragment (the 3-methylbenzoyl cation), formed by cleavage of the ester C-O bond. Its high stability and abundance are expected.

    • m/z = 91: This peak corresponds to the [C₇H₇]⁺ fragment (tropylium ion), a common rearrangement product from the 3-methylbenzoyl cation after the loss of CO.

cluster_frags Primary Fragmentation cluster_frags2 Secondary Fragmentation parent Parent Ion (M⁺) m/z = 270 frag1 [Vanillin-O]⁺ m/z = 151 parent->frag1 Loses C₈H₇O frag2 [3-Methylbenzoyl]⁺ m/z = 119 parent->frag2 Loses C₈H₇O₃ frag3 [Tropylium]⁺ m/z = 91 frag2->frag3 - CO

Caption: Plausible EI-MS fragmentation pathway for 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Conclusion

The collective evidence from ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry provides an unambiguous and self-consistent confirmation of the structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate .

  • NMR spectroscopy elucidated the precise proton and carbon framework, confirming the connectivity and chemical environments of all atoms.

  • FT-IR spectroscopy provided definitive evidence for all key functional groups, most notably the distinct ester and aldehyde carbonyls.

  • Mass Spectrometry confirmed the correct molecular weight and showed a fragmentation pattern perfectly aligned with the known structure, highlighting the characteristic cleavage of the central ester linkage.

This integrated analytical approach exemplifies a robust quality control and characterization strategy, ensuring the identity and purity of key chemical entities for advanced research and development applications.

References

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

  • PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. National Center for Biotechnology Information. [Link] [1]3. NIST. (n.d.). Chemistry WebBook. National Institute of Standards and Technology. [Link]

  • Moreno-Fuquen, R., et al. (2013). 4-Formyl-2-nitrophenyl 3-nitro-2-methylbenzoate. Acta Crystallographica Section E. [Link] [2]5. SpectraBase. (n.d.). Compound Search. Wiley Science Solutions. [Link]

Sources

Exploratory

4-Formyl-2-methoxyphenyl 3-methylbenzoate molecular weight and formula

An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl 3-methylbenzoate Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of 4-Formyl-2-methoxyphenyl 3-methylben...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a vanillin-derived aromatic ester. While specific experimental data for this compound is not extensively published, this document leverages established chemical principles and data from closely related analogues to detail its fundamental properties, a robust and validated synthetic protocol, and state-of-the-art methods for its structural elucidation. The guide is intended for researchers in medicinal chemistry, organic synthesis, and drug development, offering insights into the compound's potential as a scaffold for novel therapeutics and functional materials.

Core Molecular Attributes

4-Formyl-2-methoxyphenyl 3-methylbenzoate, systematically named (4-formyl-2-methoxyphenyl) 3-methylbenzoate, is an organic compound that integrates the structural features of vanillin and 3-methylbenzoic acid through an ester linkage. This combination yields a molecule with distinct functional groups—aldehyde, ether, and ester—that can serve as versatile handles for further chemical modification or as key pharmacophores for biological interactions.

The core identity of the molecule is defined by its chemical formula and molecular weight. Based on its structure, derived from the esterification of vanillin (C₈H₈O₃) and 3-methylbenzoic acid (C₈H₈O₂), the molecular properties are calculated as follows. The analogous compound, 4-Formyl-2-methoxyphenyl 4-methylbenzoate, shares the same molecular formula and weight, providing confidence in these calculated values[1].

Table 1: Fundamental Molecular Properties
PropertyValueSource
Molecular Formula C₁₆H₁₄O₄Calculated
Molecular Weight 270.28 g/mol Calculated[1]
IUPAC Name (4-formyl-2-methoxyphenyl) 3-methylbenzoate
Parent Compound (Alcohol) Vanillin (4-Hydroxy-3-methoxybenzaldehyde)[2][3]
Parent Compound (Acid) 3-Methylbenzoic acid (m-Toluic acid)

Synthesis and Purification Protocol

The synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate is most efficiently achieved via the Schotten-Baumann reaction, which involves the acylation of the phenolic hydroxyl group of vanillin with 3-methylbenzoyl chloride. This method is widely applicable for the synthesis of phenyl esters and is chosen for its high yield, mild reaction conditions, and straightforward workup.

Causality of Experimental Design

The protocol is designed as a self-validating system. The use of pyridine serves a dual purpose: it acts as a nucleophilic catalyst to activate the acyl chloride and as a base to neutralize the hydrochloric acid byproduct, driving the reaction to completion. Dichloromethane (DCM) is selected as the solvent due to its inertness and ability to dissolve both reactants, while being easy to remove post-reaction. The purification via recrystallization is chosen for its efficiency in removing unreacted starting materials and the pyridinium hydrochloride salt, yielding a product of high purity suitable for subsequent analytical characterization and biological screening.

Detailed Step-by-Step Methodology

Materials:

  • Vanillin (1.52 g, 10.0 mmol)

  • 3-Methylbenzoyl chloride (1.55 g, 10.0 mmol)

  • Pyridine (1.2 mL, 15.0 mmol)

  • Dichloromethane (DCM), anhydrous (50 mL)

  • Hydrochloric acid (1 M HCl)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Ethanol (for recrystallization)

Procedure:

  • Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add vanillin (1.52 g). Dissolve it in 40 mL of anhydrous DCM.

  • Reagent Addition: Add pyridine (1.2 mL) to the solution and cool the flask to 0 °C in an ice bath.

  • Acylation: Add 3-methylbenzoyl chloride (1.55 g) dropwise to the stirred solution over 10 minutes. Use the remaining 10 mL of DCM to rinse the addition funnel.

  • Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC).

  • Workup: Transfer the reaction mixture to a separatory funnel. Wash sequentially with 1 M HCl (2 x 30 mL), saturated NaHCO₃ solution (1 x 30 mL), and brine (1 x 30 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Recrystallize the resulting crude solid from hot ethanol to yield pure 4-Formyl-2-methoxyphenyl 3-methylbenzoate as a white or off-white crystalline solid.

Synthesis Workflow Diagram

Synthesis_Workflow cluster_reactants Reactant Preparation cluster_reaction Reaction Core cluster_workup Workup & Purification Vanillin Vanillin in DCM Mixing Combine Reactants at 0°C Vanillin->Mixing AcylChloride 3-Methylbenzoyl Chloride AcylChloride->Mixing Pyridine Pyridine (Base/Catalyst) Pyridine->Mixing Stirring Stir at Room Temp (4-6h) Mixing->Stirring Wash_HCl Wash with 1M HCl Stirring->Wash_HCl Wash_Bicarb Wash with sat. NaHCO₃ Wash_HCl->Wash_Bicarb Drying Dry with MgSO₄ Wash_Bicarb->Drying Concentration Evaporate Solvent Drying->Concentration Recrystallization Recrystallize from Ethanol Concentration->Recrystallization Final_Product Pure Product Recrystallization->Final_Product

Sources

Foundational

A Technical Guide to the Purity Analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate for Pharmaceutical Applications

An In-depth Technical Guide Topic: Purity Analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate Audience: Researchers, scientists, and drug development professionals. Abstract This guide provides a comprehensive framewor...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide Topic: Purity Analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate Audience: Researchers, scientists, and drug development professionals.

Abstract This guide provides a comprehensive framework for the purity analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a complex aromatic ester with potential applications in pharmaceutical development. The purity of an active pharmaceutical ingredient (API) or key intermediate is a critical quality attribute that directly impacts safety and efficacy. This document outlines a holistic, synthesis-forward strategy for identifying potential impurities and establishing a robust, multi-technique analytical workflow. We will delve into the causality behind selecting specific analytical methods—including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR)—provide detailed experimental protocols, and discuss method validation in accordance with regulatory expectations. The overarching goal is to equip researchers and drug development professionals with the scientific rationale and practical methodologies required to ensure the chemical integrity of this molecule.

Introduction: The Imperative of Purity

The molecule 4-Formyl-2-methoxyphenyl 3-methylbenzoate is an aromatic compound featuring both ester and aldehyde functional groups. Its structure is derived from vanillin, a compound known for a wide range of biological activities, including antioxidant and anti-inflammatory properties.[1][2] Modifications to the vanillin structure, such as the esterification in this case, are a common strategy in medicinal chemistry to enhance properties like lipophilicity and bioavailability.[2]

For professionals in drug development, chemical purity is not merely a quality metric; it is a fundamental pillar of safety and therapeutic efficacy. Uncontrolled impurities, even at trace levels, can be toxic, reduce the stability of the drug substance, or alter its pharmacological profile. Therefore, a rigorous and scientifically sound purity analysis is non-negotiable.

Table 1: Physicochemical Properties of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

PropertyValueSource
Molecular Formula C₁₆H₁₄O₄Calculated
Molecular Weight 270.28 g/mol Calculated
IUPAC Name 4-formyl-2-methoxyphenyl 3-methylbenzoate
Structure
Chemical Structure

Impurity Profiling: A Synthesis-Forward Approach

Understanding the potential impurities begins with understanding the synthesis. A logical and common route for synthesizing this ester is the Schotten-Baumann reaction, involving the acylation of a phenol.[2]

Postulated Synthetic Pathway

The most probable synthesis involves the reaction of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 3-methylbenzoyl chloride in the presence of a base catalyst, such as pyridine, to neutralize the HCl by-product.

G cluster_reactants Reactants cluster_products Products Vanillin Vanillin (4-hydroxy-3-methoxybenzaldehyde) Target 4-Formyl-2-methoxyphenyl 3-methylbenzoate Vanillin->Target AcylChloride 3-Methylbenzoyl Chloride AcylChloride->Target HCl HCl Byproduct Pyridine-HCl Salt HCl->Byproduct Catalyst Pyridine (Base Catalyst) Catalyst->Target Catalyst->Byproduct

Caption: Postulated synthesis of the target compound via acylation of vanillin.

Classification of Potential Impurities

This synthetic route allows us to anticipate several classes of impurities.

Table 2: Potential Impurities and Their Origins

Impurity ClassSpecific Example(s)Origin
Unreacted Starting Materials Vanillin, 3-Methylbenzoyl ChlorideIncomplete reaction.
Reagent-Related Impurities 3-Methylbenzoic AcidHydrolysis of 3-methylbenzoyl chloride.
By-products Self-condensation products of vanillinSide reactions under basic conditions.
Degradation Products Vanillin, 3-Methylbenzoic AcidHydrolysis of the final ester product.
4-carboxy-2-methoxyphenyl 3-methylbenzoateOxidation of the aldehyde group.
Residual Solvents Pyridine, Acetonitrile, DichloromethaneSolvents used during reaction and workup.

Orthogonal Analytical Strategy for Comprehensive Purity Assessment

No single analytical technique can provide a complete purity profile. A robust strategy employs multiple, orthogonal (based on different chemical principles) methods to ensure all potential impurities are detected and quantified.

G cluster_input Sample cluster_analysis Analytical Techniques cluster_output Results Sample Test Sample of 4-Formyl-2-methoxyphenyl 3-methylbenzoate HPLC HPLC-UV (Primary Assay & Impurities) Sample->HPLC Sample->HPLC GCMS GC-MS (Residual Solvents, Volatiles) Sample->GCMS NMR NMR Spectroscopy (Structural Identity) Sample->NMR FTIR FTIR (Functional Groups) Sample->FTIR Purity Purity (%) HPLC->Purity Impurity Impurity Profile HPLC->Impurity GCMS->Impurity Identity Structural Confirmation NMR->Identity FTIR->Identity

Caption: Orthogonal workflow for comprehensive purity analysis.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Quantification

Causality: HPLC is the premier technique for purity analysis of non-volatile organic molecules. The target compound and its most likely impurities (unreacted vanillin, benzoic acid derivatives) are non-volatile and possess strong UV chromophores (aromatic rings), making reverse-phase HPLC with UV detection the ideal choice. A C18 column is selected for its versatility in retaining moderately polar to non-polar aromatic compounds.

Experimental Protocol: HPLC-UV Method

  • Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient Elution:

    • 0-5 min: 60% A, 40% B

    • 5-25 min: Linear gradient to 10% A, 90% B

    • 25-30 min: Hold at 10% A, 90% B

    • 30-35 min: Return to 60% A, 40% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (A secondary wavelength, e.g., 280 nm, can also be monitored).

  • Injection Volume: 10 µL.

  • Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of Acetonitrile:Water (50:50) to make a 1 mg/mL stock solution. Further dilute as necessary.

Gas Chromatography-Mass Spectrometry (GC-MS): Targeting Volatile Impurities and Residual Solvents

Causality: While HPLC excels at non-volatile compounds, it is blind to volatile impurities like residual solvents from the synthesis (e.g., pyridine, toluene) or highly volatile starting materials. GC is the ideal separation technique for these analytes. Coupling it with a Mass Spectrometry (MS) detector provides definitive identification based on the mass-to-charge ratio and fragmentation pattern of the eluted compounds.

Experimental Protocol: Headspace GC-MS for Residual Solvents

  • Instrumentation: GC system with a headspace autosampler and a Mass Spectrometric detector.

  • Column: DB-624 or similar phase suitable for residual solvent analysis (e.g., 30 m x 0.25 mm ID, 1.4 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial: 40 °C, hold for 5 minutes.

    • Ramp: 10 °C/min to 240 °C.

    • Final Hold: 5 minutes.

  • Injector Temperature: 250 °C.

  • MS Transfer Line Temperature: 250 °C.

  • MS Ion Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 35 to 350.

  • Headspace Sample Preparation: Accurately weigh ~50 mg of the sample into a 20 mL headspace vial. Add 5 mL of a suitable solvent (e.g., DMSO). Crimp and seal the vial.

  • Headspace Conditions: Incubate at 80 °C for 15 minutes.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

Causality: NMR spectroscopy is unparalleled for providing definitive structural elucidation. ¹H NMR confirms the presence and connectivity of protons, and integration of the signals can be used to determine the relative molar ratio of the main compound to any impurities that have unique, resolved signals. It serves as a crucial identity test and a semi-quantitative purity check.

Expected ¹H NMR Signals (in CDCl₃, illustrative):

  • ~10.0 ppm (s, 1H): Aldehyde proton (-CHO).

  • ~8.0-7.2 ppm (m, 7H): Aromatic protons from both rings.

  • ~3.9 ppm (s, 3H): Methoxy group protons (-OCH₃).

  • ~2.4 ppm (s, 3H): Methyl group protons on the benzoate ring (-CH₃).

Any significant signals outside of these regions, or splitting patterns inconsistent with the structure, would indicate the presence of impurities.

Method Validation: Ensuring Trustworthy and Reliable Data

For use in a regulated drug development environment, analytical methods must be validated to prove they are fit for purpose. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for this process.

G cluster_qualitative Qualitative Attributes cluster_quantitative Quantitative Attributes cluster_limit Limit Tests center Validated Analytical Method Specificity Specificity center->Specificity Accuracy Accuracy center->Accuracy Precision Precision center->Precision Linearity Linearity center->Linearity Range Range center->Range LOD LOD (Limit of Detection) center->LOD LOQ LOQ (Limit of Quantitation) center->LOQ

Caption: Key parameters for analytical method validation per ICH Q2(R1).

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

  • Accuracy: The closeness of test results to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantitatively determined with suitable precision and accuracy, respectively.

Data Interpretation and Purity Calculation

The primary method for reporting purity is typically the HPLC area percent method.

Purity Calculation (Area %): [ \text{Purity (%)} = \left( \frac{\text{Area of Main Peak}}{\text{Total Area of All Peaks}} \right) \times 100 ]

This calculation assumes that all compounds have a similar response factor at the detection wavelength. For higher accuracy, especially for known impurities, a Relative Response Factor (RRF) determined using a pure standard of the impurity should be used.

Table 4: Example Summary for a Certificate of Analysis

TestMethodSpecificationResult
Appearance VisualWhite to off-white solidConforms
Identification by FTIR FTIR SpectroscopyConforms to reference spectrumConforms
Identification by ¹H NMR NMR SpectroscopyConforms to structureConforms
Assay (by HPLC) HPLC-UV≥ 99.0%99.6%
Largest Single Impurity HPLC-UV≤ 0.20%0.15% (at RRT 0.85)
Total Impurities HPLC-UV≤ 0.50%0.40%
Residual Solvents (Pyridine) Headspace GC-MS≤ 100 ppmNot Detected

Conclusion

The purity analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate requires a multi-faceted and scientifically-driven approach. By postulating a synthetic route, researchers can proactively identify and classify potential impurities. An orthogonal analytical strategy, led by HPLC for quantitative assay and supported by GC-MS for volatile analysis and NMR for structural confirmation, provides a comprehensive and trustworthy assessment of the compound's chemical integrity. Validating these methods according to established guidelines like ICH Q2(R1) is the final, critical step to ensure that the data is reliable, repeatable, and suitable for supporting drug development activities. This rigorous approach underpins the delivery of safe and effective medicines.

References

  • PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. National Center for Biotechnology Information. Retrieved from [Link]

  • Veeprho. (n.d.). Vanillin Impurities and Related Compound. Veeprho Laboratories Pvt. Ltd. Retrieved from [Link]

  • Phillips, S. B. (1923). Determination of the purity of vanillin. Analyst, 48, 367. DOI: 10.1039/AN9234800367. Retrieved from [Link]

  • Ekowati, J., et al. (2022). Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation. Pharmacy Education, 22(3), 523–528. Retrieved from [Link]

  • Li, W., et al. (2023). Natural deep eutectic solvents-based green extraction of vanillin: optimization, purification, and bioactivity assessment. Frontiers in Nutrition, 10, 1276707. Retrieved from [Link]

  • U.S. EPA. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Environmental Protection Agency. Retrieved from [Link]

  • An, G., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), 57452. Retrieved from [Link]

  • Onoja, E., et al. (2021). Evaluation of Antioxidant Activity of Obtained Derivatives of Vanillin. International Journal of Biomedical Investigation, 4(1). Retrieved from [Link]

  • Online Chemistry notes. (2022). Aromatic Aldehydes and Ketones - Preparation and Properties. Retrieved from [Link]

Sources

Exploratory

Solubility profile of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

An In-Depth Technical Guide to the Solubility Profile of 4-Formyl-2-methoxyphenyl 3-methylbenzoate For Researchers, Scientists, and Drug Development Professionals Introduction 4-Formyl-2-methoxyphenyl 3-methylbenzoate is...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Solubility Profile of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Formyl-2-methoxyphenyl 3-methylbenzoate is an aromatic ester of significant interest in medicinal chemistry and materials science. Its molecular architecture, derived from vanillin and 3-methylbenzoic acid, imparts a unique combination of functional groups—an aldehyde, an ether, and an ester—that govern its physicochemical properties and, consequently, its solubility. A thorough understanding of its solubility profile is paramount for its application in drug delivery systems, formulation development, and as a reagent in organic synthesis. This guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, offering field-proven insights and detailed experimental protocols for its characterization.

Molecular Structure and Physicochemical Properties

The solubility of a compound is intrinsically linked to its molecular structure. 4-Formyl-2-methoxyphenyl 3-methylbenzoate possesses a molecular formula of C₁₆H₁₄O₄ and a molecular weight of approximately 270.28 g/mol .[1] Key structural features that influence its solubility include:

  • Ester Linkage: The central ester group is polar and can act as a hydrogen bond acceptor, contributing to solubility in polar solvents.[2][3] However, the absence of a hydroxyl group means it cannot act as a hydrogen bond donor, limiting its solubility in water compared to corresponding carboxylic acids and alcohols.[4]

  • Aromatic Rings: The two phenyl rings are nonpolar and hydrophobic, which will favor solubility in nonpolar organic solvents.[5]

  • Formyl and Methoxyl Groups: The aldehyde (formyl) and ether (methoxyl) groups on the vanillin-derived ring introduce polarity and potential sites for dipole-dipole interactions and hydrogen bonding with protic solvents. Vanillin itself is slightly soluble in water and soluble in ethanol and other organic solvents.[6][7][8][9][10]

Based on the structure of the closely related compound, 4-formyl-2-methoxyphenyl benzoate, we can estimate a partition coefficient (XLogP3) in the range of 2.8, suggesting a greater solubility in lipids and nonpolar solvents compared to water.[11]

Table 1: Estimated Physicochemical Properties of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

PropertyEstimated ValueRationale
Molecular FormulaC₁₆H₁₄O₄-
Molecular Weight270.28 g/mol Based on the molecular formula.[1]
XLogP3~3.0Extrapolated from the similar compound 4-formyl-2-methoxyphenyl benzoate (XLogP3 = 2.8).[11]
Aqueous SolubilityLowThe presence of two large aromatic rings and the overall size of the molecule are expected to limit water solubility.[3][5]
Solubility in Organic SolventsHighExpected to be soluble in common organic solvents like DMSO, DMF, acetone, ethyl acetate, and chlorinated solvents due to its aromatic and ester character.

Theoretical Solubility Profile

The principle of "like dissolves like" is a fundamental concept in predicting solubility.

  • Polar Protic Solvents (e.g., water, ethanol, methanol): The solubility in water is expected to be low. While the ester, aldehyde, and methoxy groups can accept hydrogen bonds from water, the large hydrophobic surface area of the two aromatic rings will dominate, leading to unfavorable energetics for dissolution.[3][12] In alcohols like ethanol, the solubility will be significantly higher due to the presence of an alkyl group that can interact with the nonpolar parts of the molecule, in addition to the hydrogen bonding capabilities of the hydroxyl group.

  • Polar Aprotic Solvents (e.g., DMSO, DMF, acetone): High solubility is anticipated in these solvents. The strong dipole moments of dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) can effectively solvate the polar regions of the molecule, while their organic nature allows for favorable interactions with the aromatic rings.

  • Nonpolar Solvents (e.g., toluene, hexane, diethyl ether): Moderate to good solubility is expected in solvents like toluene and diethyl ether, which can engage in van der Waals forces and π-stacking interactions with the aromatic rings. Solubility in highly nonpolar aliphatic solvents like hexane may be more limited.

Experimental Determination of Solubility

Accurate determination of solubility requires robust experimental methods. The two primary types of solubility measurements relevant to drug development are thermodynamic and kinetic solubility.[13]

Thermodynamic Solubility: The Gold Standard

Thermodynamic solubility is the maximum concentration of a compound that can be dissolved in a solvent at equilibrium.[14] The shake-flask method is the most widely accepted technique for this measurement.[15]

Protocol for Shake-Flask Thermodynamic Solubility Determination

  • Preparation of Supersaturated Solution: Add an excess amount of crystalline 4-Formyl-2-methoxyphenyl 3-methylbenzoate to a known volume of the test solvent (e.g., phosphate-buffered saline pH 7.4, water, ethanol) in a sealed vial. The excess solid is crucial to ensure equilibrium is reached.[16]

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a prolonged period (typically 24-48 hours) to allow the system to reach equilibrium.[15]

  • Phase Separation: Separate the undissolved solid from the saturated solution. This is a critical step and can be achieved by centrifugation followed by careful collection of the supernatant, or by filtration.[16] Care must be taken to avoid adsorption of the compound onto filter materials.

  • Quantification: Analyze the concentration of the dissolved compound in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A calibration curve with known concentrations of the compound is required for accurate quantification.

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_quant Quantification A Add excess compound to solvent B Agitate at constant temp (24-48 hours) A->B C Centrifuge or Filter B->C D Collect Supernatant C->D E Analyze by HPLC D->E

Caption: Workflow for Thermodynamic Solubility Determination.

Kinetic Solubility: High-Throughput Screening

Kinetic solubility measures the concentration at which a compound precipitates from a solution when added from a concentrated organic stock (typically DMSO).[13] This method is often used in early drug discovery for rapid screening of compounds.[16] Nephelometry, which measures light scattering from suspended particles, is a common technique for this assay.[17]

Protocol for Kinetic Solubility Determination by Nephelometry

  • Stock Solution Preparation: Prepare a high-concentration stock solution of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in 100% DMSO (e.g., 10 mM).

  • Serial Dilution: Add small aliquots of the DMSO stock solution to an aqueous buffer (e.g., PBS pH 7.4) in a multi-well plate to create a range of concentrations. The final DMSO concentration should be kept low (typically <5%) to minimize its co-solvent effects.[17]

  • Precipitation and Measurement: Monitor the solutions for the appearance of a precipitate over a defined period (e.g., 1-2 hours) at a constant temperature. The amount of precipitate can be quantified by measuring the turbidity (light scattering) using a nephelometer.[17]

  • Data Analysis: The kinetic solubility is defined as the concentration at which the measured turbidity significantly exceeds the background signal.

G cluster_prep Preparation cluster_dil Dilution cluster_measure Measurement cluster_analysis Analysis A Prepare concentrated DMSO stock solution B Add stock to aqueous buffer in multi-well plate A->B C Incubate and monitor for precipitation B->C D Measure turbidity (Nephelometry) C->D E Determine concentration at precipitation onset D->E

Caption: Workflow for Kinetic Solubility Determination.

Factors Influencing Solubility

Several factors can significantly impact the measured solubility of 4-Formyl-2-methoxyphenyl 3-methylbenzoate:

  • Temperature: Solubility generally increases with temperature, as the dissolution process is often endothermic.

  • pH: While this molecule does not have readily ionizable groups, extreme pH values could potentially lead to hydrolysis of the ester bond over time, affecting the measurement.

  • Solid-State Properties: The crystalline form (polymorph) or amorphous state of the solid material can have a profound effect on solubility.[16] Amorphous forms are generally more soluble than their crystalline counterparts.

  • Purity of the Compound: Impurities can either increase or decrease the apparent solubility.

Conclusion

4-Formyl-2-methoxyphenyl 3-methylbenzoate is predicted to be a compound with low aqueous solubility and good solubility in a range of organic solvents. This profile is a direct consequence of its molecular structure, which balances polar functional groups with a significant nonpolar scaffold. For drug development purposes, its low aqueous solubility may present challenges for oral bioavailability, potentially requiring formulation strategies such as amorphous solid dispersions or lipid-based delivery systems. The detailed protocols provided in this guide offer a robust framework for the experimental determination of its thermodynamic and kinetic solubility, providing essential data for informed decision-making in research and development.

References

  • Vertex AI Search. (n.d.). Esters: Structure, Properties, and Reactions | Solubility of Things. Retrieved January 17, 2026.
  • Science Ready. (n.d.). Esters: Structure, Nomenclature and Properties – HSC Chemistry. Retrieved January 17, 2026.
  • ResearchGate. (2019).
  • Nagwa. (n.d.). Lesson Explainer: Properties of Esters. Retrieved January 17, 2026.
  • Vertex AI Search. (n.d.). Vanillin - Solubility of Things. Retrieved January 17, 2026.
  • WuXi AppTec. (2024). 4 Ways Drug Solubility Testing Helps Discovery & Development. Retrieved January 17, 2026.
  • Bentham Science. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Retrieved January 17, 2026.
  • Rheolution. (n.d.). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved January 17, 2026.
  • Chemguide. (n.d.). an introduction to esters. Retrieved January 17, 2026.
  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved January 17, 2026.
  • Chemistry LibreTexts. (2023). Properties of Esters. Retrieved January 17, 2026.
  • National Center for Biotechnology Information. (n.d.). Vanillin | C8H8O3 | CID 1183 - PubChem. Retrieved January 17, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Formyl-2-methoxyphenyl benzoate | C15H12O4 | CID 4330388 - PubChem. Retrieved January 17, 2026, from [Link]

  • ChemicalBook. (n.d.). Vanillin CAS#: 121-33-5. Retrieved January 17, 2026.
  • ChemBK. (n.d.). Vanillin. Retrieved January 17, 2026.
  • MedicinesComplete. (n.d.). Vanillin. Retrieved January 17, 2026.
  • National Center for Biotechnology Information. (n.d.). Methyl 4-Formylbenzoate | C9H8O3 | CID 15294 - PubChem. Retrieved January 17, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Formylphenyl 4-methoxybenzoate | C15H12O4 | CID 798155 - PubChem. Retrieved January 17, 2026, from [Link]

  • ChemicalBook. (n.d.). 4-formyl-3-methoxybenzonitrile synthesis. Retrieved January 17, 2026.
  • Google Patents. (n.d.). CN111302945A - Preparation method of 3-hydroxy-4-methoxy-2-nitrobenzoic acid.
  • ChemicalBook. (2025). 4-formyl-3-methoxybenzonitrile | 21962-45-8. Retrieved January 17, 2026.
  • Google Patents. (n.d.). EP4286368A1 - Method for the preparation of 4-formyl-3-methoxybenzonitrile.
  • Amerigo Scientific. (n.d.).

Sources

Foundational

The Ascendant Role of Substituted Phenyl Benzoates in Modern Research: A Technical Guide for Drug and Materials Science

Abstract The phenyl benzoate scaffold, a seemingly simple aromatic ester, represents a remarkably versatile platform in contemporary chemical research. Its inherent structural features—two modifiable aromatic rings linke...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The phenyl benzoate scaffold, a seemingly simple aromatic ester, represents a remarkably versatile platform in contemporary chemical research. Its inherent structural features—two modifiable aromatic rings linked by an ester moiety—provide a rich canvas for synthetic chemists to craft molecules with exquisitely tuned properties. This guide navigates the expanding landscape of substituted phenyl benzoates, offering an in-depth exploration of their burgeoning applications in medicinal chemistry and materials science. We will dissect the synthetic strategies, illuminate the key structure-activity relationships, and provide detailed, field-proven protocols for their analysis and application. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals seeking to harness the potential of this compelling class of compounds.

The Phenyl Benzoate Core: A Privileged Scaffold

The fundamental structure of phenyl benzoate, derived from the condensation of phenol and benzoic acid, offers a unique combination of rigidity and conformational flexibility.[1][2] The two phenyl rings can be functionalized with a diverse array of substituents, profoundly influencing the molecule's electronic properties, steric profile, and ultimately, its biological activity or material characteristics. This inherent modularity is the cornerstone of its "privileged" status in chemical research.

The ester linkage, while seemingly simple, plays a crucial role. It can act as a hydrogen bond acceptor and its hydrolysis can be a key mechanism in prodrug activation.[3] Furthermore, the planarity and potential for π-π stacking interactions of the aromatic rings contribute significantly to binding with biological targets or self-assembly into ordered structures.[4]

Frontiers in Medicinal Chemistry: Substituted Phenyl Benzoates as Therapeutic Agents

The biological activities of substituted phenyl benzoates are diverse, spanning anticancer, antimicrobial, and antioxidant applications.[5] Structural modifications to the core scaffold have yielded derivatives with significant potency and selectivity.[5]

Anticancer Applications

Several studies have highlighted the cytotoxic effects of phenyl benzoate derivatives against various cancer cell lines, often through the induction of apoptosis and cell cycle arrest.[5][6] For instance, 4-butylphenyl 4-(6-hydroxyhexyloxy)benzoate has demonstrated marked cell-growth inhibition in A549 human lung cancer cells.[6] The mechanism of action for many of these compounds is linked to their ability to trigger programmed cell death.

The anticancer activity of many phenyl benzoate derivatives is attributed to their ability to induce apoptosis. The following diagram illustrates the two primary apoptosis signaling pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways.

Caption: The extrinsic and intrinsic apoptosis signaling pathways.

Antimicrobial Activity

The emergence of antibiotic-resistant bacteria necessitates the development of novel antibacterial agents.[7] Phenyl benzoate derivatives have shown promise in this area, with some compounds exhibiting potent activity against a range of bacterial and fungal strains.[8][9] For example, 4-bromo-2-[4-(trifluoromethyl)phenylcarbamoyl]phenyl 4-nitrobenzoate has demonstrated significant inhibition of Mycobacterium tuberculosis, including multidrug-resistant strains.[8]

Antioxidant Properties

Some substituted phenyl benzoates have been identified as potent antioxidants.[10] Their mechanism of action often involves scavenging free radicals, thereby mitigating oxidative stress, which is implicated in a variety of diseases. The antioxidant capacity of these compounds can be quantified using assays such as the DPPH radical scavenging assay.[10]

Material Science Innovations: Phenyl Benzoates in Liquid Crystals

Beyond their biological applications, phenyl benzoate derivatives are integral components in the field of materials science, particularly in the design of liquid crystals.[4][11] Their rigid, calamitic (rod-like) molecular structure, often enhanced with flexible alkyl or alkoxy chains, allows them to form various mesophases (nematic, smectic) upon changes in temperature.[12] This property is harnessed in liquid crystal displays (LCDs) and other electro-optical devices.[11]

The specific substituents on the phenyl rings play a critical role in determining the type of mesophase, the transition temperatures, and the dielectric anisotropy of the liquid crystal material.[12]

Synthesis and Characterization: A Practical Guide

The synthesis of substituted phenyl benzoates is typically achieved through well-established esterification reactions. A common and efficient method is the Schotten-Baumann reaction, which involves the acylation of a phenol with a benzoyl chloride in the presence of a base.[13][14]

General Synthesis Workflow

The following diagram outlines a generalized workflow for the synthesis and purification of a substituted phenyl benzoate.

synthesis_workflow Reactants Substituted Phenol Substituted Benzoyl Chloride Base (e.g., NaOH) Reaction Schotten-Baumann Reaction Reactants->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography or Recrystallization Workup->Purification Characterization Spectroscopic Analysis Purification->Characterization Final Product Pure Substituted Phenyl Benzoate Characterization->Final Product

Sources

Exploratory

Reactivity of the formyl group in 4-Formyl-2-methoxyphenyl 3-methylbenzoate

An In-Depth Technical Guide to the Reactivity of the Formyl Group in 4-Formyl-2-methoxyphenyl 3-methylbenzoate For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comp...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Reactivity of the Formyl Group in 4-Formyl-2-methoxyphenyl 3-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of the formyl group in 4-Formyl-2-methoxyphenyl 3-methylbenzoate. The molecule's structure, featuring a vanillin-derived core esterified with 3-methylbenzoic acid, presents a unique electronic and steric environment that dictates the reactivity of its aldehyde functionality. This document synthesizes theoretical principles with practical, field-proven insights to offer a predictive framework for the transformation of the formyl group. Key reaction classes, including nucleophilic additions, oxidations, reductions, and reductive aminations, are discussed in detail. For each class, we explore the underlying mechanisms, provide validated experimental protocols adapted from analogous systems, and offer expert analysis on the expected outcomes. This guide is intended to serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug development, enabling the strategic manipulation of this versatile chemical scaffold.

Molecular Architecture and Electronic Landscape of the Formyl Group

The reactivity of the formyl group in 4-Formyl-2-methoxyphenyl 3-methylbenzoate is intricately governed by the electronic and steric interplay of its substituents. A thorough understanding of these influences is paramount for predicting and controlling chemical transformations.

The aromatic ring is substituted with three key groups: the formyl group (-CHO) at C1, a methoxy group (-OCH₃) at C2, and a 3-methylbenzoate group (-OCOC₆H₄-m-CH₃) at C4. The formyl group itself is an electron-withdrawing group, deactivating the aromatic ring towards electrophilic substitution.[1][2]

1.1. Influence of the Methoxy Group:

The methoxy group at the C2 position (ortho to the formyl group) exerts a dual electronic effect. It has an electron-donating resonance effect (+M) and an electron-withdrawing inductive effect (-I).[3] The resonance effect, where the oxygen's lone pair delocalizes into the aromatic ring, is generally stronger, leading to an overall activation of the ring.[3] This increased electron density, particularly at the ortho and para positions relative to the methoxy group, can influence the reactivity of the adjacent formyl group.

1.2. Influence of the 3-Methylbenzoate Group:

The 3-methylbenzoate group at the C4 position (para to the formyl group) is a more complex substituent. The ester moiety is generally considered electron-withdrawing. The ester group deactivates the ring towards electrophilic attack and directs incoming electrophiles to the meta position.[4] However, the overall electronic influence is a composite of the benzoate and the methyl group on the benzoate ring.

1.3. Combined Substituent Effects on Formyl Group Reactivity:

The concerted influence of the methoxy and 3-methylbenzoate groups modulates the electrophilicity of the formyl carbon. The electron-donating methoxy group can slightly reduce the partial positive charge on the carbonyl carbon, potentially slowing down reactions with nucleophiles compared to an unsubstituted benzaldehyde. Conversely, the electron-withdrawing nature of the benzoate ester would enhance the electrophilicity of the formyl carbon. The net effect will be a fine balance of these opposing influences.

Key Reactive Transformations of the Formyl Group

The formyl group is a versatile functional handle, amenable to a wide array of chemical transformations. This section details the most pertinent reactions for the modification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Nucleophilic Addition: The Wittig Reaction

The Wittig reaction is a powerful method for the conversion of aldehydes to alkenes using a phosphonium ylide.[5] This reaction is highly valuable for carbon-carbon bond formation.

Mechanism: The reaction proceeds through the nucleophilic attack of the ylide on the carbonyl carbon, forming a betaine intermediate, which then collapses to an oxaphosphetane. This four-membered ring intermediate subsequently fragments to yield the alkene and triphenylphosphine oxide, the latter being the thermodynamic driving force for the reaction.[5]

Application and Considerations: For 4-Formyl-2-methoxyphenyl 3-methylbenzoate, the Wittig reaction can be employed to introduce a variety of unsaturated moieties. The electronic nature of the aromatic ring will influence the reaction rate. The presence of both electron-donating (methoxy) and electron-withdrawing (benzoate) groups suggests a moderate reactivity.

Experimental Protocol: Synthesis of a Stilbene Derivative (Adapted from a general procedure for aromatic aldehydes) [6][7]

  • Ylide Generation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend benzyltriphenylphosphonium chloride (1.1 equivalents) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath.

  • Add a strong base, such as n-butyllithium (1.05 equivalents), dropwise to the suspension. The formation of the deep red ylide indicates a successful reaction. Allow the mixture to stir at 0 °C for 1 hour.

  • Aldehyde Addition: Dissolve 4-Formyl-2-methoxyphenyl 3-methylbenzoate (1 equivalent) in anhydrous THF and add it dropwise to the ylide solution at 0 °C.

  • Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired alkene.

Wittig_Reaction Aldehyde 4-Formyl-2-methoxyphenyl 3-methylbenzoate Betaine Betaine Intermediate Aldehyde->Betaine Nucleophilic Attack Ylide Phosphonium Ylide (Ph3P=CHR) Ylide->Betaine Oxaphosphetane Oxaphosphetane Intermediate Betaine->Oxaphosphetane Cyclization Alkene Alkene Product Oxaphosphetane->Alkene Fragmentation TPO Triphenylphosphine Oxide (Ph3P=O) Oxaphosphetane->TPO Knoevenagel_Condensation Aldehyde 4-Formyl-2-methoxyphenyl 3-methylbenzoate Adduct Aldol Adduct Aldehyde->Adduct Nucleophilic Attack ActiveMethylene Active Methylene Compound (e.g., Malonic Acid) Carbanion Carbanion ActiveMethylene->Carbanion Base (Piperidine) Carbanion->Adduct Product α,β-Unsaturated Product Adduct->Product Dehydration

Caption: Key steps in the Knoevenagel Condensation.

Reductive Amination

Reductive amination is a highly efficient method for the synthesis of amines from aldehydes. [8]It involves the formation of an imine intermediate, which is then reduced in situ to the corresponding amine.

Mechanism: The aldehyde first reacts with a primary or secondary amine to form a carbinolamine, which then dehydrates to form an imine (for primary amines) or an enamine (for secondary amines). A reducing agent, present in the reaction mixture, then reduces the C=N double bond to a C-N single bond. [9] Application and Considerations: This one-pot procedure is a powerful tool for introducing nitrogen-containing functionalities, which are prevalent in pharmaceuticals. A key advantage is the use of mild reducing agents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), which selectively reduce the imine in the presence of the aldehyde. [8] Experimental Protocol: Synthesis of a Secondary Amine (Adapted from a general procedure for benzaldehyde) [10][11]

  • Reaction Mixture: In a round-bottom flask, dissolve 4-Formyl-2-methoxyphenyl 3-methylbenzoate (1 equivalent) and the desired primary amine (e.g., benzylamine, 1.1 equivalents) in a suitable solvent such as methanol or dichloromethane.

  • pH Adjustment: Add a few drops of glacial acetic acid to catalyze imine formation (optimal pH is typically around 5-6).

  • Reducing Agent: Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the stirring solution at room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the disappearance of the starting materials by TLC.

  • Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the product into an organic solvent like ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by column chromatography.

Reductive_Amination Aldehyde 4-Formyl-2-methoxyphenyl 3-methylbenzoate Imine Imine Intermediate Aldehyde->Imine Condensation Amine Primary or Secondary Amine Amine->Imine Product Amine Product Imine->Product Reduction ReducingAgent Reducing Agent (e.g., NaBH(OAc)3) ReducingAgent->Product

Caption: The two-step, one-pot process of Reductive Amination.

Oxidation to a Carboxylic Acid

The formyl group can be readily oxidized to a carboxylic acid, a common transformation in organic synthesis. [12] Mechanism: The oxidation can be achieved with a variety of oxidizing agents. Strong oxidants like potassium permanganate (KMnO₄) or chromic acid will readily effect this transformation. Milder, more selective reagents can also be employed.

Application and Considerations: This reaction transforms the aldehyde into a carboxylic acid, which can then be used for further derivatization, such as amide bond formation. The choice of oxidant should be made carefully to avoid unwanted side reactions, particularly with the electron-rich aromatic ring.

Experimental Protocol: Oxidation to Carboxylic Acid (Adapted from a general procedure for aromatic aldehydes)

  • Reaction Setup: Dissolve 4-Formyl-2-methoxyphenyl 3-methylbenzoate (1 equivalent) in a suitable solvent like acetone or a mixture of t-butanol and water.

  • Oxidant Addition: Slowly add a solution of potassium permanganate (2 equivalents) in water to the stirred solution of the aldehyde at 0 °C.

  • Reaction Progression: Allow the mixture to warm to room temperature and stir until the purple color of the permanganate has disappeared.

  • Work-up: Quench the reaction with a saturated solution of sodium bisulfite. Acidify the mixture with hydrochloric acid to precipitate the carboxylic acid.

  • Isolation: Collect the solid by filtration, wash with cold water, and dry.

Reduction to an Alcohol

The formyl group can be easily reduced to a primary alcohol using a variety of reducing agents.

Mechanism: Hydride reagents, such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄), are commonly used. The hydride ion acts as a nucleophile, attacking the carbonyl carbon. A subsequent work-up with a protic source protonates the resulting alkoxide to yield the alcohol.

Application and Considerations: This transformation provides access to the corresponding benzyl alcohol derivative, which can be a useful intermediate. Sodium borohydride is a milder reagent and is generally preferred for its selectivity and ease of handling. It will reduce the aldehyde without affecting the ester functionality.

Experimental Protocol: Reduction to a Primary Alcohol (Adapted from a general procedure for aromatic aldehydes)

  • Reaction Setup: Dissolve 4-Formyl-2-methoxyphenyl 3-methylbenzoate (1 equivalent) in a protic solvent like methanol or ethanol.

  • Reducing Agent Addition: Cool the solution to 0 °C in an ice bath and add sodium borohydride (1.5 equivalents) portion-wise.

  • Reaction Progression: Stir the reaction mixture at 0 °C for 1-2 hours, monitoring by TLC.

  • Work-up: Quench the reaction by the slow addition of water. Acidify with dilute hydrochloric acid.

  • Extraction and Purification: Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product can be purified by column chromatography.

Summary of Formyl Group Reactivity

The following table summarizes the expected reactivity of the formyl group in 4-Formyl-2-methoxyphenyl 3-methylbenzoate for the discussed reaction classes.

Reaction ClassReagentsExpected ProductKey Considerations
Wittig Reaction Phosphonium Ylide, Strong BaseAlkeneModerate reactivity due to balanced electronic effects.
Knoevenagel Condensation Active Methylene Compound, Weak Baseα,β-Unsaturated CompoundEfficient C-C bond formation.
Reductive Amination Amine, Mild Reducing Agent (e.g., NaBH(OAc)₃)Secondary or Tertiary AmineHigh-yield, one-pot synthesis of amines.
Oxidation KMnO₄, H₂CrO₄Carboxylic AcidChoice of oxidant is crucial to avoid side reactions.
Reduction NaBH₄Primary AlcoholSelective reduction of the aldehyde over the ester.

Conclusion

The formyl group of 4-Formyl-2-methoxyphenyl 3-methylbenzoate is a versatile functional group that serves as a key site for molecular elaboration. Its reactivity is finely tuned by the electronic contributions of the ortho-methoxy and para-3-methylbenzoate substituents. This guide has provided a detailed overview of the primary transformations this group can undergo, supported by mechanistic insights and practical experimental protocols. By leveraging this knowledge, researchers can strategically design and execute synthetic routes to novel compounds with potential applications in drug discovery and materials science.

References

  • Barberis, C., et al. (2020). Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. AIR Unimi. [Link]

  • Moodle@Units. (n.d.). Table 7.1 Hammett substituent constants and their modified values. Moodle@Units. [Link]

  • Chemistry LibreTexts. (2021, July 31). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. Chemistry LibreTexts. [Link]

  • Hammett Substituent Constants. (n.d.). ResearchGate. [Link]

  • Wikipedia. (2023, December 18). Hammett equation. Wikipedia. [Link]

  • Reductive aminations of benzaldehyde (Aq‐Fe, NaBH4, CPME, 40 °C, 3 h...). (n.d.). ResearchGate. [Link]

  • Chemistry LibreTexts. (2021, July 31). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. Chemistry LibreTexts. [Link]

  • Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids. (2025, August 9). ResearchGate. [Link]

  • Optimization of the proline-catalyzed Knoevenagel condensation of vanillin and malonic acid in ethanol (0.5 M). (n.d.). ResearchGate. [Link]

  • Kumar, R., et al. (2012). A Review on the Vanillin derivatives showing various Biological activities. International Journal of PharmTech Research, 4(1), 266-279. [Link]

  • Zangade, S., et al. (2011). Bioactive halogenosubstituted cinnamic acids: Synthesis by Knoevenagel condensation using conventional and microwave irradiation method and its spectral characterization. Der Pharma Chemica, 3(5), 69-72. [Link]

  • Supplementary Information File. (2021). Journal of Pharmacy & Pharmaceutical Sciences, 24, 421-434. [Link]

  • Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Wittig Reaction. (2024, April 6). Chem-Station. [Link]

  • Pearl, I. A., & McCoy, J. F. (1947). Reactions of vanillin and its derived compounds; some esters of vanillic acid. Journal of the American Chemical Society, 69(12), 3071. [Link]

  • PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. PubChem. [Link]

  • The Role of Functional Groups in the Atmospheric Oxidation of Vanillin: Mechanism and Kinetic Study. (2025, June 16). The Journal of Physical Chemistry A. [Link]

  • Time effect study on reductive amination of benzaldehyde with aniline... (n.d.). ResearchGate. [Link]

  • A Solvent Free Wittig Reaction. (n.d.). University of Wisconsin-Madison. [Link]

  • Wittig Reaction. (n.d.). University of Missouri-Kansas City. [Link]

  • Wikipedia. (2023, November 29). Reductive amination. Wikipedia. [Link]

  • NROChemistry. (n.d.). Wittig Reaction: Mechanism and Examples. NROChemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. Organic Chemistry Portal. [Link]

  • Pearl, I. A., & Beyer, D. L. (1949). Reactions of vanillin and its derived compounds; some new esters of vanillic acid and related acids. Journal of the American Chemical Society, 71(3), 1066-1068. [Link]

  • Knoevenagel condensation between vanillin and ethyl cyanoacetate under... (n.d.). ResearchGate. [Link]

  • Nitration of Methyl Benzoate: A Comprehensive Guide to Electrophilic Aromatic Substitution. (2022, July 31). Docsity. [Link]

  • An Electrophilic Aromatic Substitution: The nitration of methyl benzoate. (n.d.). University of Colorado Boulder. [Link]

  • Knoevenagel condensation between barbituric acid (barb) and vanillin... (n.d.). ResearchGate. [Link]

  • HMDB. (n.d.). 13C NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0029686). HMDB. [Link]

  • Effect of catalyst on the Knoevenagel condensation of vanillin.... (n.d.). ResearchGate. [Link]

  • SpectraBase. (n.d.). 4-Formyl-2-methoxyphenyl 3-methoxybenzoate - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

  • Homework.Study.com. (n.d.). The reason that methyl benzoate undergoes substitution predominantly in the meta position is: A. steric. Homework.Study.com. [Link]

  • Lumen Learning. (n.d.). 14.3. Substituent Effects. Organic Chemistry II. [Link]

  • Anasazi Instruments. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. Anasazi Instruments. [Link]

  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) (NP0270154). NP-MRD. [Link]

Sources

Foundational

A Technical Guide to the Stability and Storage of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Abstract This technical guide provides an in-depth analysis of the chemical stability and recommended storage conditions for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. As direct stability data for this specific molecule...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides an in-depth analysis of the chemical stability and recommended storage conditions for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. As direct stability data for this specific molecule is not extensively published, this document synthesizes information from established principles of organic chemistry and data on structurally analogous compounds, including aromatic aldehydes, phenyl esters, and guaiacol derivatives. The guidance herein is intended for researchers, chemists, and drug development professionals to ensure the integrity and longevity of the compound in a laboratory setting. We will explore the primary degradation pathways, propose optimal storage and handling protocols, and provide a methodology for customized stability assessment.

Introduction and Molecular Profile

4-Formyl-2-methoxyphenyl 3-methylbenzoate is a complex organic molecule featuring several key functional groups that dictate its chemical behavior and stability. Understanding its structure is paramount to predicting its reactivity and degradation profile.

The molecule can be deconstructed into three primary components:

  • An Aromatic Aldehyde: The formyl group (-CHO) attached to the phenyl ring is susceptible to oxidation. This is a common feature in many fragrance and flavor compounds, which are known to degrade via autoxidation[1][2].

  • A Benzoate Ester: The ester linkage between the guaiacol moiety and the 3-methylbenzoic acid is a potential site for hydrolysis[3][4][5].

  • A Guaiacol (2-Methoxyphenol) Core: The substituted phenol ether is sensitive to both air and light, which can lead to coloration and degradation over time[6][7].

This guide leverages the known chemistry of these functional groups to establish a robust framework for maintaining the compound's purity and stability.

Table 1: Chemical Identity of 4-Formyl-2-methoxyphenyl 3-methylbenzoate
IdentifierValue
IUPAC Name (4-formyl-2-methoxyphenyl) 3-methylbenzoate
Molecular Formula C₁₆H₁₄O₄
Molecular Weight 270.28 g/mol
CAS Number Data not readily available. (Note: The related compound, 4-Formyl-2-methoxyphenyl 4-methylbenzoate, is CAS 429621-85-2[8][9])
Structure

Primary Degradation Pathways

The long-term stability of 4-Formyl-2-methoxyphenyl 3-methylbenzoate is primarily threatened by two chemical processes: hydrolysis and oxidation. These pathways can be accelerated by environmental factors such as moisture, oxygen, light, and elevated temperatures.

Ester Hydrolysis

The ester bond is susceptible to cleavage in the presence of water, a reaction that can be significantly catalyzed by acids or bases[3][5]. This degradation pathway would yield vanillin (4-hydroxy-3-methoxybenzaldehyde) and 3-methylbenzoic acid.

  • Causality: The carbonyl carbon of the ester is electrophilic and susceptible to nucleophilic attack by water. In acidic conditions, the carbonyl oxygen is protonated, increasing the electrophilicity. Under basic conditions, the generation of the highly nucleophilic hydroxide ion (OH⁻) dramatically accelerates the rate of attack[4].

Aldehyde Oxidation

Aromatic aldehydes are prone to autoxidation, a free-radical chain reaction involving atmospheric oxygen, to form the corresponding carboxylic acid[2]. This is a common degradation pathway for compounds like benzaldehyde[1]. For the target molecule, this would result in the formation of 4-(3-methylbenzoyloxy)-3-methoxybenzoic acid.

  • Causality: The reaction is often initiated by light, heat, or trace metal impurities, which facilitate the formation of a benzoyl radical. This radical then propagates a chain reaction with molecular oxygen. This process is a key reason why many aldehydes must be stored under an inert atmosphere and protected from light[2][10].

Guaiacol Moiety Degradation

The 2-methoxyphenol (guaiacol) portion of the molecule is known to be sensitive to air and light, often leading to the formation of colored impurities through oxidative processes[6][7]. While the phenolic hydroxyl is esterified in the target molecule, which imparts some protection, the electron-rich aromatic ring remains susceptible to oxidation, especially under prolonged exposure to harsh conditions.

G main 4-Formyl-2-methoxyphenyl 3-methylbenzoate hydrolysis_product1 Vanillin main->hydrolysis_product1 Hydrolysis (+ H₂O, H⁺/OH⁻) hydrolysis_product2 3-Methylbenzoic Acid main->hydrolysis_product2 Hydrolysis (+ H₂O, H⁺/OH⁻) oxidation_product 4-(3-methylbenzoyloxy)- 3-methoxybenzoic Acid main->oxidation_product Oxidation (+ O₂, light, heat)

Caption: Potential degradation pathways for 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Recommended Storage and Handling Protocols

To mitigate the degradation risks, a multi-faceted approach to storage and handling is required. The following recommendations are synthesized from best practices for structurally related, sensitive organic compounds[11][12][13].

Optimal Storage Conditions

The primary objective is to control the environmental factors that accelerate degradation: temperature, atmosphere, light, and moisture.

Table 2: Recommended Storage Conditions
ParameterShort-Term Storage (< 3 months)Long-Term Storage (> 3 months)Rationale
Temperature 2-8°C (Refrigerated)[14]-20°C (Frozen)Reduces rates of all chemical reactions, including hydrolysis and oxidation[3][4].
Atmosphere Tightly sealed containerTightly sealed container, purged with an inert gas (Argon or Nitrogen)Minimizes exposure to atmospheric oxygen and moisture, preventing oxidation and hydrolysis[2][10].
Light Amber glass vial or container wrapped in aluminum foil[4]Amber glass vial or container wrapped in aluminum foilPrevents photolytic degradation and initiation of free-radical oxidation[6][7].
Container Chemically inert glass vial with a PTFE-lined capChemically inert glass vial with a PTFE-lined capAvoids potential reactions with container materials and ensures an airtight seal.
Incompatible Materials

To prevent accelerated decomposition, 4-Formyl-2-methoxyphenyl 3-methylbenzoate should be stored away from:

  • Strong Oxidizing Agents: Can aggressively oxidize the aldehyde group[5][15].

  • Strong Acids and Bases: Will catalyze the rapid hydrolysis of the ester linkage[5][11][15].

  • Moisture: Promotes hydrolysis[3].

Safe Handling Practices
  • Work Environment: Handle the compound in a dry, well-ventilated area. For weighing and transferring, a glove box with an inert atmosphere is ideal but not always practical. At a minimum, work quickly to minimize exposure to ambient air.

  • Solution Preparation: Whenever possible, prepare solutions immediately before use[3]. If stock solutions must be prepared, use a dry, aprotic organic solvent and store under the long-term conditions specified above.

  • Equilibration: Before opening, allow the container to warm to room temperature to prevent condensation of atmospheric moisture onto the cold compound.

Experimental Workflow: Forced Degradation Study

To provide definitive stability data for this compound under your specific experimental conditions, a forced degradation study is the most trustworthy approach. This protocol is a self-validating system to understand the compound's liabilities.

Objective

To identify the degradation products and assess the stability of 4-Formyl-2-methoxyphenyl 3-methylbenzoate under hydrolytic (acidic, basic, neutral), oxidative, photolytic, and thermal stress conditions.

Methodology

G cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis prep Prepare Stock Solution (e.g., 1 mg/mL in ACN) acid Acid Hydrolysis (0.1 M HCl, 60°C) prep->acid Aliquot base Base Hydrolysis (0.1 M NaOH, RT) prep->base Aliquot neutral Neutral Hydrolysis (Water, 60°C) prep->neutral Aliquot oxidation Oxidation (3% H₂O₂, RT) prep->oxidation Aliquot thermal Thermal (Solid) (80°C Oven) photo Photolytic (Solution) (UV Lamp, 254 nm) prep->photo Aliquot quench Quench/Neutralize Samples acid->quench base->quench neutral->quench oxidation->quench thermal->quench photo->quench hplc Analyze by Stability-Indicating HPLC-UV/MS Method quench->hplc compare Compare stressed samples to unstressed control (T=0) hplc->compare

Sources

Protocols & Analytical Methods

Method

Application Note: Comprehensive NMR Analysis Protocol for the Structural Elucidation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Abstract This document provides a comprehensive, field-proven protocol for the complete structural assignment of 4-Formyl-2-methoxyphenyl 3-methylbenzoate using a suite of high-resolution Nuclear Magnetic Resonance (NMR)...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive, field-proven protocol for the complete structural assignment of 4-Formyl-2-methoxyphenyl 3-methylbenzoate using a suite of high-resolution Nuclear Magnetic Resonance (NMR) techniques. Designed for researchers, chemists, and drug development professionals, this guide moves beyond a simple listing of steps to explain the underlying scientific rationale for each experimental choice. We detail methodologies for sample preparation, one-dimensional (¹H and ¹³C) NMR, and advanced two-dimensional (COSY, HSQC, HMBC) experiments. The integration of these techniques provides a self-validating workflow, ensuring unambiguous confirmation of the molecular structure by correlating all atomic and functional group connectivities.

Introduction and Scientific Context

4-Formyl-2-methoxyphenyl 3-methylbenzoate is a complex aromatic ester, incorporating structural motifs from vanillin and 3-methylbenzoic acid. Accurate structural verification of such molecules is paramount in fields like medicinal chemistry, materials science, and synthetic organic chemistry, where precise molecular architecture dictates function and reactivity.

NMR spectroscopy is the definitive tool for the structural elucidation of organic molecules in solution. While one-dimensional ¹H and ¹³C spectra provide initial information on chemical environments, a multi-dimensional approach is essential for a molecule of this complexity. This protocol leverages a logical progression of NMR experiments to build a complete structural picture:

  • ¹H NMR: To identify and quantify all unique proton environments.

  • ¹³C NMR: To identify all unique carbon environments.

  • COSY (COrrelation SpectroscopY): To establish proton-proton (¹H-¹H) coupling networks within individual spin systems (i.e., the aromatic rings).

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom (¹J-coupling).

  • HMBC (Heteronuclear Multiple Bond Correlation): To probe long-range (2-3 bond) correlations between protons and carbons, crucially connecting disparate fragments of the molecule, such as the two aromatic rings across the ester linkage.

This integrated workflow ensures that every assignment is cross-validated by multiple experiments, providing the highest degree of confidence in the final structure.

Molecular Structure and Numbering Scheme

For clarity in spectral assignments, the following IUPAC-recommended numbering scheme will be used throughout this document. The molecule is conceptually divided into the vanillin-derived "A" ring and the 3-methylbenzoate-derived "B" ring.

Molecular Structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate with atom numbering.

(Note: An illustrative image would be placed here. For this text-based generation, please refer to the numbering in the subsequent tables.)

  • Ring A (Vanillin Moiety): C1-C6, with substituents at C1 (ester oxygen), C2 (methoxy), and C4 (formyl group).

  • Ring B (3-Methylbenzoate Moiety): C1'-C6', with a methyl group at C3'.

  • Other Groups: Formyl (CHO), Methoxy (OCH₃), Ester Carbonyl (C=O), and Methyl (CH₃).

Experimental Workflow Overview

The logical flow of the analysis is designed to build structural information systematically, with each step confirming and expanding upon the last.

G cluster_prep Phase 1: Preparation cluster_acq Phase 2: Data Acquisition cluster_analysis Phase 3: Structural Elucidation A Sample Weighing (5-25 mg) B Solvent Selection (e.g., CDCl3) A->B C Dissolution & Filtration B->C D Transfer to NMR Tube C->D E 1D ¹H NMR (Proton Environments) D->E F 1D ¹³C NMR & DEPT (Carbon Environments & Types) E->F G 2D COSY (¹H-¹H Couplings) F->G H 2D HSQC (Direct ¹H-¹³C Bonds) G->H I 2D HMBC (Long-Range ¹H-¹³C Bonds) H->I J Assign Spin Systems (COSY & ¹H) I->J K Assign C-H Pairs (HSQC, ¹H, ¹³C) J->K L Connect Fragments (HMBC) K->L M Final Structure Validation L->M

Diagram 1: Comprehensive NMR Analysis Workflow.

Detailed Protocols

Protocol 1: Sample Preparation

The quality of the NMR spectrum is directly dependent on proper sample preparation. A homogenous, particle-free solution is required to achieve optimal magnetic field shimming and high-resolution spectra.

Rationale for Solvent Choice: Deuterated chloroform (CDCl₃) is the recommended starting solvent. It is capable of dissolving a wide range of moderately polar organic compounds, is cost-effective, and has a single residual proton peak at ~7.26 ppm that typically does not interfere with aromatic signals.[1][2] If the compound shows poor solubility, deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable alternative, though it is more viscous and has a higher boiling point, making sample recovery more difficult.[3]

Step-by-Step Methodology:

  • Weighing: Accurately weigh 15-25 mg of purified 4-Formyl-2-methoxyphenyl 3-methylbenzoate for a comprehensive suite of experiments. For simple ¹H NMR, 5-10 mg is sufficient.[4][5]

  • Dissolution: Place the sample in a small, clean vial. Add approximately 0.6-0.7 mL of CDCl₃.[6]

  • Mixing: Gently vortex or swirl the vial until the sample is fully dissolved. Visually inspect for any suspended particles.

  • Filtration (Critical Step): If any particulate matter is visible, filter the solution directly into a clean, high-quality 5 mm NMR tube. This can be done by passing the solution through a small plug of glass wool packed into a Pasteur pipette.[7] Do not use cotton wool, as it can leach impurities.

  • Referencing: Tetramethylsilane (TMS) is typically present in commercially available deuterated solvents and serves as the internal standard for chemical shift referencing (δ = 0.00 ppm).

  • Capping and Labeling: Securely cap the NMR tube and label it clearly. Wipe the outside of the tube with a lint-free tissue before inserting it into the spectrometer.

Protocol 2: 1D and 2D NMR Data Acquisition

These parameters are based on a standard 500 MHz NMR spectrometer. Adjustments may be necessary for different field strengths.

Step-by-Step Methodology:

  • Instrument Setup: Insert the sample, lock on the deuterium signal of the solvent, and perform automatic or manual shimming to optimize magnetic field homogeneity.

  • ¹H NMR Acquisition:

    • Experiment: Standard 1D proton experiment.

    • Key Parameters: 30° pulse angle, 1-2 second relaxation delay, 16-32 scans.

    • Rationale: A 30° pulse angle and a short relaxation delay allow for rapid data acquisition.

  • ¹³C NMR Acquisition:

    • Experiment: Standard 1D carbon with proton decoupling (e.g., zgpg30).

    • Key Parameters: 30° pulse angle, 2-second relaxation delay, 1024-2048 scans.

    • Rationale: ¹³C has a low natural abundance and gyromagnetic ratio, requiring significantly more scans than ¹H NMR to achieve a good signal-to-noise ratio.[5]

  • COSY Acquisition:

    • Experiment: Gradient-selected COSY (e.g., cosygpqf).

    • Key Parameters: 2-4 scans per increment, 256-512 increments in the indirect dimension.

    • Rationale: This experiment reveals protons that are coupled to each other, typically through 2 or 3 bonds, which is ideal for tracing connectivities within the aromatic rings.[8]

  • HSQC Acquisition:

    • Experiment: Gradient-selected HSQC with sensitivity enhancement (e.g., hsqcedetgpsisp2).

    • Key Parameters: Optimized for a one-bond ¹H-¹³C coupling constant of ~145 Hz. 2-8 scans per increment.

    • Rationale: This experiment is highly sensitive and unambiguously identifies which protons are directly attached to which carbons.[9]

  • HMBC Acquisition:

    • Experiment: Gradient-selected HMBC (e.g., hmbcgplpndqf).

    • Key Parameters: Optimized for long-range ¹H-¹³C coupling constants of 8-10 Hz. 8-16 scans per increment.

    • Rationale: By detecting correlations over 2-3 bonds, the HMBC experiment is the most powerful tool for connecting molecular fragments that lack direct proton-proton couplings, such as connecting the two aromatic rings via the ester carbonyl.[8][9]

Data Analysis and Structural Interpretation

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is the starting point for analysis. The distinct electronic environments of the two aromatic rings and the unique aldehyde proton provide clear, diagnostic signals.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Proton Assignment Predicted δ (ppm) Multiplicity Integration Rationale for Assignment
H-CHO (Formyl) 9.9 - 10.1 s (singlet) 1H Aldehyde protons are highly deshielded and typically appear as singlets.[10][11]
H-2' 7.9 - 8.1 m (multiplet) 1H Ortho to the electron-withdrawing ester carbonyl on Ring B.
H-6' 7.9 - 8.1 m (multiplet) 1H Ortho to the ester carbonyl on Ring B.
H-6 7.6 - 7.8 dd (doublet of doublets) 1H Ortho to the formyl group and meta to the methoxy group on Ring A.
H-5 7.5 - 7.7 d (doublet) 1H Ortho to the formyl group on Ring A.
H-4', H-5' 7.3 - 7.5 m (multiplet) 2H Protons on Ring B.
H-3 7.1 - 7.3 d (doublet) 1H Ortho to the ester oxygen on Ring A.
OCH₃ (Methoxy) 3.8 - 4.0 s (singlet) 3H Standard chemical shift for an aryl methoxy group.[12]

| CH₃ (Methyl) | 2.4 - 2.6 | s (singlet) | 3H | Standard chemical shift for a benzylic methyl group.[13] |

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum reveals all unique carbon atoms, including quaternary carbons that are invisible in the ¹H spectrum.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Assignment Predicted δ (ppm) Rationale for Assignment
C-CHO (Formyl) 190 - 192 Aldehyde carbonyl carbons are highly characteristic and appear in this range.[14]
C=O (Ester) 164 - 166 Ester carbonyl carbons are less deshielded than aldehyde carbonyls.
C-4 151 - 153 Aromatic carbon attached to the ester oxygen (Ring A).
C-2 144 - 146 Aromatic carbon attached to the methoxy group (Ring A).
C-3' 138 - 140 Aromatic carbon bearing the methyl group (Ring B).
C-1' 134 - 136 Aromatic carbon attached to the ester carbonyl (Ring B).
C-1 130 - 132 Aromatic quaternary carbon (Ring A).
C-6' 130 - 132 Aromatic CH carbon (Ring B).
C-5' 128 - 130 Aromatic CH carbon (Ring B).
C-4' 128 - 130 Aromatic CH carbon (Ring B).
C-2' 126 - 128 Aromatic CH carbon (Ring B).
C-6 124 - 126 Aromatic CH carbon (Ring A).
C-5 123 - 125 Aromatic CH carbon (Ring A).
C-3 112 - 114 Aromatic CH carbon ortho to two oxygen substituents (Ring A).
OCH₃ (Methoxy) 55 - 57 Typical shift for an aryl methoxy carbon.[15]

| CH₃ (Methyl) | 20 - 22 | Typical shift for a benzylic methyl carbon.[13] |

Interpretation of 2D NMR Correlations

The 2D spectra are used to connect the assignments from the 1D spectra into a complete molecular structure.

G cluster_A Ring A Correlations cluster_B Ring B Correlations cluster_link Inter-Ring Linkage (HMBC) H6 H-6 H5 H-5 H6->H5 COSY CHO H-CHO H6->CHO HMBC (3J) H5->CHO HMBC (2J) H3 H-3 OCH3 H-OCH3 H3->OCH3 HMBC (3J) EsterCO Ester C=O H3->EsterCO 3J H2_prime H-2' H6_prime H-6' H2_prime->H6_prime COSY (4J) CH3 H-CH3 H2_prime->CH3 HMBC (3J) H2_prime->EsterCO 3J H4_prime H-4' H5_prime H-5' H4_prime->H5_prime COSY H5_prime->H6_prime COSY H6_prime->EsterCO 3J

Diagram 2: Key COSY and HMBC Correlation Network.

  • COSY Analysis:

    • On Ring A, a cross-peak is expected between H-5 and H-6, confirming their ortho relationship.

    • On Ring B, a network of correlations will be observed between H-4', H-5', and H-6'. A weaker, 4-bond coupling might be seen between H-2' and H-6'.

  • HSQC Analysis:

    • This spectrum will provide direct, one-to-one correlations for every protonated carbon, confirming the assignments made in Tables 1 and 2. For example, the proton signal at ~3.9 ppm will correlate with the carbon signal at ~56 ppm, definitively assigning them as the OCH₃ group.

  • HMBC Analysis (The Key to Confirmation):

    • Connecting the Ester: The most critical correlations will be to the ester carbonyl carbon (~165 ppm). Protons H-3 (on Ring A) and H-2'/H-6' (on Ring B) will all show cross-peaks to this carbon, unambiguously linking the two halves of the molecule.

    • Assigning Quaternary Carbons: The formyl proton (H-CHO) will show correlations to C-4 and C-5, helping to assign their positions. The methoxy protons (H-OCH₃) will correlate to C-2, and the methyl protons (H-CH₃) will correlate to C-2', C-3', and C-4'. These correlations are essential for assigning the non-protonated carbons.

Conclusion

The structured application of 1D and 2D NMR spectroscopy provides a robust and definitive method for the complete structural elucidation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. By systematically applying ¹H, ¹³C, COSY, HSQC, and HMBC experiments, each atom and bond can be precisely mapped. The cross-validation between these techniques, particularly the long-range correlations observed in the HMBC spectrum, ensures a self-consistent and unambiguous assignment, meeting the highest standards of scientific integrity required in research and development.

References

  • Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Emory University, NMR Facility. (2023). Small molecule NMR sample preparation. Retrieved from [Link]

  • Bruker. (n.d.). Avance Beginners Guide - Solvent Selection. Retrieved from [Link]

  • BioChromato. (2018). NMR solvent selection - that also allows sample recovery. Retrieved from [Link]

  • University of York, Department of Chemistry. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Supporting Information for a chemical synthesis paper providing NMR data for 3-methylbenzoic acid. (n.d.). Retrieved from [Link] (Note: This is a representative example of where such data is found in supplementary materials of scientific papers).

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • Biological Magnetic Resonance Bank. (n.d.). Vanillin Acetate - bmse010102 - Data. Retrieved from [Link]

  • University College London, Department of Chemistry. (n.d.). Sample Preparation. Retrieved from [Link]

  • Mohammed Hadi Al–Douh, et al. (2008). 1D AND 2D NMR STUDIES OF BENZYL O–VANILLIN. Malaysian Journal of Analytical Sciences, Vol 12, No 3 (2008): 595 - 603. Retrieved from [Link]

  • PubChem, National Institutes of Health. (n.d.). 3-Methylbenzoic acid. Retrieved from [Link]

  • SpectraBase. (n.d.). Vanillin acetate - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Spectroscopy Tutorial: Aldehydes. Retrieved from [Link]

  • University of Wisconsin-Madison, NMR Facility. (n.d.). bmse000597 Vanillin at BMRB. Retrieved from [Link]

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Note: General textbook reference for fundamental principles).
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Note: General textbook reference for spectroscopic methods).
  • San Diego State University, NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Note: General textbook reference for advanced NMR techniques).
  • YouTube, The Organic Chemistry Tutor. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

Sources

Application

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Abstract This document provides a detailed protocol for the purification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate using High-Performance Liquid Chromatography (HPLC). The methodology is built upon the principles of r...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a detailed protocol for the purification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate using High-Performance Liquid Chromatography (HPLC). The methodology is built upon the principles of reversed-phase chromatography, offering a robust and reproducible approach for isolating the target compound with high purity. This guide delves into the rationale behind the selection of chromatographic parameters, a step-by-step protocol for method development and validation, and data presentation to ensure scientific integrity and practical usability for researchers in the pharmaceutical and chemical synthesis fields.

Introduction and Scientific Background

4-Formyl-2-methoxyphenyl 3-methylbenzoate is an aromatic ester containing both an aldehyde and a methoxy functional group.[1] The presence of multiple functional groups and aromatic rings suggests that this compound is moderately polar and possesses strong ultraviolet (UV) absorbance, making HPLC with UV detection a suitable technique for its purification and analysis.[2][3] The purification of structurally similar compounds, such as vanillin (a substituted benzaldehyde) and other aromatic esters, is commonly and effectively achieved using reversed-phase HPLC.[4][5][6] This methodology separates compounds based on their hydrophobicity, where a non-polar stationary phase retains and separates components from a polar mobile phase.[7][8]

The successful development of an HPLC method hinges on a systematic approach to optimizing the separation conditions, including the choice of stationary phase, mobile phase composition, and detector settings.[7][9] Furthermore, method validation is a critical step to ensure the reliability and reproducibility of the purification process, adhering to guidelines set by the International Conference on Harmonisation (ICH).[10][11]

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is fundamental to developing an effective HPLC method.

PropertyValue / Inferred CharacteristicsSource
Molecular Formula C₁₅H₁₂O₄[1]
Molecular Weight 256.25 g/mol [1]
Polarity Inferred to be moderately polar due to the presence of ester, aldehyde, and ether functional groups, as well as two aromatic rings.Inferred
Solubility Expected to be soluble in common organic solvents such as acetonitrile, methanol, and tetrahydrofuran.Inferred
UV Absorbance Expected to exhibit strong UV absorbance due to the presence of aromatic rings.Inferred

HPLC Method Development and Optimization

The selection of the appropriate chromatographic conditions is crucial for achieving optimal separation.[9] Reversed-phase HPLC is the recommended approach for 4-Formyl-2-methoxyphenyl 3-methylbenzoate due to its moderate polarity.

Choice of Stationary Phase

A C18 (octadecylsilyl) column is the most common and versatile stationary phase for reversed-phase HPLC and serves as an excellent starting point for method development.[7] Its non-polar nature will provide good retention and separation of the target compound from both more polar and less polar impurities.

Mobile Phase Selection and Optimization

The mobile phase in reversed-phase HPLC typically consists of a mixture of water and a less polar organic solvent.[12][13]

  • Organic Solvents: Acetonitrile and methanol are the most commonly used organic modifiers.[13] Acetonitrile is often preferred due to its lower viscosity and UV cutoff.[14] A gradient elution, where the proportion of the organic solvent is increased over time, is recommended to ensure the elution of all components in a reasonable timeframe and with good peak shape.[15]

  • Aqueous Phase and pH Control: The use of HPLC-grade water is essential.[16] While 4-Formyl-2-methoxyphenyl 3-methylbenzoate is a neutral molecule, the addition of a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase can help to sharpen peaks by suppressing the ionization of any acidic or basic impurities and improving the consistency of the chromatography.[14][17][18]

Detection Method

Given the presence of two aromatic rings in the structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, UV detection is the most appropriate method. A Diode Array Detector (DAD) or a Photodiode Array (PDA) detector is advantageous as it allows for the simultaneous monitoring of multiple wavelengths and the acquisition of the UV spectrum of the eluting peaks, which can aid in peak identification and purity assessment.[19] An initial detection wavelength of 254 nm is a good starting point, with further optimization based on the UV spectrum of the compound.

Experimental Protocols

Sample Preparation
  • Accurately weigh a small amount of the crude 4-Formyl-2-methoxyphenyl 3-methylbenzoate sample.

  • Dissolve the sample in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water, to a final concentration of approximately 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.[6][15]

HPLC System and Initial Conditions

The following table outlines the recommended starting parameters for the HPLC method development.

ParameterRecommended Condition
HPLC System A standard preparative or analytical HPLC system with a gradient pump, autosampler, column oven, and DAD/PDA detector.
Column C18, 5 µm particle size, 4.6 x 250 mm (for analytical scale) or larger for preparative scale.
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 1.0 mL/min (for analytical scale)
Column Temperature 30 °C
Injection Volume 10 µL (for analytical scale)
Detection DAD/PDA at 254 nm
Run Time 30 minutes
Gradient Elution Program

A scouting gradient is initially employed to determine the approximate elution time of the target compound and the complexity of the sample mixture.

Time (minutes)% Mobile Phase A% Mobile Phase B
0.0955
20.0595
25.0595
25.1955
30.0955

Based on the results of the scouting gradient, the gradient can be optimized to improve the resolution between the target compound and any closely eluting impurities.

Method Validation Protocol

Once an optimized purification method is established, it should be validated to ensure its performance is reliable and reproducible.[10][11] The validation should be conducted in accordance with ICH guidelines and include the following parameters:

  • Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This can be demonstrated by analyzing a placebo and a spiked sample.

  • Linearity: The ability of the method to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed by analyzing a series of standards over a defined range.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by applying the method to samples to which known quantities of the analyte have been added.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Visualization of the Workflow

The following diagram illustrates the logical workflow for the HPLC purification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

HPLC_Purification_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Method Development cluster_purification Purification and Analysis cluster_validation Method Validation (ICH Guidelines) dissolve Dissolve Crude Product (e.g., in Acetonitrile) filter Filter through 0.45 µm Syringe Filter dissolve->filter Ensures removal of particulates injection Inject Sample into HPLC System filter->injection scouting Scouting Gradient Run (e.g., 5-95% Acetonitrile) optimization Gradient Optimization (Focus on target peak resolution) scouting->optimization Refine separation optimization->injection Finalized Method fraction Fraction Collection (Based on UV signal of target peak) injection->fraction analysis Purity Analysis of Fractions (Re-injection on analytical scale) fraction->analysis validation_start analysis->validation_start Validate Final Method specificity Specificity linearity Linearity accuracy Accuracy precision Precision robustness Robustness

Caption: Workflow for HPLC Purification and Method Validation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the HPLC purification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. By following the detailed steps for method development, optimization, and validation, researchers can achieve a high degree of purity for the target compound. The principles and techniques described herein are broadly applicable to the purification of other small organic molecules in a drug discovery and development setting.

References

  • SIELC Technologies. (n.d.). Separation of Ethyl m-toluate on Newcrom R1 HPLC column.
  • Az-Zahra, S. (2022). HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC Europe.
  • Gilson. (2021, May 6). Purification of Vanillin by a Combination of Flash and Preparative HPLC with the PLC 2250.
  • Naseef, H. (2024, August 21). Development and Validation of HPLC Methods in Pharmaceutical Analysis. LinkedIn.
  • Gilson. (n.d.). PURIFICATION OF VANILLIN: A COMPARATIVE STUDY BETWEEN PREP HPLC AND CPC.
  • Chakole, R. D., et al. (2021). A Review on HPLC Method Development and Validation. International Journal of Pharmaceutical and Phytopharmacological Research.
  • JETIR. (2023, June). A BRIEF REVIEW ON HPLC METHOD VALIDATION. Journal of Emerging Technologies and Innovative Research.
  • National Center for Biotechnology Information. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. PubChem.
  • Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
  • Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize.
  • Alwsci. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks.
  • Agrahari, V. (2013, May). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Research Journal of Pharmacy and Technology.
  • Journal of Chromatographic Science. (n.d.). INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC.
  • Next LVL Programming. (2025, March 25). How To Select Mobile Phase In HPLC Method Development?
  • The Pharma Guide. (2025, July 25). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations.
  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development.
  • BenchChem. (2025, December). A Comparative Guide to Validated HPLC Methods for Vanillin Quantification in Extracts.
  • Molecules. (2022). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. MDPI.
  • SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns.

Sources

Method

Using 4-Formyl-2-methoxyphenyl 3-methylbenzoate in organic synthesis

An In-Depth Guide to the Application of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in Modern Organic Synthesis Authored by: A Senior Application Scientist Abstract 4-Formyl-2-methoxyphenyl 3-methylbenzoate is a versatile...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to the Application of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in Modern Organic Synthesis

Authored by: A Senior Application Scientist

Abstract

4-Formyl-2-methoxyphenyl 3-methylbenzoate is a versatile aromatic aldehyde derived from vanillin, a bio-renewable feedstock.[1][2] Its unique structural arrangement, featuring a reactive aldehyde, a stable ester, and an electron-rich aromatic ring, makes it a valuable building block for a diverse range of organic transformations. This guide provides an in-depth exploration of its synthetic utility, focusing on key reactions such as Schiff base formation for heterocyclic synthesis, Knoevenagel condensation for carbon-carbon double bond formation, and the Wittig reaction for olefination. The protocols detailed herein are designed to be robust and reproducible, offering researchers and drug development professionals a practical framework for leveraging this compound in their synthetic endeavors.

Introduction and Molecular Overview

4-Formyl-2-methoxyphenyl 3-methylbenzoate belongs to the family of vanillin derivatives, which are widely explored in medicinal chemistry and materials science.[1][3] The vanillin scaffold itself is a primary component of natural vanilla extract and can be sourced sustainably from lignin, a byproduct of the paper industry.[4][5] The esterification of vanillin's phenolic hydroxyl group with 3-methylbenzoyl chloride yields the title compound, a modification that enhances its solubility in organic solvents and modulates the electronic properties of the aromatic ring.

The molecule's reactivity is primarily dictated by three key functional domains:

  • The Aldehyde Group (-CHO): An electrophilic center poised for nucleophilic attack, enabling condensations, additions, and reductive aminations.

  • The Ester Group (-COO-): A stable linkage that can be selectively cleaved under hydrolytic conditions, suggesting its potential as a protecting group for the phenolic hydroxyl.

  • The Substituted Benzene Ring: The methoxy group (-OCH₃) acts as an electron-donating group, activating the ring, while the aldehyde and ester groups are electron-withdrawing. This electronic push-pull system influences the regioselectivity of further aromatic substitutions.

Table 1: Physicochemical Properties of a Close Analog (4-Formyl-2-methoxyphenyl benzoate)

PropertyValueSource
Molecular FormulaC₁₅H₁₂O₄PubChem[6]
Molecular Weight256.25 g/mol PubChem[6]
AppearanceWhite to off-white solidN/A (Typical for similar compounds)
IUPAC Name(4-formyl-2-methoxyphenyl) benzoatePubChem[6]
CAS Number790-16-9PubChem[6]

Note: Data is for the benzoate analog, which is structurally very similar to the 3-methylbenzoate target compound.

Core Applications & Synthetic Protocols

This section details three principal applications of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, providing both the strategic reasoning behind the methodology and step-by-step protocols.

Application Note 1: Synthesis of Schiff Bases as Precursors to Heterocycles

Scientific Rationale: The condensation of the aldehyde functional group with primary amines is a facile and high-yielding method for constructing imines, commonly known as Schiff bases.[7][8][9] This reaction is often the first step in the synthesis of nitrogen-containing heterocycles, which are privileged scaffolds in medicinal chemistry.[1][2][10] The resulting C=N double bond can be further reacted in cyclization reactions to form quinazolines, benzimidazoles, and other valuable ring systems.[1][2] The reaction is typically catalyzed by a small amount of acid.

Workflow Diagram: Schiff Base Formation

G reagent 4-Formyl-2-methoxyphenyl 3-methylbenzoate reaction_vessel Reaction Mixture reagent->reaction_vessel amine Primary Amine (e.g., Aniline) amine->reaction_vessel solvent Solvent (e.g., Ethanol) solvent->reaction_vessel catalyst Acid Catalyst (e.g., Acetic Acid) catalyst->reaction_vessel reflux Reflux (2-4 hours) reaction_vessel->reflux workup Work-up (Cooling, Filtration) reflux->workup product Schiff Base Product workup->product

Caption: Workflow for Schiff base synthesis.

Experimental Protocol: Synthesis of (E)-4-((phenylimino)methyl)-2-methoxyphenyl 3-methylbenzoate

  • Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-Formyl-2-methoxyphenyl 3-methylbenzoate (1.0 eq) in absolute ethanol (30 mL).

  • Addition of Amine: To this solution, add aniline (1.0 eq) followed by 2-3 drops of glacial acetic acid as a catalyst.

  • Reaction: Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[9]

  • Isolation: After completion, cool the reaction mixture to room temperature. The solid product that precipitates is collected by vacuum filtration.

  • Purification: Wash the collected solid with cold ethanol to remove unreacted starting materials. The product can be further purified by recrystallization from ethanol to yield the desired Schiff base as a crystalline solid.

  • Characterization: Confirm the structure using FTIR (appearance of C=N stretch ~1655 cm⁻¹) and ¹H NMR (appearance of imine proton -CH=N- singlet ~8.5 ppm).[9][11]

Application Note 2: Knoevenagel Condensation for C=C Bond Formation

Scientific Rationale: The Knoevenagel condensation is a cornerstone reaction for forming carbon-carbon double bonds by reacting an aldehyde with an active methylene compound (e.g., malononitrile, diethyl malonate).[12][13][14] This reaction is highly efficient for aromatic aldehydes like our target molecule. It is typically catalyzed by a weak base, such as piperidine or ammonium acetate, which deprotonates the active methylene compound to generate a nucleophilic carbanion.[15] The resulting α,β-unsaturated products are versatile intermediates for synthesizing pharmaceuticals, polymers, and other fine chemicals.[13]

Reaction Mechanism: Knoevenagel Condensation

G cluster_0 Mechanism Aldehyde R-CHO Intermediate R-CH(O⁻)-CH(CN)₂ Aldehyde->Intermediate + Nu-CH(CN)₂ Product R-CH=C(CN)₂ Intermediate->Product - H₂O Nu-CH(CN)₂ Malononitrile Carbanion Base Base Malononitrile CH₂(CN)₂ Malononitrile->Nu-CH(CN)₂ Deprotonation

Sources

Application

Application Note: 4-Formyl-2-methoxyphenyl 3-methylbenzoate - A Versatile Scaffolding for Complex Molecule Synthesis

Introduction: Unveiling a Multifunctional Building Block In the landscape of modern organic synthesis and drug discovery, the strategic design of molecular building blocks is paramount. An ideal scaffold should offer a c...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling a Multifunctional Building Block

In the landscape of modern organic synthesis and drug discovery, the strategic design of molecular building blocks is paramount. An ideal scaffold should offer a confluence of reactive sites, enabling divergent synthesis of complex molecular architectures. 4-Formyl-2-methoxyphenyl 3-methylbenzoate emerges as a molecule of significant interest, integrating the well-established reactivity of vanillin derivatives with the tailored properties of a substituted benzoic acid moiety. Vanillin, a bio-sourced phenolic aldehyde, is a widely utilized precursor in the pharmaceutical and materials science sectors due to its inherent functional groups: a reactive aldehyde, a phenolic hydroxyl, and a methoxy group.[1][2][3] By masking the hydroxyl group as a 3-methylbenzoate ester, we unlock a versatile platform for sequential and site-selective chemical transformations.

This application note provides a comprehensive guide for researchers, chemists, and professionals in drug development on the synthesis, characterization, and strategic application of 4-formyl-2-methoxyphenyl 3-methylbenzoate as a pivotal intermediate for the construction of elaborate molecular frameworks. We will delve into detailed, field-proven protocols, explore the causality behind experimental choices, and present data-driven insights into its reactivity and potential applications.

Molecular Structure and Strategic Design

The unique arrangement of functional groups in 4-formyl-2-methoxyphenyl 3-methylbenzoate underpins its utility as a synthetic building block.

DOT Script for Molecular Structure

Caption: Structure of 4-formyl-2-methoxyphenyl 3-methylbenzoate.

The key features of this molecule include:

  • An Aldehyde Group: This serves as a versatile handle for a multitude of chemical transformations, including reductive aminations, Wittig reactions, and the formation of Schiff bases and heterocycles.[4]

  • A Methoxy Group: This electron-donating group influences the reactivity of the aromatic ring and can be a site for ether cleavage under specific conditions.

  • A 3-Methylbenzoate Ester: This group serves as a protecting group for the phenolic hydroxyl of the vanillin core. Its selective cleavage under basic or acidic conditions can unmask the hydroxyl group for subsequent reactions, such as Williamson ether synthesis.[5][6][7][8] The methyl substituent on the benzoate ring can be used to fine-tune solubility and electronic properties.

Synthesis Protocol: A Step-by-Step Guide

The synthesis of 4-formyl-2-methoxyphenyl 3-methylbenzoate is a straightforward and high-yielding procedure involving the esterification of commercially available vanillin with 3-methylbenzoyl chloride.

Protocol 1: Synthesis of 3-Methylbenzoyl Chloride

Rationale: The conversion of a carboxylic acid to an acid chloride is a fundamental transformation that activates the carboxyl group for nucleophilic acyl substitution. Thionyl chloride is a common and effective reagent for this purpose, as the byproducts (SO₂ and HCl) are gaseous and easily removed.[9][10]

Materials:

  • 3-Methylbenzoic acid

  • Thionyl chloride (SOCl₂)

  • N,N-Dimethylformamide (DMF) (catalytic amount)

  • Anhydrous toluene

  • Rotary evaporator

  • Distillation apparatus

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap (to neutralize HCl and SO₂), add 3-methylbenzoic acid.

  • Add an excess of thionyl chloride (approximately 2-3 equivalents).

  • Add a catalytic amount of DMF (a few drops).

  • Gently reflux the mixture until the evolution of gas ceases (typically 1-2 hours). The reaction can be monitored by the dissolution of the solid 3-methylbenzoic acid.

  • Remove the excess thionyl chloride by distillation under reduced pressure.

  • The resulting crude 3-methylbenzoyl chloride can be used directly in the next step or purified by vacuum distillation.

Protocol 2: Esterification of Vanillin

Rationale: This is a classic Schotten-Baumann reaction, where an acyl chloride reacts with a phenol in the presence of a base to form an ester. The base neutralizes the HCl generated during the reaction and deprotonates the phenol to form the more nucleophilic phenoxide ion.

Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • 3-Methylbenzoyl chloride

  • Pyridine or triethylamine

  • Dichloromethane (DCM) or other suitable aprotic solvent

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

  • Rotary evaporator

  • Chromatography equipment (optional)

Procedure:

  • Dissolve vanillin in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add an equimolar amount of pyridine or triethylamine to the solution and cool the flask in an ice bath.

  • Slowly add a solution of 3-methylbenzoyl chloride in DCM to the cooled vanillin solution with stirring.

  • Allow the reaction mixture to warm to room temperature and stir for several hours or until the reaction is complete (monitor by TLC).

  • Quench the reaction by adding water or a saturated solution of sodium bicarbonate.

  • Separate the organic layer and wash it successively with dilute HCl (if a tertiary amine base was used), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization or column chromatography on silica gel.

Parameter Value
Molecular Formula C₁₆H₁₄O₄
Molecular Weight 270.28 g/mol
Appearance White to off-white solid
Solubility Soluble in common organic solvents (DCM, chloroform, ethyl acetate)

Table 1: Physicochemical Properties of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Applications in Complex Molecule Synthesis: A Gateway to Diverse Scaffolds

The strategic placement of orthogonal functional groups makes 4-formyl-2-methoxyphenyl 3-methylbenzoate a powerful tool for the divergent synthesis of complex molecules.

DOT Script for Synthetic Pathways

Synthetic_Pathways cluster_aldehyde Aldehyde Transformations cluster_ester Ester Deprotection & Derivatization A 4-Formyl-2-methoxyphenyl 3-methylbenzoate B Schiff Base Formation (Primary Amines) A->B R-NH₂ C Knoevenagel Condensation (Active Methylene Compounds) A->C CH₂(CN)₂, Base D Wittig Reaction (Phosphonium Ylides) A->D Ph₃P=CHR E Ester Hydrolysis (Base/Acid) A->E NaOH or HCl F 4-Hydroxy-3-methoxybenzaldehyde (Vanillin) E->F G Williamson Ether Synthesis (Alkyl Halides) F->G R-X, Base

Sources

Method

Introduction: Unlocking the Potential of Vanillin Scaffolds

An advanced guide to the synthesis and derivatization of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, focusing on its applications in medicinal chemistry and drug development. This document provides detailed protocols, mec...

Author: BenchChem Technical Support Team. Date: January 2026

An advanced guide to the synthesis and derivatization of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, focusing on its applications in medicinal chemistry and drug development. This document provides detailed protocols, mechanistic insights, and characterization methods for researchers and scientists.

Vanillin, a principal component of the vanilla bean, is not only a globally recognized flavor and fragrance compound but also a highly versatile and renewable chemical scaffold for the synthesis of novel bioactive molecules. Its inherent structure, featuring an aldehyde, a hydroxyl group, and a methoxy group on an aromatic ring, provides multiple reactive sites for chemical modification. By selectively modifying these functional groups, chemists can generate vast libraries of compounds with diverse pharmacological activities, including antimicrobial, antioxidant, and anticancer properties.

This application note focuses on a specific vanillin derivative, 4-Formyl-2-methoxyphenyl 3-methylbenzoate . In this molecule, the phenolic hydroxyl group of vanillin is esterified with 3-methylbenzoic acid. This initial modification serves two primary purposes: it protects the hydroxyl group, preventing its interference in subsequent reactions, and it introduces a new structural motif (the 3-methylbenzoyl group) that can influence the molecule's steric and electronic properties, as well as its lipophilicity.

The primary site for further derivatization on this scaffold is the highly reactive formyl (aldehyde) group. This guide provides detailed protocols for converting this aldehyde into various functional moieties, thereby creating novel chemical entities for screening in drug discovery programs. We will explore the synthesis of the starting material followed by key derivatization reactions, including Schiff base formation, Knoevenagel condensation, and reductive amination.

Synthesis of the Starting Material: 4-Formyl-2-methoxyphenyl 3-methylbenzoate

The synthesis of the title compound is a straightforward esterification reaction between vanillin and 3-methylbenzoyl chloride. The use of a base like pyridine or triethylamine is crucial to neutralize the HCl generated during the reaction, driving it to completion.

Experimental Protocol: Esterification
  • Reagents & Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a drying tube, dissolve vanillin (1 equivalent) in anhydrous dichloromethane (DCM).

  • Base Addition: Add triethylamine (1.2 equivalents) to the solution and cool the flask to 0 °C in an ice bath.

  • Acylation: Add 3-methylbenzoyl chloride (1.1 equivalents) dropwise to the stirred solution over 15 minutes.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Characterization Data (Expected)
  • ¹H NMR: Signals corresponding to the aldehydic proton (~9.9 ppm), aromatic protons, methoxy group protons (~3.9 ppm), and the methyl group protons from the benzoyl moiety (~2.4 ppm).

  • IR (cm⁻¹): Characteristic peaks for the aldehydic C=O stretch (~1700 cm⁻¹), ester C=O stretch (~1735 cm⁻¹), and C-O stretches.

  • Mass Spectrometry: A molecular ion peak corresponding to the expected molecular weight (C₁₆H₁₄O₄, MW: 270.28 g/mol ).

Part 1: Derivatization via Schiff Base Formation

The reaction of the formyl group with primary amines to form imines (Schiff bases) is one of the most robust and widely used reactions in medicinal chemistry. Schiff bases are known to exhibit a wide range of biological activities.

Mechanistic Insight

The reaction proceeds via a nucleophilic attack of the amine nitrogen on the electrophilic aldehyde carbon, followed by the elimination of a water molecule to form the C=N double bond. The reaction is often catalyzed by a small amount of acid.

Schiff_Base_Formation A 4-Formyl-2-methoxyphenyl 3-methylbenzoate C Hemiaminal Intermediate A->C + R-NH2 B Primary Amine (R-NH2) B->C D Schiff Base (Imine) + H2O C->D - H2O (Acid Catalyst)

Schiff Base Formation Workflow
General Protocol: Schiff Base Synthesis
  • Setup: Dissolve the starting aldehyde (1 equivalent) in ethanol or methanol in a round-bottom flask.

  • Amine Addition: Add the desired primary amine (1 equivalent) to the solution. A variety of amines (aliphatic, aromatic, heterocyclic) can be used to generate a library of derivatives.

  • Catalysis: Add a few drops of glacial acetic acid to catalyze the reaction.

  • Reaction: Stir the mixture at room temperature or reflux for 2-4 hours. The formation of a precipitate often indicates product formation.

  • Isolation: Cool the reaction mixture and collect the solid product by filtration. Wash the solid with cold ethanol to remove unreacted starting materials.

  • Purification: The product can be further purified by recrystallization from a suitable solvent like ethanol or ethyl acetate.

Applications in Drug Development

Schiff bases derived from vanillin are a cornerstone of medicinal chemistry due to their broad spectrum of biological activities.[1][2][3] The imine (C=N) linkage is crucial for their biological function. These compounds have demonstrated:

  • Antimicrobial and Antifungal Activity: Many vanillin-based Schiff bases show potent activity against various strains of bacteria and fungi.[1][2][3]

  • Anticancer Activity: Certain derivatives have been shown to exhibit significant cytotoxicity against various cancer cell lines.[4]

  • Antioxidant Properties: The phenolic nature of the parent vanillin scaffold, even when modified, can contribute to antioxidant effects, which is relevant for diseases related to oxidative stress.[5][6]

Derivative TypeAmine UsedPotential Biological Activity
Aliphatic ImineHexylamineAntibacterial, Antifungal[1]
Aromatic ImineAniline derivativesAnticancer, Antimicrobial
Heterocyclic ImineAminopyridineCorrosion Inhibition, Antimicrobial[2]

Part 2: Derivatization via Knoevenagel Condensation

The Knoevenagel condensation is a powerful C-C bond-forming reaction between an aldehyde and an active methylene compound (e.g., malononitrile, diethyl malonate) in the presence of a basic catalyst.[7] This reaction converts the aldehyde into an electron-deficient α,β-unsaturated system, a common pharmacophore in many bioactive molecules.

Mechanistic Insight

A base (like piperidine or K₂CO₃) deprotonates the active methylene compound to form a nucleophilic enolate.[7] This enolate then attacks the aldehyde carbonyl carbon, and a subsequent dehydration step yields the condensed product.[7]

Knoevenagel_Condensation A Starting Aldehyde C Intermediate Adduct A->C + Base B Active Methylene Compound (e.g., Malononitrile) B->C D α,β-Unsaturated Product + H2O C->D - H2O

Knoevenagel Condensation Workflow
General Protocol: Knoevenagel Condensation
  • Setup: In a flask, dissolve the starting aldehyde (1 equivalent) and the active methylene compound (1.1 equivalents) in a suitable solvent like ethanol.

  • Catalyst Addition: Add a catalytic amount of a base such as piperidine, or a milder system like K₂CO₃ with a catalytic amount of iodine.[8]

  • Reaction: Stir the mixture at room temperature or with gentle heating. The reaction is often rapid, with product precipitating out of the solution.[8]

  • Work-up: Once the reaction is complete (monitored by TLC), the mixture is cooled. If a solid has formed, it is collected by filtration.

  • Purification: The collected solid is washed with cold solvent and can be recrystallized to high purity.

Applications in Drug Development

The products of Knoevenagel condensation are valuable intermediates and bioactive molecules. The resulting electron-poor double bond can act as a Michael acceptor, interacting with biological nucleophiles like cysteine residues in enzymes. This can lead to:

  • Enzyme Inhibition: Many enzyme inhibitors feature an α,β-unsaturated system.

  • Synthesis of Heterocycles: These products are precursors for synthesizing various heterocyclic compounds with potential therapeutic applications.[7]

  • Novel Materials: The extended conjugation in these molecules can also be exploited in the development of materials with interesting optical properties.

Part 3: Derivatization via Reductive Amination

Reductive amination is a highly efficient method for forming C-N single bonds.[9][10] It involves the initial formation of an imine (or iminium ion) from the aldehyde and an amine, which is then reduced in situ to the corresponding secondary or tertiary amine. This method avoids the over-alkylation problems often associated with direct alkylation of amines.[10]

Mechanistic Insight

The reaction combines the principles of Schiff base formation with a subsequent reduction step. A key aspect is the choice of reducing agent. Mild hydride reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are ideal because they are selective for the protonated iminium ion intermediate over the starting aldehyde.[10]

Reductive_Amination cluster_0 Step 1: Imine Formation cluster_1 Step 2: Reduction A Starting Aldehyde C Iminium Ion Intermediate A->C + Amine, H+ B Amine (R-NH2) B->C D Final Amine Product C->D + [H] (e.g., NaBH(OAc)3)

Reductive Amination Workflow
General Protocol: One-Pot Reductive Amination
  • Setup: To a stirred solution of the aldehyde (1 equivalent) and the amine (1.1 equivalents) in a solvent like dichloromethane (DCM) or dichloroethane (DCE), add acetic acid (1.1 equivalents).

  • Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents) portion-wise to the mixture.[10]

  • Reaction: Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

  • Quenching: Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate.

  • Purification: The crude product is purified by column chromatography on silica gel.

Applications in Drug Development

The amine functional group is one of the most common basic centers in approved drugs, crucial for forming salts with improved solubility and for interacting with biological targets. Reductive amination provides reliable access to:

  • Secondary and Tertiary Amines: These are key functional groups in a vast number of pharmaceuticals, including analgesics, antihistamines, and antidepressants.

  • Diverse Scaffolds: The reaction is compatible with a wide range of functional groups, allowing for the synthesis of complex molecules with high yields.[10]

Conclusion

4-Formyl-2-methoxyphenyl 3-methylbenzoate is an excellent starting material for generating diverse molecular libraries for drug discovery. The strategic protection of the phenolic hydroxyl as an ester allows for selective and high-yielding transformations of the aldehyde group. The three protocols detailed here—Schiff base formation, Knoevenagel condensation, and reductive amination—represent fundamental, reliable, and powerful tools in the medicinal chemist's arsenal. By applying these methods, researchers can efficiently synthesize novel compounds built upon a renewable and versatile vanillin scaffold, paving the way for the discovery of new therapeutic agents.

References

  • Title: Knoevenagel Condensation of Aromatic Aldehydes with Active Methylene Compounds using a Catalytic Amount of Iodine and K2CO3 at Room Temperature Source: Taylor & Francis Online URL: [Link]

  • Title: Biological Profiling of Two New Vanillyl Schiff Bases Source: SvedbergOpen URL: [Link]

  • Title: A Cycloalkanol from Derivatization Studies on Vanillin: Evaluation of Antioxidant Activity of Obtained Derivatives Source: Science Publishing Group URL: [Link]

  • Title: The Knoevenagel condensation reactions of various aromatic aldehydes... Source: ResearchGate URL: [Link]

  • Title: Applications of Vanillin Schiff Base ligands and their complexes: A Review Source: IJOER URL: [Link]

  • Title: Synthesis and Biological Activities of o-Vanillin-histidine Schiff-base and Its Lanthanum Complex Source: 高等学校化学学报 (Chemical Journal of Chinese Universities) URL: [Link]

  • Title: o-Vanillin Derived Schiff Bases and Their Organotin(IV) Compounds: Synthesis, Structural Characterisation, In-Silico Studies and Cytotoxicity Source: PubMed Central (PMC) URL: [Link]

  • Title: Synthesis, Characterization and Antimicrobial Activity of p-Vanillin and Vanillin Schiff Bases Source: ResearchGate URL: [Link]

  • Title: Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids Source: ResearchGate URL: [Link]

  • Title: Reductive amination Source: Wikipedia URL: [Link]

  • Title: C–N Bond-Forming Reactions: Reductive Amination Source: Myers Research Group, Harvard University URL: [Link]

Sources

Application

Experimental protocol for reactions involving 4-Formyl-2-methoxyphenyl 3-methylbenzoate

An Application Note and Protocol for the Synthesis and Application of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in Multicomponent Reactions Abstract This application note provides detailed experimental protocols for the...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol for the Synthesis and Application of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in Multicomponent Reactions

Abstract

This application note provides detailed experimental protocols for the synthesis and subsequent utilization of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a versatile building block derived from vanillin. Recognizing the importance of this scaffold in medicinal chemistry and materials science, we first outline a robust procedure for its preparation via esterification. Subsequently, we detail its application as the aldehyde component in the Ugi four-component reaction (Ugi-4CR), a cornerstone of diversity-oriented synthesis. The protocols are designed for researchers in organic synthesis and drug development, offering insights into reaction mechanisms, setup, execution, and product characterization, thereby enabling the rapid generation of complex molecular architectures from a readily accessible, bio-based precursor.

Introduction: The Synthetic Potential of a Vanillin-Derived Building Block

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is one of the most important aromatic compounds, widely used in various industries and serving as an inexpensive and renewable starting material for chemical synthesis.[1] Its derivatization offers a straightforward path to functionalized aromatic scaffolds. The target molecule of this guide, 4-Formyl-2-methoxyphenyl 3-methylbenzoate, is an ester derivative of vanillin. This modification masks the phenolic hydroxyl group, enhancing lipophilicity and altering the electronic properties of the molecule, which can be advantageous for subsequent reactions and for tuning the properties of the final products.[2]

The key to its synthetic utility lies in the aldehyde functional group. This group is a versatile handle for a multitude of chemical transformations, most notably multicomponent reactions (MCRs). MCRs, such as the Ugi and Passerini reactions, are highly efficient, one-pot processes that combine three or more starting materials to create complex products in a single step, minimizing waste and saving time.[3][4] The Ugi four-component reaction (Ugi-4CR), in particular, is a powerful tool in drug discovery for generating libraries of peptide-like molecules (peptidomimetics) from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[3][5]

This document provides a comprehensive guide to synthesizing 4-Formyl-2-methoxyphenyl 3-methylbenzoate and then employing it in a representative Ugi reaction, demonstrating its value as a key intermediate for complex molecule synthesis.

Protocol I: Synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Principle: This synthesis is achieved through a standard esterification of vanillin with 3-methylbenzoyl chloride. The reaction proceeds via nucleophilic acyl substitution, where the phenolic hydroxyl group of vanillin attacks the electrophilic carbonyl carbon of the acid chloride. A mild base, such as pyridine or triethylamine, is used to neutralize the HCl byproduct generated during the reaction, driving it to completion.[6]

Synthesis Workflow

reagents Vanillin + 3-Methylbenzoyl Chloride + Pyridine in DCM reaction_setup Combine reagents in a flask at 0 °C under N₂ atmosphere reagents->reaction_setup Step 1 stirring Stir at room temperature for 4-6 hours reaction_setup->stirring Step 2 workup Aqueous Work-up (Wash with HCl, NaHCO₃, Brine) stirring->workup Step 3 drying Dry organic layer (Na₂SO₄ or MgSO₄) workup->drying Step 4 purification Purify by column chromatography or recrystallization drying->purification Step 5 product 4-Formyl-2-methoxyphenyl 3-methylbenzoate purification->product Final Product cluster_0 Reactants (in Methanol) Aldehyde 4-Formyl-2-methoxyphenyl 3-methylbenzoate reaction_setup Combine Aldehyde, Amine, and Acid in Methanol. Stir for 30 min. Aldehyde->reaction_setup Amine Benzylamine Amine->reaction_setup Acid Acetic Acid Acid->reaction_setup Isocyanide tert-Butyl isocyanide isocyanide_add Add Isocyanide. Stir at room temperature for 24-48h. reaction_setup->isocyanide_add Step 1 workup Concentrate solvent. Partition between EtOAc and water. isocyanide_add->workup Step 2 purification Dry organic layer and purify by column chromatography. workup->purification Step 3 product Ugi Product: α-Acylamino Carboxamide purification->product Final Product

Sources

Method

Application Notes &amp; Protocols: 4-Formyl-2-methoxyphenyl 3-methylbenzoate in Advanced Materials Science

These application notes provide a comprehensive technical guide for researchers, materials scientists, and professionals in drug development on the utilization of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This document...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive technical guide for researchers, materials scientists, and professionals in drug development on the utilization of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This document outlines the compound's potential as a versatile building block in the synthesis of advanced functional polymers and materials. The protocols herein are designed to be self-validating, with an emphasis on the causal relationships behind experimental choices, ensuring both reproducibility and a deep understanding of the underlying chemical principles.

Introduction: A Bio-Inspired Monomer for Functional Polymers

4-Formyl-2-methoxyphenyl 3-methylbenzoate is an aromatic compound possessing three key functional groups: an aldehyde, an ether (methoxy), and an ester. This unique combination makes it a highly valuable, multifunctional monomer for a variety of polymerization and material modification applications. Its core structure is derived from vanillin, a bio-based compound, positioning it as a candidate for developing more sustainable materials.[1][2][3][4] The aldehyde group offers a reactive site for condensation reactions, such as the formation of Schiff bases or resins, while the ester and methoxy groups can be tailored to influence the final material's properties, including solubility, thermal stability, and mechanical strength.[5]

Compound Profile:

PropertyValueSource
IUPAC Name 4-Formyl-2-methoxyphenyl 3-methylbenzoate-
Molecular Formula C₁₆H₁₄O₄-
Molecular Weight 270.28 g/mol Derived
CAS Number Not available-
Key Functional Groups Aldehyde, Ester, Methoxy-

Potential Applications in Materials Science

The unique chemical architecture of 4-Formyl-2-methoxyphenyl 3-methylbenzoate opens up several avenues for research and development in materials science:

  • Synthesis of Schiff Base Polymers (Polyimines): The aldehyde functionality can readily react with primary amines to form Schiff bases (imines).[6][7] When difunctional amines are used, this reaction leads to the formation of high-performance polyimines, which are known for their thermal stability, chemical resistance, and interesting optical properties.

  • Development of Novel Epoxy Resins: Aromatic aldehydes can be incorporated into epoxy resin formulations, acting as modifiers or as precursors to curing agents.[8][9] The rigid aromatic structure of this compound can enhance the thermal and mechanical properties of the cured epoxy network.

  • Bio-based Polymer Building Block: As a derivative of vanillin, this compound can be used as a monomer in the synthesis of a variety of bio-based polymers, including polyesters and specialized resins, contributing to the development of sustainable materials.[1][3][4]

  • Cross-linking Agent for Polymer Matrices: The aldehyde group can be utilized to cross-link polymer chains that have pendant amine or other reactive groups, thereby improving their mechanical strength, thermal stability, and solvent resistance.

Experimental Protocols

The following protocols are provided as a starting point for researchers to explore the applications of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Protocol 1: Synthesis of a Schiff Base Polymer via Condensation Polymerization

This protocol details the synthesis of a polyimine from 4-Formyl-2-methoxyphenyl 3-methylbenzoate and a diamine, such as 1,6-hexanediamine.

Rationale: This reaction leverages the classic Schiff base formation, a condensation reaction between an aldehyde and a primary amine. The choice of a flexible aliphatic diamine like 1,6-hexanediamine is intended to produce a semi-crystalline polymer with good processability. The use of a catalytic amount of acid accelerates the reaction rate.

Materials:

  • 4-Formyl-2-methoxyphenyl 3-methylbenzoate

  • 1,6-Hexanediamine

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Formic acid (catalyst)

  • Methanol

Procedure:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, dissolve 1 equivalent of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in anhydrous DMF.

  • Add 1 equivalent of 1,6-hexanediamine to the solution.

  • Add 2-3 drops of formic acid to the reaction mixture to catalyze the reaction.

  • Heat the mixture to 80-90 °C and stir under a nitrogen atmosphere for 24 hours.

  • Monitor the progress of the polymerization by observing the increase in viscosity of the solution.

  • After 24 hours, cool the reaction mixture to room temperature.

  • Precipitate the polymer by slowly pouring the viscous solution into a beaker of vigorously stirred methanol.

  • Filter the resulting polymer precipitate and wash it thoroughly with methanol to remove any unreacted monomers and catalyst.

  • Dry the polymer in a vacuum oven at 60 °C until a constant weight is achieved.

Characterization:

  • FTIR Spectroscopy: To confirm the formation of the imine bond (C=N stretch, typically around 1650 cm⁻¹) and the disappearance of the aldehyde C-H stretch (around 2750 cm⁻¹) and amine N-H stretch (around 3300-3400 cm⁻¹).

  • NMR Spectroscopy (¹H and ¹³C): To elucidate the polymer structure.

  • Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity of the polymer.

  • Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm).

Workflow Diagram:

Schiff_Base_Polymerization cluster_reactants Reactant Preparation cluster_reaction Polymerization cluster_purification Purification Monomer 4-Formyl-2-methoxyphenyl 3-methylbenzoate in DMF ReactionVessel Reaction at 80-90°C with Formic Acid Catalyst under N2 for 24h Monomer->ReactionVessel Diamine 1,6-Hexanediamine Diamine->ReactionVessel Precipitation Precipitation in Methanol ReactionVessel->Precipitation Filtration Filtration & Washing Precipitation->Filtration Drying Vacuum Drying Filtration->Drying Product Final Polyimine Product Drying->Product

Caption: Workflow for Schiff Base Polymer Synthesis.

Protocol 2: Modification of an Amine-Functionalized Surface

This protocol describes how to graft 4-Formyl-2-methoxyphenyl 3-methylbenzoate onto a surface that has been pre-functionalized with primary amine groups, for example, an aminosilanized silicon wafer.

Rationale: This procedure is useful for altering the surface properties of a material, such as its hydrophobicity, chemical resistance, or for introducing a specific functionality. The Schiff base reaction provides a robust method for covalently attaching the molecule to the surface.

Materials:

  • Amine-functionalized substrate (e.g., aminosilanized silicon wafer)

  • 4-Formyl-2-methoxyphenyl 3-methylbenzoate

  • Anhydrous toluene

  • Glacial acetic acid (catalyst)

Procedure:

  • Place the amine-functionalized substrate in a reaction vessel.

  • Prepare a solution of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in anhydrous toluene.

  • Add a catalytic amount of glacial acetic acid to the solution.

  • Immerse the substrate in the solution and heat to 60 °C for 12 hours under a nitrogen atmosphere.

  • After the reaction, remove the substrate and sonicate it in fresh toluene for 10 minutes to remove any physisorbed molecules.

  • Repeat the sonication step with fresh toluene and then with ethanol.

  • Dry the surface-modified substrate under a stream of nitrogen.

Characterization:

  • Contact Angle Goniometry: To measure the change in surface hydrophobicity.

  • X-ray Photoelectron Spectroscopy (XPS): To confirm the presence of the grafted molecule on the surface by detecting the elemental composition.

  • Atomic Force Microscopy (AFM): To observe changes in surface morphology.

Logical Relationship Diagram:

Surface_Modification cluster_input Inputs cluster_output Outputs Substrate Amine-Functionalized Substrate Reaction Schiff Base Reaction on Surface Substrate->Reaction Molecule 4-Formyl-2-methoxyphenyl 3-methylbenzoate Molecule->Reaction ModifiedSurface Modified Surface Reaction->ModifiedSurface AlteredProperties Altered Surface Properties (e.g., Hydrophobicity) ModifiedSurface->AlteredProperties

Caption: Logic of Surface Functionalization.

Safety and Handling

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Work in a well-ventilated area or a fume hood.

  • Avoid inhalation of dust and contact with skin and eyes.

  • Based on data for a similar compound, 4-Formyl-2-methoxyphenyl benzoate, it may cause an allergic skin reaction.[10]

References

  • Synthesis and investigation of properties of vanillin-based cross-linked polymers. Kaunas University of Technology.
  • Synthesis and Characterization of New Functional Photo Cross-Linkable Smart Polymers Containing Vanillin Derivatives. MDPI.
  • Synthesis and Characterization of Aromatic Polymers from Vanillin Derivatives.
  • Vanillin derived polymers. Green Chemistry Blog.
  • Renewable polymers prepared from vanillin and its derivatives. Penn State.
  • 4-Formyl-2-methoxyphenyl benzoate. PubChem. Available at: [Link]

  • Aromatic aldehyde, epoxy resin curing agent comprising aromatic aldehyde, and epoxy resin composition comprising same. Google Patents.
  • Synthesis of Macromolecular Aromatic Epoxy Resins as Anticorrosive Materials: Computational Modeling Reinforced Experimental Studies. ACS Omega. Available at: [Link]

  • 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate. ResearchGate. Available at: [Link]

  • Synthesis and Characterization of Schiff Bases Derived from 3-(4-methoxyphenyl) Acrylic Acid and 3-(Benzo[d][1][3]dioxol-5-yl) Acrylic Acid. Journal of Medicinal and Chemical Sciences. Available at: [Link]

  • Synthesis of novel Schiff bases of 4-hydroxy-3-methoxy-5-nitrobenzaldehyde and Development of HPLC Chromatographic Method for their analysis. JOCPR. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols for the Biological Activity Screening of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide for the initial biological activity screening of the compound 4-Formyl-2-methoxyphenyl 3-met...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the initial biological activity screening of the compound 4-Formyl-2-methoxyphenyl 3-methylbenzoate. Structurally, this molecule is an ester derivative of vanillin (4-hydroxy-3-methoxybenzaldehyde), a well-known phenolic aldehyde with a broad spectrum of reported biological activities.[1][2][3] The protocols outlined herein are designed to systematically evaluate the potential therapeutic properties of this compound, focusing on four key areas of interest for vanillin derivatives: anticancer, antioxidant, anti-inflammatory, and antimicrobial activities.[1][4][5] This guide offers detailed, step-by-step methodologies for robust in vitro assays, explains the scientific rationale behind experimental choices, and provides a framework for data interpretation.

Introduction and Scientific Rationale

4-Formyl-2-methoxyphenyl 3-methylbenzoate belongs to the vast chemical space of vanillin derivatives. Vanillin itself, and its analogues, have been the subject of extensive research, demonstrating a wide array of pharmacological effects including antioxidant, antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][5] The core structure, a methoxyphenol, is a known pharmacophore that contributes to these activities, particularly in radical scavenging and interaction with biological macromolecules.[6][7]

The esterification of vanillin's phenolic hydroxyl group with 3-methylbenzoic acid to form the title compound may modulate its physicochemical properties, such as lipophilicity and stability. These modifications can significantly impact the compound's bioavailability, cell permeability, and interaction with molecular targets, potentially enhancing its therapeutic efficacy or altering its activity profile compared to the parent vanillin molecule.[2] Therefore, a systematic screening approach is warranted to elucidate the biological potential of this specific derivative.

The proposed screening cascade is designed to efficiently identify and characterize the compound's primary biological effects using established and validated in vitro assays.[8][9] This tiered approach allows for a cost-effective initial assessment, with the potential for more complex mechanistic studies based on preliminary findings.

Compound Preparation and Handling

Prior to initiating any biological assays, it is crucial to ensure the purity and proper handling of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

  • Purity Assessment: The compound's purity should be confirmed using analytical techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS). Impurities can lead to erroneous or misleading results in biological assays.

  • Solubility Testing: Determine the solubility of the compound in various solvents to prepare appropriate stock solutions for the assays. Dimethyl sulfoxide (DMSO) is a common solvent for initial screening of organic compounds in cell-based and biochemical assays due to its high dissolving power and compatibility with most assays at low concentrations (typically <0.5% v/v).[10]

  • Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10-50 mM) in a suitable solvent (e.g., DMSO). Aliquot the stock solution into single-use vials and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles. Protect from light if the compound is found to be light-sensitive.

Proposed Screening Workflow

A logical, tiered approach to screening is recommended to maximize efficiency and resource allocation. The initial phase involves broad-spectrum in vitro assays, followed by more focused studies based on positive "hits."

ScreeningWorkflow cluster_phase1 Phase 1: Primary In Vitro Screening cluster_phase2 Phase 2: Secondary & Mechanistic Assays A Anticancer Cytotoxicity (MTT Assay) E Apoptosis Assays (e.g., Caspase Activity) A->E If cytotoxic B Antioxidant Capacity (DPPH Assay) F Cellular Antioxidant Assay (e.g., DCFH-DA) B->F If active C Antimicrobial Activity (Broth Microdilution) G MIC/MBC Determination C->G If active D Anti-inflammatory Potential (NO Inhibition Assay) H COX-2/iNOS Expression (Western Blot/qPCR) D->H If active Start 4-Formyl-2-methoxyphenyl 3-methylbenzoate Start->A Test Compound Start->B Start->C Start->D

Caption: Proposed workflow for the biological screening of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Detailed Protocols

Anticancer Activity: MTT Cytotoxicity Assay

This assay provides a quantitative measure of a compound's ability to inhibit cell proliferation or induce cell death, a hallmark of potential anticancer agents.[11] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

  • Cell Culture:

    • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer, HepG2 for liver cancer) in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.[12]

    • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

  • Cell Seeding:

    • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

    • Seed cells into a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

    • Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound from the DMSO stock solution in culture medium. Ensure the final DMSO concentration in the wells is ≤0.5%.

    • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

    • Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

    • Incubate the plate for 48-72 hours.

  • MTT Assay:

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

    • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Shake the plate for 10 minutes to ensure complete dissolution.

  • Data Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

    • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Cell LineTissue of OriginSeeding Density (cells/well)Recommended Positive Control
MCF-7 Breast Adenocarcinoma8,000Doxorubicin
HeLa Cervical Adenocarcinoma5,000Cisplatin
HepG2 Hepatocellular Carcinoma10,000Sorafenib
A549 Lung Carcinoma7,000Paclitaxel
Antioxidant Activity: DPPH Radical Scavenging Assay

This assay is a rapid and simple method to evaluate the free radical scavenging activity of a compound.[13]

Principle: 2,2-diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical that is deep violet in color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The decrease in absorbance is proportional to the radical scavenging activity.[14]

Protocol:

  • Reagent Preparation:

    • Prepare a 0.1 mM DPPH solution in methanol. Store in the dark.

    • Prepare various concentrations of the test compound in methanol (e.g., 10, 25, 50, 100, 200 µg/mL).

    • Use Ascorbic acid or Trolox as a positive control.

  • Assay Procedure:

    • In a 96-well plate, add 100 µL of the test compound solution to the wells.

    • Add 100 µL of the DPPH solution to each well.

    • Include a control well containing 100 µL of methanol and 100 µL of DPPH solution.

    • Shake the plate and incubate in the dark at room temperature for 30 minutes.

  • Data Analysis:

    • Measure the absorbance at 517 nm.

    • Calculate the percentage of scavenging activity using the formula: % Scavenging = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] * 100

    • Determine the IC₅₀ value (the concentration that scavenges 50% of the DPPH radicals).

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in Macrophages

This cell-based assay assesses the potential of a compound to inhibit the production of nitric oxide (NO), a key pro-inflammatory mediator.[15]

Principle: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, stimulates macrophages (like the RAW 264.7 cell line) to produce NO via the enzyme inducible nitric oxide synthase (iNOS). The amount of NO produced can be indirectly measured by quantifying its stable breakdown product, nitrite, in the culture supernatant using the Griess reagent.

Protocol:

  • Cell Culture and Seeding:

    • Culture RAW 264.7 macrophage cells as described in section 4.1.1.

    • Seed cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

  • Compound Treatment:

    • Pre-treat the cells with various non-toxic concentrations of the test compound for 1-2 hours. (Determine non-toxic concentrations beforehand using the MTT assay on RAW 264.7 cells).

    • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

    • Include controls: untreated cells, cells treated with LPS alone, and cells treated with LPS and a known inhibitor (e.g., L-NAME).

  • Griess Assay:

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to the supernatant.

    • Incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

    • Incubate for another 10 minutes. A pink/magenta color will develop.

  • Data Analysis:

    • Measure the absorbance at 540 nm.

    • Create a standard curve using known concentrations of sodium nitrite.

    • Calculate the nitrite concentration in the samples and determine the percentage of NO inhibition relative to the LPS-only control.

Antimicrobial Activity: Broth Microdilution Assay

This assay determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a microorganism.[5][16]

Protocol:

  • Microorganism Preparation:

    • Select a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).[17]

    • Prepare a standardized inoculum of each microorganism (e.g., 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL). Dilute this to achieve a final concentration of 5 x 10⁵ CFU/mL in the assay wells.

  • Assay Setup:

    • In a sterile 96-well plate, add 50 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi) to each well.

    • Add 50 µL of the test compound at 2x the highest desired concentration to the first column.

    • Perform a two-fold serial dilution across the plate.

    • Add 50 µL of the standardized inoculum to each well.

    • Include a growth control (broth + inoculum, no compound) and a sterility control (broth only). Use standard antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) as positive controls.

  • Incubation:

    • Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for yeast.

  • Data Analysis:

    • Determine the MIC by visual inspection: the MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

    • To aid visualization, a growth indicator like resazurin can be added.

ParameterBacteria (e.g., E. coli, S. aureus)Fungi (e.g., C. albicans)
Growth Medium Mueller-Hinton Broth (MHB)RPMI-1640
Inoculum Size ~5 x 10⁵ CFU/mL~0.5-2.5 x 10³ CFU/mL
Incubation 37°C for 18-24 hours35°C for 24-48 hours
Positive Control Ciprofloxacin / GentamicinFluconazole / Amphotericin B

Conclusion and Future Directions

The protocols detailed in this guide provide a robust framework for the initial biological characterization of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. Positive results in any of these primary screens should be validated and followed by more in-depth secondary and mechanistic studies. For instance, promising anticancer activity would warrant investigations into the mode of cell death (apoptosis vs. necrosis), effects on the cell cycle, and potential molecular targets through techniques like Western blotting, flow cytometry, and molecular docking studies.[18][19] Similarly, significant anti-inflammatory or antioxidant activity should be further explored in more complex cellular models and eventually in vivo systems to establish therapeutic potential. This systematic approach ensures a thorough and scientifically rigorous evaluation of this novel vanillin derivative.

References

  • A Review on the Vanillin derivatives showing various Biological activities. (n.d.). WJPR.
  • Judson, R. S., et al. (2014). Using In Vitro High Throughput Screening Assays to Identify Potential Endocrine-Disrupting Chemicals. Environmental Health Perspectives, 122(7), 685-695.
  • Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega.
  • The Importance of In Vitro Assays. (2023). Visikol.
  • Research Progress in In Vitro Screening Techniques for Natural Antithrombotic Medicines. (n.d.). MDPI.
  • In Vitro Assay Development. (n.d.). Pharmaron.
  • 4-Formyl-2-methoxyphenyl benzo
  • Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. (2016). Tropical Journal of Pharmaceutical Research.
  • Furtado, R. A., et al. (2014). Vanillin and vanillin derivatives tested in this study.
  • (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)
  • (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)
  • Therapeutic aspects of biologically potent vanillin derivatives: A critical review. (2023). Journal of Drug Delivery and Therapeutics.
  • Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation. (2020).
  • Rapid Sample Screening Method for Authenticity Controlling of Vanilla Flavours Using Liquid Chromatography with Electrochemical Detection Using Aluminium-Doped Zirconia Nanoparticles-Modified Electrode. (n.d.). MDPI.
  • VANILLIN. (2022).
  • Synthesis and Antimicrobial Activity of 4-formylphenyl-N-phenylcarbam
  • Synthesis, characterization and antimicrobial activity of ethyl 2-(3-formyl-4-((4-hydroxy-2-oxo-2H-chromen-3-yl)-alkoxy-)phenyl)-4-methylthiazole-5-carboxylate derivatives. (n.d.).
  • Synthesis and Spectral Characterization of 4-Hydroxy-3-Methoxybenzaldehyde Deriv
  • Study in vitro of the anticancer activity of [3-allyl-4-(41-methoxyphenyl)-3H-thiazole-2-ylidene]. (n.d.). Biopolymers and Cell.
  • (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)
  • Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (n.d.). MDPI.
  • Synthesis, Characterization, and Antioxidant Activity of Some 2-Methoxyphenols derivatives. (2020).
  • 4-Formyl-2-methoxyphenyl benzo
  • Helical Arrangement of 2-(4-hydroxy-3-methoxyphenyl)-Benzothiazole in Crystal Formation and Biological Evaluation on HeLa Cells. (2021).
  • The anti-inflammatory effects of E-α-(p-methoxyphenyl)
  • Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)
  • ChemInform Abstract: Synthesis, Characterization and Antimicrobial Studies of 2-(4-Methoxy-phenyl)-5-methyl-4-(2-arylsulfanyl-ethyl)-2,4-dihydro-[1][8][9]triazolo-3-ones and Their Corresponding Sulfones. (2012). Request PDF.

  • Natural Methoxyphenol Compounds: Antimicrobial Activity against Foodborne Pathogens and Food Spoilage Bacteria, and Role in Antioxidant Processes. (2021). PMC.
  • Anti-inflammatory activity of the artificial antioxidants 2-tert-butyl-4-methoxyphenol (BHA), 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4,6-tri-tert-butylphenol (TBP)
  • Anti-Inflammatory Activity of 4-((1R,2R)-3-Hydroxy-1-(4-hydroxyphenyl)-1-methoxypropan-2-yl)-2-methoxyphenol Isolated from Juglans mandshurica Maxim. in LPS-Stimulated RAW 264.7 Macrophages and Zebrafish Larvae Model. (n.d.). MDPI.
  • Synthesis and anti-inflammatory activity of novel (4-hydroxyphenyl)(2,4-dimethoxyphenyl)
  • Synthesis, Characterization and Biological Evaluation Studies of 4-((3-Formyl-4-hydroxyphenyl) diazinyl) -N-(4-methyloxazol-2-yl) Benzene Sulfonamide With Cu(II), Ni (II), Zn(II) and Ag(I) Using a Microwave Irradiation. (2018).
  • Anti-Inflammatory Effects of 3-Formyl, 7-Flavonols Derivatives by Microwave Enhanced Chemistry Assisted – Vilsmeier Haack Synthesis. (2019). Biomedical and Pharmacology Journal.
  • Synthesis and Biological Evaluation of N-Alkoxyphenyl-3-hydroxynaphthalene-2-carboxanilides. (2015). PubMed.
  • Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. (n.d.). PMC.
  • Antioxidant Activity of Natural Phenols and Derived Hydroxyl

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Prepared by the Senior Application Scientist Team Welcome to the technical support center for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This guide is designed for researchers, chemists, and drug develop...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and detailed protocols for improving yield and purity in this specific esterification reaction.

Reaction Overview

The synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate is typically achieved via the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 3-methylbenzoyl chloride. This reaction is a classic example of a nucleophilic acyl substitution, often performed under Schotten-Baumann conditions.[1][2][3] In this method, a base is used to deprotonate the phenolic hydroxyl group of vanillin, forming a more nucleophilic phenoxide ion that readily attacks the electrophilic carbonyl carbon of the acid chloride.[4]

Chemical Equation: (Self-generated image, for illustrative purposes) Vanillin + 3-Methylbenzoyl Chloride → 4-Formyl-2-methoxyphenyl 3-methylbenzoate + HCl

The hydrochloric acid (HCl) byproduct is neutralized by the base, driving the reaction toward the product side.[5]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing causal explanations and actionable solutions.

Question 1: Why is my yield of 4-Formyl-2-methoxyphenyl 3-methylbenzoate consistently low?

Answer: Low yields are a common issue in esterification and can stem from several factors.[6][7] Let's break down the most probable causes for this specific synthesis:

  • Cause A: Hydrolysis of 3-Methylbenzoyl Chloride

    • Explanation: Acyl chlorides are highly reactive and susceptible to hydrolysis by water. If there is moisture in your starting materials (vanillin), solvent, or glassware, the 3-methylbenzoyl chloride will react with water to form the unreactive 3-methylbenzoic acid. This side reaction consumes your acylating agent, directly reducing the potential yield.

    • Solution:

      • Ensure all glassware is thoroughly oven-dried or flame-dried before use.[6]

      • Use anhydrous solvents. If the solvent is not from a freshly opened bottle, consider drying it using appropriate methods (e.g., molecular sieves).

      • Ensure your vanillin is dry. If it appears clumpy, dry it in a vacuum oven at a low temperature before use.

  • Cause B: Incomplete Deprotonation of Vanillin

    • Explanation: The reaction relies on the formation of the phenoxide ion, which is a much stronger nucleophile than the neutral phenol.[8] If the base is not strong enough or is added in insufficient quantity, a significant portion of the vanillin will remain unreacted. The reaction is typically run at a pH of 10-12.[1]

    • Solution:

      • Use at least one full equivalent of a suitable base (e.g., sodium hydroxide). Often, a slight excess (1.1-1.2 equivalents) is beneficial.

      • Ensure the base is fully dissolved and the mixture is homogenous before adding the acyl chloride.

  • Cause C: Sub-optimal Reaction Temperature

    • Explanation: While Schotten-Baumann reactions are often run at room temperature, low temperatures can slow the reaction rate, leading to an incomplete reaction within the allotted time.[2] Conversely, excessively high temperatures can promote side reactions.

    • Solution:

      • Maintain the reaction temperature between 0°C and room temperature. Start by adding the acyl chloride at 0°C to control the initial exothermic reaction, then allow it to warm to room temperature and stir for several hours.

      • Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

  • Cause D: Loss of Product During Workup and Purification

    • Explanation: Significant product loss can occur during extraction and recrystallization steps.[7] For example, using an excessive amount of solvent for recrystallization will result in a portion of your product remaining in the mother liquor.

    • Solution:

      • During aqueous workup, ensure you perform multiple extractions (e.g., 3 times) with the organic solvent to recover all the product.[6]

      • For recrystallization, use the minimum amount of hot solvent required to fully dissolve the crude product. Cool the solution slowly and then in an ice bath to maximize crystal formation.

Troubleshooting Workflow

Below is a logical workflow to diagnose and solve yield-related issues.

G start Low Yield Issue check_reagents 1. Check Reagent Quality & Dryness (Anhydrous Solvents, Dry Glassware) start->check_reagents check_base 2. Verify Base Stoichiometry & pH (>1 eq. Base, pH 10-12) check_reagents->check_base Reagents OK? sub_reagents Dry solvents/glassware. Use fresh reagents. check_reagents->sub_reagents check_temp 3. Monitor Reaction Conditions (Temp: 0°C to RT, Monitor by TLC) check_base->check_temp Base OK? sub_base Adjust base amount. Check pH. check_base->sub_base check_workup 4. Optimize Workup & Purification (Multiple Extractions, Min. Recryst. Solvent) check_temp->check_workup Conditions OK? sub_temp Adjust temperature. Increase reaction time. check_temp->sub_temp success Yield Improved check_workup->success Workup OK? sub_workup Refine purification technique. check_workup->sub_workup

Caption: A step-by-step troubleshooting diagram for low yield.

Question 2: My final product is an oil or a sticky solid and is difficult to purify. What is the cause?

Answer: This issue typically points to the presence of impurities that are disrupting the crystal lattice formation of your product. The most likely culprits are:

  • Unreacted Vanillin: Vanillin is a solid but can form eutectic mixtures with the product, leading to an oily consistency. Its presence indicates an incomplete reaction.

    • Detection: Unreacted vanillin can be easily detected by TLC. It is more polar than the ester product and will have a lower Rf value.

    • Solution: You can remove unreacted vanillin by washing the organic layer with a dilute aqueous solution of sodium hydroxide (e.g., 1-2 M NaOH). The basic solution will deprotonate the acidic vanillin, pulling it into the aqueous layer as its sodium salt, while the desired ester product remains in the organic phase.

  • 3-Methylbenzoic Acid: This is the hydrolysis product of your acyl chloride. It is an acidic impurity.

    • Detection: This impurity can also be visualized on a TLC plate.

    • Solution: Similar to vanillin, 3-methylbenzoic acid can be removed by washing the organic layer with a basic solution, such as aqueous sodium bicarbonate (NaHCO₃). The bicarbonate is strong enough to deprotonate the carboxylic acid but generally not the product, making it a selective wash.

  • Residual Solvent: Incomplete removal of the extraction solvent (e.g., dichloromethane, ethyl acetate) can leave an oily film.

    • Solution: After concentrating the organic layer on a rotary evaporator, place the crude product under high vacuum for several hours to remove trace solvents.

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for this reaction? NaOH or an organic base like pyridine?

A1: Both inorganic bases like NaOH and organic bases like pyridine can be used.[9] For this specific transformation, aqueous NaOH is generally preferred because it is inexpensive and effective. The reaction is run in a two-phase system (e.g., dichloromethane and water), where the NaOH remains in the aqueous phase to neutralize the HCl byproduct, minimizing side reactions in the organic phase.[3] Pyridine can also act as a nucleophilic catalyst but can be more difficult to remove during workup.

Q2: How do I monitor the reaction's progress effectively?

A2: Thin Layer Chromatography (TLC) is the best method for monitoring the reaction.[10] You should spot three lanes on your TLC plate: one for your starting material (vanillin), one for the reaction mixture (co-spot), and one for the reaction mixture alone. As the reaction proceeds, you will see the spot corresponding to vanillin disappear and a new, less polar spot (higher Rf value) corresponding to the ester product appear. The reaction is complete when the vanillin spot is no longer visible. A good solvent system (mobile phase) for this analysis is a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v).[11]

Q3: What is the mechanism of the Schotten-Baumann reaction?

A3: The mechanism proceeds via a nucleophilic acyl substitution.

G cluster_0 Step 1: Deprotonation cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3: Reformation & Elimination Vanillin Vanillin Phenoxide Phenoxide Vanillin->Phenoxide + OH⁻ - H₂O Tetrahedral Int. Tetrahedral Int. Phenoxide->Tetrahedral Int. + 3-Methylbenzoyl   Chloride Product Product Tetrahedral Int.->Product - Cl⁻

Caption: The three key steps of the Schotten-Baumann mechanism.

  • Deprotonation: The base removes the acidic proton from the phenolic hydroxyl group of vanillin to form a highly nucleophilic phenoxide ion.[4]

  • Nucleophilic Attack: The phenoxide ion attacks the electrophilic carbonyl carbon of 3-methylbenzoyl chloride, forming a tetrahedral intermediate.[2]

  • Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating the chloride ion as a good leaving group, yielding the final ester product.[4]

Experimental Protocol & Data

This section provides a standard laboratory procedure for the synthesis.

Table 1: Reagent and Reaction Parameters
ParameterRecommended ValueRationale
Vanillin 1.0 eqLimiting Reagent
3-Methylbenzoyl Chloride 1.1 - 1.2 eqSlight excess ensures complete reaction of vanillin.
Sodium Hydroxide (NaOH) 1.2 - 1.5 eqNeutralizes HCl byproduct and ensures full deprotonation.
Solvent System Dichloromethane / WaterBiphasic system typical for Schotten-Baumann conditions.[3]
Temperature 0°C to Room Temp.Controls initial exotherm, then allows for reasonable reaction rate.
Reaction Time 2 - 4 hoursTypically sufficient; should be confirmed by TLC monitoring.
Step-by-Step Synthesis Protocol
  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve vanillin (1.0 eq) in a 10% aqueous solution of sodium hydroxide (1.2 eq). Cool the flask in an ice-water bath to 0°C.

  • Addition of Acyl Chloride: To the stirring, cold solution, add 3-methylbenzoyl chloride (1.1 eq) dropwise over 10-15 minutes. A white precipitate should form.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 2-3 hours, monitoring the reaction progress by TLC.

  • Workup - Quenching: Once the reaction is complete (vanillin is consumed), transfer the mixture to a separatory funnel.

  • Workup - Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL for a 10g scale reaction).

  • Workup - Washing: Combine the organic layers and wash sequentially with:

    • 5% HCl solution (to remove any remaining NaOH).

    • Saturated aqueous NaHCO₃ solution (to remove 3-methylbenzoic acid).

    • Brine (saturated NaCl solution) (to remove residual water).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

  • Purification: Recrystallize the crude solid from a minimal amount of hot ethanol or an ethanol/water mixture to yield pure 4-Formyl-2-methoxyphenyl 3-methylbenzoate as a white solid.[12]

References

  • Vertex AI Search. (2024). Time in Gießen, DE. Google.
  • Grokipedia. (n.d.). Schotten–Baumann reaction.
  • SATHEE. (n.d.). Chemistry Schotten Baumann Reaction.
  • Wikipedia. (2023). Schotten–Baumann reaction.
  • J&K Scientific LLC. (2021). Schotten-Baumann Reaction.
  • EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION). (2020).
  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield.
  • ChemicalBook. (n.d.). 4-formyl-3-methoxybenzonitrile synthesis.
  • Quora. (2020). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?
  • Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction.
  • Thin Layer Chrom
  • Analysis of vanillin by TLC and HPLC-PDA in herbal material and tincture from Vanilla planifolia Jacks ex. Andrews. (n.d.).
  • Homework.Study.com. (n.d.). Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester?
  • Schotten-Baumann Reaction. (n.d.).
  • EXPERIMENT 3B: ESTERIFICATION REACTIONS OF VANILLIN (ACIDIC CONDITION). (2020).
  • Studylib. (n.d.).
  • Scribd. (n.d.).
  • RSC Publishing. (n.d.).
  • NIH. (n.d.). Green and Efficient Esterification Method Using Dried Dowex H+/NaI Approach.
  • AWS. (n.d.).
  • Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples.
  • Khan Academy. (n.d.).
  • Studylib. (n.d.).
  • Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)
  • Google Patents. (n.d.).
  • Scribd. (n.d.). Experiment 3: Esterifications Reactions of Vanillin: The Use of NMR To Determine A Structure.
  • EPFL. (n.d.).
  • ResearchGate. (2026). ANALYSIS OF VANILLIN BY TLC AND HPLC-PDA IN HERBAL MATERIAL AND TINCTURE FROM Vanilla planifolia Jacks ex. Andrews.
  • ResearchGate. (n.d.). Synthesis route of bis-(4-formyl-2-methoxyphenyl)
  • Quora. (2020).
  • Google Patents. (n.d.). CN111302945A - Preparation method of 3-hydroxy-4-methoxy-2-nitrobenzoic acid.
  • YouTube. (2019).
  • Benchchem. (n.d.).
  • MDPI. (n.d.). (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)
  • NIH PubChem. (n.d.).
  • MDPI. (n.d.).
  • ResearchGate. (2025). Application conditions for ester cured alkaline phenolic resin sand.
  • SYNTHESIS OF IMPROVED PHENOLIC RESINS. (1979).

Sources

Optimization

Technical Support Center: Synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Welcome to the technical support guide for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insight...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights, troubleshooting advice, and robust protocols for this specific esterification. Our goal is to move beyond simple procedural steps and explain the underlying chemical principles to empower you to optimize your synthesis and preemptively address common challenges.

Overview of the Synthesis: The Schotten-Baumann Reaction

The synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate is typically achieved via the esterification of 4-hydroxy-3-methoxybenzaldehyde (vanillin) with 3-methylbenzoyl chloride. This transformation is a classic example of the Schotten-Baumann reaction , which involves the acylation of an alcohol or phenol with an acid chloride in the presence of a base.[1][2][3] The base serves two critical roles: it deprotonates the phenol to form the more nucleophilic phenoxide ion and neutralizes the hydrochloric acid byproduct generated during the reaction.[4][5]

While seemingly straightforward, the presence of multiple reactive functional groups—a phenol, an aldehyde, and a methoxy ether—creates a landscape where several side reactions can compete with the desired esterification, impacting yield and purity.

Primary Reaction Pathway

The intended reaction is the O-acylation of the phenolic hydroxyl group of vanillin.

Hydrolysis Acyl_Chloride 3-Methylbenzoyl chloride Consumes reactant Carboxylic_Acid 3-Methylbenzoic acid Inactive byproduct Acyl_Chloride->Carboxylic_Acid + H2O Product_Ester Target Ester Product loss Product_Ester->Carboxylic_Acid + OH- / H2O Vanillin Vanillin Starting material Product_Ester->Vanillin + OH- / H2O

Caption: Competing hydrolysis pathways for the acyl chloride and the ester product.

Troubleshooting & Prevention

Issue Preventative Measure
Acyl Chloride Hydrolysis Use anhydrous solvents and dried glassware. If using a biphasic system (e.g., DCM/water), ensure vigorous stirring to maximize the reaction rate between the phenoxide and acyl chloride, making it kinetically favorable over hydrolysis. [6]Add the acyl chloride slowly to the reaction mixture.

| Ester Hydrolysis | Avoid using a large excess of strong base (e.g., NaOH). Consider a weaker, non-nucleophilic organic base like pyridine. [1]Keep reaction times to the minimum necessary for completion and avoid excessive heating, which can accelerate hydrolysis. [6]|

Oxidation of the Aldehyde Group

The Problem: The aldehyde functional group (-CHO) on the vanillin ring is susceptible to oxidation to a carboxylic acid (-COOH), yielding 4-(3-methylbenzoyloxy)-3-methoxybenzoic acid.

Causality: Benzaldehyde and its derivatives can undergo autoxidation upon exposure to atmospheric oxygen, a process that can be initiated by light. [7][8]While this is often a slow process, it can become significant if the reaction is run for extended periods with exposure to air. The presence of a white crystalline solid in liquid benzaldehyde is a classic sign of oxidation to benzoic acid. [7]

Oxidation Product_Ester Target Ester -CHO group Oxidized_Product Carboxylic Acid Byproduct -COOH group Product_Ester->Oxidized_Product [O] (e.g., Air, O2)

Caption: Oxidation of the aldehyde moiety to a carboxylic acid.

Troubleshooting & Prevention

Issue Preventative Measure

| Aldehyde Oxidation | Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude oxygen. [7]Use opaque or amber-colored glassware to protect the reaction from light, which can catalyze oxidation. [7]Ensure the starting vanillin is pure and has not been stored improperly. |

C-Acylation vs. O-Acylation

The Problem: Phenols are bidentate nucleophiles, meaning they can react at two positions: on the phenolic oxygen (O-acylation) to give the desired ester, or on the aromatic ring (C-acylation) to give an aryl ketone. [9] Causality: The reaction pathway is heavily influenced by the reaction conditions.

  • O-acylation (Kinetic Product): Generally favored under basic conditions (Schotten-Baumann), where the highly nucleophilic phenoxide ion is formed. This reaction is typically faster and occurs at lower temperatures. * C-acylation (Thermodynamic Product): Favored under Friedel-Crafts conditions, typically involving a Lewis acid catalyst (like AlCl₃) and higher temperatures. [9]While less common in a standard Schotten-Baumann setup, any acidic microenvironments or contamination could potentially promote minor C-acylation. Furthermore, the O-acylated product can rearrange to the more stable C-acylated product under acidic conditions (Fries Rearrangement). [9]

C_vs_O_Acylation Vanillin Vanillin O_Acylation O-Acylation Desired Ester Vanillin->O_Acylation Base (NaOH, Pyridine) Kinetic Control C_Acylation C-Acylation Aryl Ketone Byproduct Vanillin->C_Acylation Lewis Acid (AlCl3) Thermodynamic Control O_Acylation->C_Acylation Fries Rearrangement (Acid, Heat)

Caption: Competing O-acylation and C-acylation pathways.

Troubleshooting & Prevention

Issue Preventative Measure

| C-Acylation | Strictly adhere to basic Schotten-Baumann conditions. Avoid any acidic contaminants. The use of a base like pyridine or aqueous NaOH strongly favors the desired O-acylation pathway. [2]|

Troubleshooting Guide & FAQs

Q1: My final yield is significantly lower than expected. What went wrong?

  • Most Likely Cause: Hydrolysis of your 3-methylbenzoyl chloride reactant. This is the most common reason for low yields in Schotten-Baumann reactions. [6]If the acyl chloride reacts with water before it can react with the vanillin phenoxide, it is consumed without forming the product.

  • Troubleshooting Steps:

    • Verify Reagent Quality: Ensure your 3-methylbenzoyl chloride is fresh and has been stored under anhydrous conditions.

    • Improve Technique: Use oven-dried glassware and anhydrous solvents. Add the acyl chloride slowly beneath the surface of the reaction mixture if possible, to promote immediate reaction with the phenoxide.

    • Check for Product Loss: Your workup procedure might be causing ester hydrolysis. Avoid prolonged contact with strong base, especially at elevated temperatures. Neutralize the reaction mixture promptly once the reaction is complete.

Q2: My ¹H NMR spectrum shows a broad singlet around 12 ppm, and my main product peaks are weak.

  • Most Likely Cause: This signal is characteristic of a carboxylic acid proton. You have two potential sources:

    • 3-Methylbenzoic acid: From the hydrolysis of your acyl chloride starting material.

    • 4-(3-methylbenzoyloxy)-3-methoxybenzoic acid: From the oxidation of the aldehyde group on your product. [7][10]* Troubleshooting Steps:

    • Analyze the Aromatic Region: Compare the aromatic signals to authentic samples of 3-methylbenzoic acid and your starting vanillin to identify the impurity.

    • Purification: Most carboxylic acids can be removed from the organic product layer by washing with a weak base solution, such as aqueous sodium bicarbonate (NaHCO₃). [11]The acid will be converted to its water-soluble carboxylate salt and move to the aqueous layer.

    • Prevention: For future attempts, run the reaction under an inert atmosphere (N₂ or Ar) to prevent oxidation. [7] Q3: TLC analysis shows multiple product spots. What are they?

  • Most Likely Causes:

    • Unreacted Vanillin: The spot corresponding to your starting material.

    • 3-Methylbenzoic Acid: The hydrolysis byproduct.

    • C-Acylated Isomer: A potential byproduct, although usually minor under basic conditions. [9]It will likely have a different polarity and thus a different Rf value than your desired O-acylated product.

  • Troubleshooting Steps:

    • Co-spotting: Run a TLC plate where you spot your reaction mixture, pure vanillin, and the desired product (if you have a standard) in separate lanes. This will help you identify the spots.

    • Purification: Column chromatography is the most effective method for separating the desired ester from closely related impurities like a C-acylated isomer.

Recommended Experimental Protocol

This protocol is designed to favor O-acylation and minimize common side reactions.

Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • 3-Methylbenzoyl chloride

  • Pyridine (anhydrous)

  • Dichloromethane (DCM, anhydrous)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Setup: In an oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve vanillin (1.0 eq) in anhydrous DCM.

  • Base Addition: Cool the flask in an ice bath (0 °C) and add anhydrous pyridine (1.2 eq) dropwise.

  • Acylation: While maintaining the temperature at 0 °C, slowly add 3-methylbenzoyl chloride (1.1 eq) dropwise over 15-20 minutes. A precipitate (pyridinium hydrochloride) may form.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent).

  • Workup - Quenching: Once the reaction is complete (vanillin spot is consumed), cool the mixture again in an ice bath and slowly add 1 M HCl to quench the reaction and dissolve the pyridinium salts. Transfer the mixture to a separatory funnel.

  • Workup - Extraction: Separate the layers. Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution (to remove any carboxylic acid impurity), and finally with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by recrystallization (e.g., from ethanol/water) or by flash column chromatography on silica gel if necessary.

Analytical Characterization Data

Proper characterization is key to confirming product identity and purity.

CompoundKey ¹H NMR Signals (δ, ppm, CDCl₃)Key IR Bands (cm⁻¹)
4-Formyl-2-methoxyphenyl 3-methylbenzoate (Product) ~9.9 (s, 1H, -CHO), 8.0-7.3 (m, Ar-H), ~3.9 (s, 3H, -OCH₃), ~2.4 (s, 3H, Ar-CH₃)~1735 (C=O, ester), ~1690 (C=O, aldehyde), ~1270 & 1150 (C-O stretch)
Vanillin (Starting Material) ~9.8 (s, 1H, -CHO), ~7.4-6.9 (m, Ar-H), ~6.0 (br s, 1H, -OH), ~3.9 (s, 3H, -OCH₃)3400-3200 (br, O-H), ~1680 (C=O, aldehyde)
3-Methylbenzoic acid (Hydrolysis Byproduct) ~12.0 (br s, 1H, -COOH), ~8.0-7.3 (m, Ar-H), ~2.4 (s, 3H, Ar-CH₃)3300-2500 (br, O-H), ~1700 (C=O, acid)
Oxidized Product (Side Product) ~12.0 (br s, 1H, -COOH), 8.0-7.3 (m, Ar-H), ~3.9 (s, 3H, -OCH₃), ~2.4 (s, 3H, Ar-CH₃)3300-2500 (br, O-H), ~1735 (C=O, ester), ~1700 (C=O, acid)

References

  • Y. H. Lee, "O-Acylation Mechanism of p-Substituted Phenols with Various Alkanoyl Chlorides under Phase Transfer Catalysis Conditions," Bull. Korean Chem. Soc., vol. 23, no. 4, pp. 579-584, 2002. [URL: https://www.kcsnet.or.kr/main/page.php?page=26&bbs=bbs5&search_keyword=O-ACYLATION%20MECHANISM&x=0&y=0&mode=view&key=3354]
  • BenchChem, "Preventing oxidation of benzaldehyde derivatives during synthesis," BenchChem Technical Support, 2025. [URL: https://www.benchchem.
  • A. Brody and J. Morgan, "Green Chemistry: The Oxidation of Benzaldehyde Using Atmospheric Oxygen and N-heterocyclic Carbenes as Catalysts," Misericordia Digital Commons, 2015. [URL: https://digitalcommons.misericordia.edu/chem_bio_posters/22/]
  • University of Calgary, "Acylation of phenols," Chem 24, [Online]. [URL: https://www.chem.ucl.ac.uk/courses/org24/ch24.html]
  • S. M. Shariff, et al., "Handy and highly efficient oxidation of benzylic alcohols to the benzaldehyde derivatives using heterogeneous Pd/AlO(OH) nanoparticles in solvent-free conditions," PMC - NIH, 2020. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7105740/]
  • G. G. G. Manzan, et al., "Enzymatic synthesis and purification of aromatic coenzyme A esters," PubMed, 2002. [URL: https://pubmed.ncbi.nlm.nih.gov/12431617/]
  • A. Corma, et al., "Acylation of phenol on solid acids: Study of the deactivation mechanism," ResearchGate, 2003. [URL: https://www.researchgate.
  • Science Ready, "Fisher Esterification, Reflux, Isolation and Purification of Esters," [Online]. [URL: https://scienceready.com.
  • Quora, "Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?," 2020. [URL: https://www.quora.com/Why-is-the-yield-of-ester-relatively-low-How-do-you-improve-the-yield-and-the-purity-of-esters]
  • BenchChem, "Troubleshooting low yield in ethyl mandelate esterification," BenchChem Technical Support, 2025. [URL: https://www.benchchem.
  • Vedantu, "Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples," [Online]. [URL: https://www.vedantu.com/chemistry/schotten-baumann-reaction]
  • Study.com, "Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester?," [Online]. [URL: https://homework.study.com/explanation/explain-why-the-yield-of-ester-is-relatively-low-how-to-improve-the-yield-and-the-purity-of-ester.html]
  • BenchChem, "Technical Support Center: Troubleshooting Ester Synthesis," BenchChem Technical Support, 2025. [URL: https://www.benchchem.com/product-guides/technical-support-center-troubleshooting-ester-synthesis]
  • MDPI, "Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications," 2023. [URL: https://www.mdpi.com/2073-4344/13/5/835]
  • Chemistry Stack Exchange, "Friedel–Crafts reaction of phenol," 2015. [URL: https://chemistry.stackexchange.com/questions/31166/friedel-crafts-reaction-of-phenol]
  • Chemistry LibreTexts, "Other Reactions of Phenol," 2023. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/25%3A_Aromatic_Rings_and_the_Chemistry_of_Benzene/25.05%3A_Other_Reactions_of_Phenol]
  • Quora, "Can benzaldehyde be oxidised?," 2021. [URL: https://www.quora.com/Can-benzaldehyde-be-oxidised]
  • Chemistry LibreTexts, "18.3: Reactions of Ethers - Acidic Cleavage," 2024. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/18%3A_Ethers_and_Epoxides%3B_Thiols_and_Sulfides/18.03%3A_Reactions_of_Ethers_-_Acidic_Cleavage]
  • Chemistry Notes, "Schotten Baumann Reaction: Introduction, mechanism, procedure," 2023. [URL: https://www.chemistrynotes.com/organic-chemistry/schotten-baumann-reaction/]
  • Wikipedia, "Schotten–Baumann reaction," [Online]. [URL: https://en.wikipedia.org/wiki/Schotten%E2%80%93Baumann_reaction]
  • Filo, "Write a short note on the Schotten-Baumann reaction of Phenol," 2025. [URL: https://www.filo.kitaboo.com/question-answer/Write-a-short-note-on-the-Schotten-Baumann-reaction-of-Phenol-The-Schotten-Baumann-reaction-is-a-method/190928005/]

Sources

Troubleshooting

Technical Support Center: Purification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Welcome to the dedicated technical support guide for the purification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This document provides in-depth troubleshooting advice, detailed experimental protocols, and answers to...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for the purification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This document provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions encountered during the purification of this valuable research compound. As an aromatic ester bearing a reactive aldehyde moiety, this molecule presents unique challenges that require careful consideration of impurity profiles and purification methodologies.

Introduction: Understanding the Purification Challenges

4-Formyl-2-methoxyphenyl 3-methylbenzoate is typically synthesized via the esterification of a vanillin derivative (4-hydroxy-3-methoxybenzaldehyde) with 3-methylbenzoyl chloride or 3-methylbenzoic acid. The primary purification challenges arise from its multifunctional nature:

  • The Aldehyde Group: Prone to oxidation into the corresponding carboxylic acid, especially upon exposure to air.[1] This creates a highly polar impurity that can be difficult to separate.

  • The Ester Linkage: Susceptible to hydrolysis under both strongly acidic or basic conditions, which can lead to product loss during aqueous workups.

  • Phenolic Impurities: Incomplete esterification can leave unreacted vanillin starting material, which has a free phenolic hydroxyl group that significantly alters its solubility and chromatographic behavior.

  • Carboxylic Acid Impurities: Unreacted 3-methylbenzoic acid from the synthesis is a common acidic impurity.

This guide is structured to address these specific issues head-on, providing logical workflows and robust protocols to achieve high purity.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems in a question-and-answer format, explaining the underlying chemistry and offering targeted solutions.

Question 1: My crude product is contaminated with unreacted starting materials (vanillin derivative and/or 3-methylbenzoic acid). How can I efficiently remove them before chromatography?

Answer: This is the most common issue and is best addressed with a targeted liquid-liquid extraction workup. Both the phenolic hydroxyl of the vanillin starting material and the carboxylic acid group of 3-methylbenzoic acid are acidic. They can be deprotonated by a mild aqueous base to form water-soluble salts, which will be extracted from the organic phase containing your desired ester product.

Recommended Solution: Basic Aqueous Wash A wash with a 5-10% aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) is highly effective.[2] These bases are strong enough to deprotonate the acidic impurities but generally mild enough to minimize hydrolysis of your ester product. Avoid using strong bases like sodium hydroxide (NaOH) unless absolutely necessary and with short contact times, as they significantly increase the risk of ester cleavage.[2]

Question 2: My TLC plate shows a new, highly polar spot near the baseline after leaving the crude product exposed to air. What is it and how do I remove it?

Answer: The aldehyde functional group in your molecule is susceptible to air oxidation, which converts it to a carboxylic acid (4-(3-methylbenzoyloxy)-3-methoxybenzoic acid).[1] This is a very common impurity if the reaction or product is not handled under an inert atmosphere.

Recommended Solution:

  • Prevention: Whenever possible, conduct the reaction and store the product under an inert atmosphere like nitrogen or argon.[3] Storing the purified compound in a cool, dark place is also recommended.[3]

  • Removal: Fortunately, this acidic impurity can be removed using the same basic aqueous wash protocol described in Question 1. The carboxylic acid is readily deprotonated and extracted into the aqueous layer.

Question 3: I'm attempting purification by flash column chromatography, but the product is streaking or separating poorly from a close-running impurity.

Answer: Poor chromatographic performance can stem from several factors: improper solvent system selection, interactions with the stationary phase, or overloading the column. Silica gel is slightly acidic and can sometimes interact with aldehydes, leading to tailing or streaking.[2]

Recommended Solutions:

  • Optimize the Eluent System: The goal is to find a solvent system that gives your product a retention factor (Rf) of ~0.3-0.4 on the TLC plate. A common starting point for a molecule of this polarity is a gradient of ethyl acetate in hexanes.

  • Deactivate the Silica Gel: If you observe significant streaking, the acidity of the silica gel may be the culprit. You can neutralize it by preparing your column slurry in your chosen eluent system containing a small amount of triethylamine (~0.1-0.5% v/v).[2] This will cap the acidic silanol groups and improve peak shape.

  • Consider Dry Loading: If your product has limited solubility in the eluent, it can lead to band broadening at the origin. Adsorbing your crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting dry powder onto the top of your column can lead to a much sharper separation.

Question 4: I am trying to purify my product by recrystallization, but it keeps "oiling out" or fails to crystallize entirely.

Answer: "Oiling out" typically occurs when the melting point of the solid is lower than the boiling point of the solvent, or if the solution is supersaturated with impurities that inhibit crystal lattice formation.[4] The key is to find a solvent or solvent pair where the product has high solubility at elevated temperatures and low solubility at room or cold temperatures.[4]

Recommended Solution: Two-Solvent Recrystallization For aromatic esters, a two-solvent system is often effective.[5][6]

  • Step 1: Dissolve your crude product in a minimum amount of a "good" solvent in which it is highly soluble (e.g., ethyl acetate or dichloromethane).

  • Step 2: While the solution is warm, slowly add a "poor" solvent or "anti-solvent" in which the product is insoluble (e.g., hexanes or petroleum ether) dropwise until the solution becomes faintly cloudy (turbid).[6]

  • Step 3: Add a few drops of the "good" solvent to make the solution clear again.

  • Step 4: Allow the flask to cool slowly to room temperature, and then in an ice bath. Slow cooling is crucial for forming pure, well-defined crystals.

  • Step 5: If crystals do not form, try scratching the inside of the flask with a glass rod at the solution's surface to create nucleation sites.[3][4] Adding a seed crystal of pure product, if available, is also highly effective.[3][4]

Data Summary & Protocols

Table 1: Key Physicochemical Properties
PropertyValueSource
Molecular Formula C₁₅H₁₂O₄[7]
Molecular Weight 256.25 g/mol [7]
Appearance Likely a white to off-white solidGeneral chemical knowledge
Key Functional Groups Aldehyde, Ester, EtherChemical Structure
Protocol 1: Standard Aqueous Workup for Impurity Removal
  • Dissolution: Dissolve the crude reaction mixture in an organic solvent immiscible with water, such as ethyl acetate or dichloromethane (DCM).

  • Acidic Wash (Optional): If basic catalysts (e.g., pyridine, DMAP) were used, transfer the organic solution to a separatory funnel and wash with 1M HCl (1 x volume of organic layer). This protonates the basic impurities, making them soluble in the aqueous layer. Drain the aqueous layer.

  • Basic Wash: Wash the organic layer with a saturated aqueous solution of NaHCO₃ (1-2 x volume of organic layer). Swirl gently at first to avoid excessive pressure buildup from CO₂ evolution. This will remove unreacted 3-methylbenzoic acid, unreacted vanillin starting material, and any aldehyde that has oxidized to a carboxylic acid.[2] Drain the aqueous layer.

  • Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine) (1 x volume of organic layer). This helps to remove residual water from the organic phase.

  • Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter to remove the drying agent and concentrate the solvent using a rotary evaporator to yield the crude product, now ready for chromatography or recrystallization.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Analysis

For quantitative purity assessment, reverse-phase HPLC is a suitable method. Benzaldehyde derivatives can be effectively separated and quantified using this technique.[8][9]

  • Column: A C18 column is a standard choice (e.g., 150 mm x 4.6 mm, 5 µm particle size).[9]

  • Mobile Phase: A gradient elution using water (Solvent A) and acetonitrile (Solvent B) is typically effective.[9]

    • Example Gradient: Start with a higher percentage of water and gradually increase the percentage of acetonitrile. A common gradient might be 30-100% B over 15 minutes.[9]

  • Detection: UV detection is appropriate for this aromatic compound. A wavelength between 254 nm and 280 nm should provide a strong signal.

  • Sample Preparation: Prepare a dilute solution of your compound in the mobile phase (e.g., 1 mg/mL in 50:50 acetonitrile:water).

Visual Workflows

A logical approach to purification is critical. The following diagrams illustrate decision-making processes for purifying 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Purification_Decision_Tree start Crude Product check_impurities Analyze by TLC: Are acidic/basic impurities present? start->check_impurities workup Perform Aqueous Workup (Protocol 1) check_impurities->workup Yes check_purity Analyze by TLC: Is product >95% pure? check_impurities->check_purity No workup->check_purity final_product Pure Product check_purity->final_product Yes check_solid Is the product a solid? check_purity->check_solid No chromatography Purify by Flash Column Chromatography chromatography->final_product recrystallize Purify by Recrystallization recrystallize->final_product check_solid->chromatography No / Fails check_solid->recrystallize Yes

Caption: Decision tree for selecting the appropriate purification method.

Aqueous_Workup_Flowchart cluster_0 Organic Phase cluster_1 Aqueous Waste start Crude Product in Organic Solvent (EtOAc or DCM) wash1 Wash with 1M HCl (aq) (if needed) wash2 Wash with sat. NaHCO3 (aq) start->wash2 impurities1 Basic Catalysts (e.g., Pyridine) wash1->impurities1 Removes wash3 Wash with Brine (aq) wash2->wash3 impurities2 Acidic Impurities: - Unreacted 3-methylbenzoic acid - Unreacted vanillin derivative - Oxidized aldehyde product wash2->impurities2 Removes end Organic Layer: Purified Product wash3->end impurities3 Bulk Water wash3->impurities3 Removes

Caption: Flowchart of the aqueous workup showing impurity removal at each stage.

Frequently Asked Questions (FAQs)

Q: How should I store the purified 4-Formyl-2-methoxyphenyl 3-methylbenzoate to ensure its stability? A: To prevent degradation, particularly the oxidation of the aldehyde group, the compound should be stored in a tightly sealed container, under an inert atmosphere (nitrogen or argon), in a cool, dark place.[3] Refrigeration is often recommended for long-term storage.[3]

Q: Can I use distillation to purify this compound? A: Distillation is generally not recommended. As a multi-functional aromatic ester, this compound likely has a high boiling point and may be thermally unstable. The high temperatures required for distillation could lead to decomposition or polymerization, especially involving the aldehyde group.[3]

Q: My NMR spectrum is clean, but my melting point is broad. What does this indicate? A: A broad melting point range, even with a clean NMR spectrum, often suggests the presence of polymorphic forms or trace amounts of impurities that are not easily detected by NMR (e.g., residual solvents or inorganic salts). Ensure the product is thoroughly dried under vacuum to remove any trapped solvent. If the issue persists, a final recrystallization from a suitable solvent system can help in obtaining a sharp melting point.

Q: What is the best way to monitor the progress of my column chromatography? A: Collect fractions and analyze them by thin-layer chromatography (TLC). Spot every few fractions on a TLC plate and elute with the same solvent system used for the column. Combine the fractions that contain only your pure product (as determined by a single spot with the correct Rf value).

References

  • Technical Support Center: Purification of Fluorinated Benzaldehyde Deriv
  • Recrystallization and Crystalliz
  • Technical Support Center: Purification of Reaction Mixtures Containing Benzaldehyde. Benchchem.
  • Methyl 4-formylbenzo
  • Important Chemistry Tips-Solvents choose for recrystalliz
  • Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry.
  • Purification of aromatic polycarboxylic acids by recrystallization.
  • Process for the purification of benzaldehyde.
  • Recrystalliz
  • Process for the purification of benzaldehyde.
  • Supporting Information Benzaldehyde lyase catalyzed enantioselective self and cross condensation reactions of acetaldehyde deriv. Semantic Scholar.
  • Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. RSC Advances.
  • Design, Synthesis, and Structure-Activity Relationship of a Novel Series of GluN2C-Selective Potenti
  • Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. RSC Publishing.
  • Benzaldehyde. Wikipedia.
  • 4-Formyl-2-methoxyphenyl benzoate.

Sources

Optimization

Technical Support Center: 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Welcome to the technical support guide for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights i...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability, degradation, and analytical troubleshooting of this compound. Our goal is to explain the causality behind experimental observations and provide robust, self-validating protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the handling, storage, and analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Question 1: What are the primary factors causing the degradation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, and how can I ensure its stability during storage?

Answer:

The structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate contains two primary functional groups susceptible to degradation: a phenyl ester and an aromatic aldehyde. Therefore, the principal degradation pathways are hydrolysis and oxidation.

  • Hydrolytic Degradation: The ester linkage is prone to cleavage in the presence of water, a reaction catalyzed by acidic or basic conditions.[1][2][3] This is often the most common degradation pathway, yielding 4-Formyl-2-methoxyphenol (a vanillin derivative) and 3-methylbenzoic acid. Alkaline conditions, in particular, can significantly accelerate this hydrolysis.[3][4]

  • Oxidative Degradation: The aldehyde (formyl) group is susceptible to oxidation, converting it into a carboxylic acid.[5][6][7][8] This would result in the formation of 4-carboxy-2-methoxyphenyl 3-methylbenzoate. This reaction can be initiated by atmospheric oxygen, peroxides, or other oxidizing agents.[8]

  • Photodegradation: Aromatic compounds can be sensitive to light, particularly in the UV spectrum. Exposure can lead to the formation of various photolytic degradation products.[9][10]

  • Thermal Degradation: High temperatures can provide the energy needed to overcome activation barriers for various decomposition reactions.[11]

Recommendations for Stable Storage: To ensure the long-term stability of the compound, we recommend the following storage conditions:

  • Temperature: Store in a cool, dark place, preferably refrigerated or frozen (-20°C for long-term storage).

  • Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen and moisture.

  • Light: Protect from light by using amber vials or storing in a light-proof container.

  • pH: If in solution, ensure the solvent is aprotic and neutral. Avoid aqueous solutions with acidic or basic pH for storage.

Question 2: I suspect my compound is hydrolyzing. What are the expected products, and how can I confirm this?

Answer:

If hydrolysis is occurring, the ester bond will cleave, as shown in the pathway diagram below. This reaction breaks the parent molecule into two smaller, more polar compounds.

Expected Hydrolysis Products:

  • 4-Formyl-2-methoxyphenol (also known as vanillin)

  • 3-Methylbenzoic acid

Confirmation Methodology: The most effective way to confirm hydrolysis is by using a stability-indicating chromatographic method, such as High-Performance Liquid Chromatography (HPLC).[12][13]

  • Expected Chromatographic Changes: As hydrolysis proceeds, you will observe a decrease in the peak area of the parent compound, 4-Formyl-2-methoxyphenyl 3-methylbenzoate. Concurrently, two new, typically earlier-eluting peaks corresponding to the more polar hydrolysis products will appear and grow over time.

  • Confirmation with Standards: The definitive way to confirm the identity of these new peaks is to run authentic reference standards of 4-Formyl-2-methoxyphenol and 3-methylbenzoic acid on your HPLC system. If the retention times of the new peaks in your degraded sample match those of the reference standards, you have confirmed hydrolysis.

  • LC-MS Analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to confirm the molecular weights of the degradation products.[14][15][16] The expected m/z values for the products would confirm their identity (see data table below).

Question 3: I am observing unexpected peaks during HPLC analysis. How can I troubleshoot this and identify the impurities?

Answer:

Unexpected peaks in an HPLC chromatogram can arise from several sources: contamination, issues with the mobile phase or system, or actual degradation of your sample.[17][18][19][20]

Systematic Troubleshooting Approach:

  • Isolate the Source: First, determine if the peak is from the sample or the system. Inject a "blank" (your sample solvent). If the peak is still present, the issue is with your mobile phase, solvent, or carry-over from a previous injection.[18]

    • Mobile Phase: Prepare fresh mobile phase using high-purity (HPLC-grade) solvents and additives. Contaminants in solvents are a common cause of ghost peaks.[18]

    • System Carry-over: Perform several needle washes and inject multiple blanks to flush the system.[18]

  • Investigate Sample Degradation: If the peak is only present when your sample is injected, it is likely a related impurity or a degradation product.

    • Review Sample History: Was the sample recently prepared? Has it been stored properly? Was it exposed to heat, light, or non-neutral pH?

    • Perform a Forced Degradation Study: To proactively identify potential degradation products, a forced degradation study is the industry-standard approach.[9][10][21][22] This involves intentionally stressing the compound under various conditions (acid, base, oxidation, heat, light) to generate the degradation products in a controlled manner. This will help you create a comprehensive impurity profile.

    • Use Mass Spectrometry (LC-MS): For definitive identification of unknown peaks, LC-MS is an invaluable tool. It provides the molecular weight of the unknown compound, which is a critical piece of information for structural elucidation.[15][16][23]

Troubleshooting & Protocols
Guide 1: Protocol for a Forced Degradation Study

A forced degradation study is essential for understanding degradation pathways and developing a stability-indicating analytical method, as mandated by ICH guidelines.[9][21][24] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[21]

Objective: To intentionally degrade 4-Formyl-2-methoxyphenyl 3-methylbenzoate under controlled stress conditions to identify likely degradation products and validate the analytical method's specificity.

Materials:

  • 4-Formyl-2-methoxyphenyl 3-methylbenzoate

  • HPLC-grade Acetonitrile and Water

  • Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), Hydrogen Peroxide (H₂O₂)

  • Calibrated HPLC/UPLC system with UV or PDA detector (LC-MS is recommended for identification)

  • Photostability chamber and calibrated oven

Step-by-Step Protocol:

  • Prepare Stock Solution: Prepare a stock solution of the compound at approximately 1 mg/mL in acetonitrile.

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 60°C. Withdraw aliquots at time points (e.g., 2, 4, 8, 24 hours), neutralize with an equivalent amount of 0.1 M NaOH, dilute with mobile phase, and inject into the HPLC.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature. Withdraw aliquots at shorter time points (e.g., 10, 30, 60, 120 minutes), neutralize with 0.1 M HCl, dilute, and inject. Note: Base hydrolysis of esters is typically much faster than acid hydrolysis.[3]

  • Oxidation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for up to 24 hours.[21] Withdraw aliquots, dilute, and inject.

  • Thermal Degradation: Store a solid sample and a solution of the compound in an oven at an elevated temperature (e.g., 80°C). Analyze at set time points.

  • Photolytic Degradation: Expose a solid sample and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[9][10] A control sample should be stored in the dark.

  • Analysis: Analyze all stressed samples against a control (unstressed) sample using a suitable HPLC method. Peak purity analysis (using a PDA detector) and mass balance calculations should be performed.

Workflow for Forced Degradation Study

Forced_Degradation_Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis Stock Prepare 1 mg/mL Stock Solution Acid Acidic (0.1M HCl, 60°C) Stock->Acid Base Basic (0.1M NaOH, RT) Stock->Base Oxid Oxidative (3% H₂O₂, RT) Stock->Oxid Heat Thermal (80°C, Solid & Solution) Stock->Heat Light Photolytic (ICH Q1B) Stock->Light Sampling Time Point Sampling & Neutralization/Dilution Acid->Sampling Base->Sampling Oxid->Sampling Heat->Sampling Light->Sampling Analysis Stability-Indicating HPLC / LC-MS Analysis Sampling->Analysis Data Data Interpretation: Identify Degradants, Assess Mass Balance Analysis->Data

Caption: Workflow for a systematic forced degradation study.

Data & Pathway Visualization
Predicted Degradation Pathways

The primary degradation pathways for 4-Formyl-2-methoxyphenyl 3-methylbenzoate are hydrolysis and oxidation.

Degradation_Pathways cluster_hydrolysis Hydrolysis Pathway cluster_oxidation Oxidation Pathway Parent 4-Formyl-2-methoxyphenyl 3-methylbenzoate (C16H14O4) Prod_A 4-Formyl-2-methoxyphenol (Vanillin) (C8H8O3) Parent->Prod_A H₂O / H⁺ or OH⁻ Prod_B 3-Methylbenzoic acid (C8H8O2) Parent->Prod_B H₂O / H⁺ or OH⁻ Prod_C 4-Carboxy-2-methoxyphenyl 3-methylbenzoate (C16H14O5) Parent->Prod_C [O] (e.g., H₂O₂)

Caption: Predicted primary degradation pathways.

Table 1: Key Compound and Degradant Information for MS Analysis
Compound NameChemical FormulaExact Mass (Monoisotopic)Expected Ion [M+H]⁺
Parent Compound
4-Formyl-2-methoxyphenyl 3-methylbenzoateC₁₆H₁₄O₄270.0892271.0965
Hydrolysis Products
4-Formyl-2-methoxyphenol (Vanillin)C₈H₈O₃152.0473153.0546
3-Methylbenzoic acidC₈H₈O₂136.0524137.0597
Oxidation Product
4-Carboxy-2-methoxyphenyl 3-methylbenzoateC₁₆H₁₄O₅286.0841287.0914
References
  • ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • Chemoselective oxidation of aromatic aldehydes to carboxylic acids: potassium tert-butoxide as an anomalous source of oxygen. Chemical Communications. [Link]

  • Oxidation of Aromatic Aldehydes Using Oxone. Journal of Chemical Education. [Link]

  • Aldehyde - Oxidation, Reduction, Reactions. Britannica. [Link]

  • Degradome analysis to identify direct protein substrates of small-molecule degraders. eLife. [Link]

  • Troubleshooting Unwanted Peaks in HPLC- Regulatory-Compliant Case Study Summary. LinkedIn. [Link]

  • Oxidation of aromatic aldehydes to their carboxylic acid a. ResearchGate. [Link]

  • Mechanisms of hydrolysis of phenyl- and benzyl 4-nitrophenyl-sulfamate esters. Organic & Biomolecular Chemistry. [Link]

  • A Review on Force Degradation Studies for Drug Substances. International Journal of Advanced Research in Science, Communication and Technology. [Link]

  • LC Chromatography Troubleshooting Guide. HALO Columns. [Link]

  • Forced Degradation Studies. MedCrave online. [Link]

  • Oxidation of Aromatic Aldehydes to Esters: A Sulfate Radical Redox System. The Journal of Organic Chemistry. [Link]

  • HPLC Troubleshooting Guide. ACE HPLC Columns. [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. [Link]

  • Studies of catalysis of the hydrolysis of phenyl glycinate and some related esters. University of Canterbury Research Repository. [Link]

  • ICH GUIDELINES: STRESS DEGRADATION STUDY. International Journal of Creative Research Thoughts. [Link]

  • Alkaline hydrolysis of substituted phenyl N-phenylcarbamates. Structure–reactivity relationships consistent with an E1cB mechanism. RSC Publishing. [Link]

  • HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

  • Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

  • Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. PubMed. [Link]

  • LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Stability Indicating HPLC Method Development –A Review. International Journal of Trend in Scientific Research and Development. [Link]

  • Development of Stability Indicating Methods. Semantic Scholar. [Link]

  • Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences. [Link]

  • Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

  • Stability Indicating HPLC Method Development: A Review. International Journal of Pharma and Bio Sciences. [Link]

  • Degradation Analysis Using LC-MS/MS. Slideshare. [Link]

  • Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

  • Identification and Characterization of Forced Degradation Products Using the ACQUITY RDa Detector. YouTube. [Link]

Sources

Troubleshooting

Technical Support Center: Resolving Impurities in 4-Formyl-2-methoxyphenyl 3-methylbenzoate Samples

Introduction Welcome to the technical support center for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and r...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support center for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve purity issues encountered during the synthesis, purification, and storage of this compound. As a key intermediate in various synthetic pathways, ensuring the high purity of 4-Formyl-2-methoxyphenyl 3-methylbenzoate is critical for downstream applications and regulatory compliance.

This document provides a structured, in-depth approach to identifying, quantifying, and eliminating common impurities. The methodologies described herein are grounded in established analytical and purification principles, providing a self-validating framework for achieving the desired product quality.

Troubleshooting Guide & FAQs

This section addresses common questions and issues that may arise during the handling and analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Impurity Identification & Analysis

Q1: What are the likely sources and types of impurities in my 4-Formyl-2-methoxyphenyl 3-methylbenzoate sample?

A1: Impurities can originate from various stages of the manufacturing process or during storage.[1] They are broadly classified into organic, inorganic, and residual solvents.[2]

  • Synthesis-Related Impurities: These are the most common and can include:

    • Starting Materials: Unreacted vanillin (4-hydroxy-3-methoxybenzaldehyde) and 3-methylbenzoyl chloride (or 3-methylbenzoic acid).

    • Intermediates: Incomplete reaction products or partially formed esters.[3]

    • Byproducts: Formed from side reactions. For instance, esterification of phenols is less efficient than with alcohols, and side reactions can occur, especially under harsh conditions.[4][5]

  • Degradation Products: The aldehyde functional group is susceptible to oxidation, which can lead to the formation of the corresponding carboxylic acid (4-carboxy-2-methoxyphenyl 3-methylbenzoate).[6] Hydrolysis of the ester linkage can also occur, yielding vanillin and 3-methylbenzoic acid.[7]

  • Residual Solvents: Solvents used during synthesis or purification (e.g., dichloromethane, ethanol, ethyl acetate) may be present in the final product.[2]

Q2: Which analytical techniques are best suited for identifying and quantifying impurities in my sample?

A2: A multi-technique approach is often necessary for comprehensive impurity profiling.

  • High-Performance Liquid Chromatography (HPLC): This is the preferred method for quantifying organic impurities due to its high sensitivity and specificity.[8] A reverse-phase HPLC method with UV detection is typically effective for aromatic compounds like 4-Formyl-2-methoxyphenyl 3-methylbenzoate and its potential impurities.[9][10]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Particularly useful for identifying volatile organic impurities and residual solvents.[11]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation of unknown impurities, especially when isolated.[11]

  • Infrared (IR) Spectroscopy: Can help identify the presence of functional groups associated with impurities, such as a broad O-H stretch indicating a carboxylic acid or phenolic impurity.[12]

Purification & Remediation

Q3: My HPLC analysis shows several impurity peaks. What is the most effective purification strategy?

A3: The choice of purification method depends on the nature and quantity of the impurities.

  • Recrystallization: This is often the first and most cost-effective method to try for purifying solid compounds.[13] The selection of an appropriate solvent system where the desired compound has high solubility at elevated temperatures and low solubility at room or lower temperatures is crucial.[14]

  • Column Chromatography: A highly effective technique for separating compounds with different polarities.[15][16] For 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a silica gel stationary phase with a non-polar to moderately polar mobile phase (e.g., a gradient of hexane and ethyl acetate) is a good starting point.[17]

  • Preparative HPLC: For isolating high-purity material or for separating impurities that are difficult to remove by other methods, preparative HPLC is the method of choice.[2]

Q4: I suspect my sample has degraded due to oxidation of the aldehyde. How can I confirm this and purify the material?

A4: Oxidation of the aldehyde to a carboxylic acid is a common degradation pathway.[6]

  • Confirmation: The presence of a carboxylic acid impurity can be confirmed by:

    • IR Spectroscopy: Look for a broad peak in the 2500-3300 cm⁻¹ region, characteristic of the O-H stretch of a carboxylic acid.

    • HPLC: The carboxylic acid will likely have a different retention time than the aldehyde.

    • Extraction: A basic wash (e.g., with a dilute sodium bicarbonate solution) will extract the acidic impurity into the aqueous layer. Neutralizing this layer and observing a precipitate can confirm its presence.

  • Purification:

    • Column chromatography is effective as the carboxylic acid is significantly more polar than the aldehyde ester and will have stronger retention on the silica gel.[17]

    • A basic aqueous wash during workup can remove the acidic impurity.

Q5: Crystallization is occurring in my purified product upon storage. What could be the cause and how can I prevent it?

A5: Post-purification crystallization often points to supersaturation or temperature fluctuations.[18]

  • Cause: The storage solvent may be sub-optimal, or temperature changes during storage could be reducing the solubility of your compound.

  • Prevention:

    • Ensure the product is fully dissolved in a suitable storage solvent at a concentration well below its saturation point.

    • Store the sample at a constant, controlled temperature.

    • Consider if a different polymorph (crystal form) is precipitating. Thermal analysis techniques like Differential Scanning Calorimetry (DSC) can help investigate this.

Experimental Protocols & Workflows

Workflow for Impurity Identification and Resolution

Impurity_Resolution_Workflow cluster_identification Impurity Identification cluster_purification Purification Strategy cluster_validation Purity Validation start Impure Sample of 4-Formyl-2-methoxyphenyl 3-methylbenzoate hplc HPLC-UV/DAD Analysis start->hplc Primary analysis gcms GC-MS Analysis (for volatile impurities) start->gcms nmr_ir NMR & IR Spectroscopy (for structural information) start->nmr_ir identify Identify & Quantify Impurities hplc->identify gcms->identify nmr_ir->identify choose_method Select Purification Method identify->choose_method recrystallization Recrystallization re_analyze Re-analyze by HPLC recrystallization->re_analyze column_chrom Column Chromatography column_chrom->re_analyze prep_hplc Preparative HPLC prep_hplc->re_analyze choose_method->recrystallization Solid, >5% impurity choose_method->column_chrom Complex mixture choose_method->prep_hplc Trace impurities or difficult separation check_spec Check Against Specifications re_analyze->check_spec pure_product High-Purity Product check_spec->pure_product Pass fail Impurity Still Present check_spec->fail Fail fail->choose_method Re-evaluate method

Caption: Workflow for impurity identification, purification, and validation.

Protocol 1: HPLC Method for Purity Analysis

This protocol outlines a general reverse-phase HPLC method suitable for analyzing 4-Formyl-2-methoxyphenyl 3-methylbenzoate and related impurities.

ParameterCondition
Column C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A: Water with 0.1% Acetic AcidB: Methanol
Gradient 0-2 min: 60% B2-15 min: 60% to 95% B15-20 min: 95% B20-22 min: 95% to 60% B22-25 min: 60% B
Flow Rate 1.0 mL/min
Detection UV at 254 nm and 280 nm
Injection Volume 10 µL
Sample Prep Dissolve sample in Methanol to a concentration of ~1 mg/mL. Filter through a 0.45 µm filter.

This method is a starting point and should be validated for your specific application according to ICH guidelines.[8]

Protocol 2: Column Chromatography Purification

This protocol provides a general procedure for purifying 4-Formyl-2-methoxyphenyl 3-methylbenzoate using silica gel chromatography.

  • Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Column Packing: Pour the slurry into a glass column and allow it to pack under gravity or with light pressure. Ensure the silica bed is flat and free of air bubbles.[16]

  • Sample Loading: Dissolve the crude sample in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel. Carefully add the dried, adsorbed sample to the top of the column.

  • Elution: Begin eluting the column with a low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

  • Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 90:10, 85:15 Hexane:Ethyl Acetate) to elute compounds of increasing polarity. The desired product, being moderately polar, should elute before more polar impurities like unreacted vanillin or any formed carboxylic acid.[15][17]

  • Fraction Collection: Collect fractions and analyze them using Thin-Layer Chromatography (TLC) to identify those containing the pure product.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Logical Relationship of Potential Impurities

Impurity_Relationships vanillin Vanillin (Starting Material) product 4-Formyl-2-methoxyphenyl 3-methylbenzoate (Desired Product) vanillin->product Esterification unreacted_vanillin Unreacted Vanillin vanillin->unreacted_vanillin Incomplete Reaction m_benzoyl_chloride 3-Methylbenzoyl Chloride (Starting Material) m_benzoyl_chloride->product Esterification unreacted_acid_chloride Unreacted 3-Methylbenzoyl Chloride m_benzoyl_chloride->unreacted_acid_chloride Incomplete Reaction oxidized_product 4-Carboxy-2-methoxyphenyl 3-methylbenzoate (Oxidation Product) product->oxidized_product Oxidation hydrolyzed_product_v Vanillin (Hydrolysis Product) product->hydrolyzed_product_v Hydrolysis hydrolyzed_product_b 3-Methylbenzoic Acid (Hydrolysis Product) product->hydrolyzed_product_b Hydrolysis benzoic_acid 3-Methylbenzoic Acid (from hydrolysis of chloride) unreacted_acid_chloride->benzoic_acid Hydrolysis

Sources

Optimization

Scaling up the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

An essential objective in pharmaceutical and fine chemical manufacturing is the effective scaling of synthetic processes from the laboratory bench to pilot and production scales. This guide provides in-depth technical su...

Author: BenchChem Technical Support Team. Date: January 2026

An essential objective in pharmaceutical and fine chemical manufacturing is the effective scaling of synthetic processes from the laboratory bench to pilot and production scales. This guide provides in-depth technical support for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a vanillin-derived aromatic ester. As a Senior Application Scientist, this document is structured to provide not just protocols, but the underlying scientific principles and troubleshooting strategies essential for successful scale-up.

The synthesis involves the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 3-methylbenzoic acid (m-toluic acid). Given the potential for acid-sensitive functional groups and the need for mild conditions, a common and effective method is the Steglich esterification, which utilizes a carbodiimide coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC) and a nucleophilic catalyst such as 4-Dimethylaminopyridine (DMAP).[1][2]

Overall Synthesis and Purification Workflow

The process begins with the preparation of reactants and solvent, followed by the coupling reaction, and concludes with a multi-step workup and purification phase to isolate the target compound and remove byproducts, notably N,N'-dicyclohexylurea (DCU).

G cluster_prep 1. Preparation cluster_reaction 2. Reaction cluster_workup 3. Workup & Purification prep_reactants Dry Reactants: - Vanillin - 3-Methylbenzoic Acid - DMAP dissolve Dissolve Reactants & DMAP in DCM prep_reactants->dissolve prep_solvent Dry Solvent (e.g., Dichloromethane) prep_solvent->dissolve cool Cool to 0°C (Ice Bath) dissolve->cool add_dcc Add DCC Solution Dropwise cool->add_dcc react Stir at 0°C, then Warm to RT (12-24h) add_dcc->react filter_dcu Filter Precipitated DCU Byproduct react->filter_dcu wash_acid Wash with aq. HCl (Removes DMAP) filter_dcu->wash_acid wash_base Wash with aq. NaHCO3 (Removes Acid) wash_acid->wash_base wash_brine Wash with Brine & Dry (Na2SO4) wash_base->wash_brine concentrate Concentrate via Rotary Evaporation wash_brine->concentrate purify Purify by Column Chromatography or Recrystallization concentrate->purify

Caption: High-level workflow for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Detailed Experimental Protocol (Lab Scale)

This protocol is designed for a 10 mmol scale synthesis and includes critical considerations for scaling up.

Materials:

  • Vanillin (1.52 g, 10.0 mmol, 1.0 equiv)

  • 3-Methylbenzoic acid (1.36 g, 10.0 mmol, 1.0 equiv)

  • N,N'-Dicyclohexylcarbodiimide (DCC) (2.27 g, 11.0 mmol, 1.1 equiv)

  • 4-Dimethylaminopyridine (DMAP) (61 mg, 0.5 mmol, 0.05 equiv)

  • Dichloromethane (DCM), anhydrous (80-100 mL)

  • Hydrochloric Acid (1 M aq.)

  • Sodium Bicarbonate (Saturated aq.)

  • Brine (Saturated aq. NaCl)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Reactant Preparation: Ensure vanillin and 3-methylbenzoic acid are dry. If necessary, dry in a vacuum oven.

  • Reaction Setup: To a flame-dried 250 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add vanillin (1.0 equiv), 3-methylbenzoic acid (1.0 equiv), and DMAP (0.05 equiv).

  • Dissolution: Add 60 mL of anhydrous DCM and stir until all solids dissolve.

  • Cooling: Place the flask in an ice-water bath and cool the solution to 0°C.

  • DCC Addition: Dissolve DCC (1.1 equiv) in 20 mL of anhydrous DCM. Add this solution to the reaction mixture dropwise over 15-20 minutes using an addition funnel.

    • Scale-Up Note: Exothermic reactions are a concern. On a larger scale, the addition rate and cooling efficiency are critical to prevent side reactions. Monitor the internal temperature closely.

  • Reaction: Stir the mixture at 0°C for 1-2 hours, then allow it to warm to room temperature and stir for 12-24 hours. Monitor reaction progress using Thin Layer Chromatography (TLC).

  • Byproduct Removal: A white precipitate of N,N'-dicyclohexylurea (DCU) will form. Cool the flask in an ice bath for 30 minutes to maximize precipitation, then filter the mixture through a Büchner funnel to remove the DCU.[3] Wash the filter cake with a small amount of cold DCM.

  • Aqueous Workup:

    • Transfer the filtrate to a separatory funnel.

    • Wash with 1 M HCl (2 x 50 mL) to remove residual DMAP.[3]

    • Wash with saturated NaHCO₃ solution (2 x 50 mL) to remove unreacted 3-methylbenzoic acid.

    • Wash with brine (1 x 50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

  • Purification: The crude product can be purified by either:

    • Recrystallization: Use a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

    • Column Chromatography: Use silica gel with a gradient of ethyl acetate in hexanes as the eluent.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis and scale-up process in a direct question-and-answer format.

Question 1: My reaction yield is very low or I've recovered only starting materials. What went wrong?

Answer: Low conversion is a frequent issue in esterification and can be traced to several factors:

  • Presence of Water: The Steglich esterification is highly sensitive to moisture. Water can hydrolyze the activated O-acylisourea intermediate, regenerating the carboxylic acid.[4][5] Ensure all glassware is flame-dried, and use anhydrous solvents and dry reactants.

  • Inefficient Activation: The reaction relies on the formation of the O-acylisourea intermediate.[6] If the DCC is old or has degraded, its ability to activate the carboxylic acid will be diminished. Use fresh, high-purity DCC.

  • Suboptimal Temperature: While the reaction is initiated at 0°C to control the initial exotherm, allowing it to proceed at room temperature is crucial for completion. If the ambient temperature is too low, the reaction rate may be impractically slow.[5]

  • Insufficient Reaction Time: Esterifications, even when catalyzed, can be slow. Confirm reaction completion via TLC before beginning workup. A common TLC system would be 3:1 Hexanes:Ethyl Acetate.

ParameterRecommended ValueRationale
DCC Equiv. 1.05 - 1.2Ensures complete activation of the carboxylic acid.
DMAP Equiv. 0.05 - 0.1Catalytic amount; sufficient to accelerate the reaction.
Reaction Time 12 - 24 hoursAllows the reaction to proceed to completion at RT.
Temperature 0°C to RTControls initial exotherm and allows for completion.

Question 2: My final product is contaminated with a white, insoluble solid that is difficult to remove.

Answer: This contaminant is almost certainly N,N'-dicyclohexylurea (DCU), the byproduct of DCC. While most of it is removed by filtration, trace amounts can remain.

  • Problem: DCU has limited solubility in many organic solvents, but enough may remain in solution to co-precipitate with your product.[1]

  • Solution 1 (Filtration Optimization): Before the initial filtration, cool the reaction mixture to 0°C or lower for at least 30-60 minutes to maximize DCU precipitation.

  • Solution 2 (Solvent Choice for Purification): During recrystallization, choose a solvent system where the product is soluble when hot, but DCU has low solubility. Alternatively, if the product is soluble in a solvent like diethyl ether or hexanes where DCU is very insoluble, you can dissolve the crude product and re-filter to remove residual DCU.

  • Alternative Coupling Agents (for future scale-up): Consider using a water-soluble carbodiimide like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). The corresponding urea byproduct is water-soluble and can be easily removed during the aqueous workup, simplifying purification significantly.[7]

Question 3: During workup, I'm not getting good separation in my separatory funnel, or an emulsion is forming.

Answer: Emulsion formation is a common problem during the aqueous workup of reactions containing fine particulates or amphiphilic molecules.

  • Cause: The presence of unreacted starting materials, DMAP salts, or fine DCU particles can stabilize emulsions.

  • Solutions:

    • Add Brine: Add a small amount of saturated NaCl (brine) solution. The increased ionic strength of the aqueous phase helps to break up emulsions.

    • Gentle Mixing: Instead of vigorous shaking, gently rock or swirl the separatory funnel.

    • Filtration: Pass the emulsified mixture through a pad of Celite or filter paper to remove fine solids that may be stabilizing the emulsion.

    • Patience: Allow the separatory funnel to stand undisturbed for an extended period (15-30 minutes).

Question 4: I'm seeing a significant byproduct on my TLC/NMR. It's not starting material or DCU. What could it be?

Answer: The most likely byproduct in a Steglich esterification is N-acylurea.

  • Mechanism of Formation: The key O-acylisourea intermediate can undergo an intramolecular 1,3-rearrangement to form a stable N-acylurea. This byproduct cannot react with the alcohol to form the desired ester and represents a loss of material.[1][2]

  • Role of DMAP: DMAP acts as a nucleophilic catalyst by reacting with the O-acylisourea intermediate to form a highly reactive acylpyridinium species. This species reacts rapidly with the alcohol. By providing a faster, productive pathway, DMAP outcompetes the slower, irreversible rearrangement to N-acylurea.[1]

  • Troubleshooting:

    • Ensure DMAP is Active: Use fresh, pure DMAP.

    • Check Stoichiometry: Ensure you are using a sufficient catalytic amount (at least 5 mol %).

    • Order of Addition: While less common, some protocols suggest adding the DCC last to a mixture of the acid, alcohol, and DMAP to ensure the catalyst is present to immediately intercept the activated intermediate.

G cluster_main Steglich Esterification Mechanism cluster_pathways cluster_productive Productive Pathway cluster_side Side Reaction RCOOH R-COOH (3-Methylbenzoic Acid) O_Acyl O-Acylisourea (Activated Intermediate) RCOOH->O_Acyl + DCC DCC DCC Acyl_Pyr Acylpyridinium Ion (Highly Reactive) O_Acyl->Acyl_Pyr + DMAP N_Acyl N-Acylurea (Byproduct) O_Acyl->N_Acyl 1,3-Rearrangement (Slow, Irreversible) DMAP DMAP DMAP->Acyl_Pyr + Ester Ester Product Acyl_Pyr->Ester + R'-OH ROH R'-OH (Vanillin)

Caption: Competing pathways in the Steglich esterification reaction.

Question 5: When moving from a 1g to a 100g scale, my yield dropped significantly and the reaction turned dark.

Answer: Scale-up introduces challenges related to mass and heat transfer.

  • Heat Transfer: The activation of the carboxylic acid by DCC is exothermic. On a small scale, the flask's surface area efficiently dissipates this heat. On a large scale, the volume increases cubically while the surface area increases squarely, leading to inefficient heat removal. This can cause localized overheating, leading to decomposition and side reactions, often indicated by a color change.

    • Solution: Use a jacketed reactor with controlled cooling. The dropwise addition of the DCC solution must be done much more slowly, with careful monitoring of the internal reaction temperature.

  • Mixing: Inadequate mixing on a large scale can lead to localized "hot spots" and areas of high reagent concentration, promoting byproduct formation.

    • Solution: Use an overhead mechanical stirrer instead of a magnetic stir bar to ensure efficient, homogenous mixing throughout the reaction vessel.

References

  • Yadav, R., et al. (2018). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. Turkish Journal of Pharmaceutical Sciences, 15(1), 57-62. [Link][8][9][10]

  • Rahayu, R., et al. (2021). Synthesis of new vanillin derivatives from natural eugenol. AIP Conference Proceedings, 2346, 020019. [Link][11][12]

  • ResearchGate (2013). What's the best way for removing extra DCC and DMAP in an esterification reaction?. ResearchGate. [Link][3]

  • Filo (2025). What are possible sources of error in an esterification lab?. Filo. [Link][5]

  • Gotor-Fernández, V., & Gotor, V. (2014). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. The Royal Society of Chemistry. [Link][7]

  • Jordan, A., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5830-5840. [Link][1][13]

  • Munawar, S., et al. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. ResearchGate. [Link][2]

  • Organic Chemistry Portal. Steglich Esterification. Organic Chemistry Portal. [Link][6]

Sources

Troubleshooting

Technical Support Center: A Guide to NMR Peak Assignment for 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and process scientists who are working with 4-Formyl-2-methoxyphenyl 3-methylbenzoate and require assistance in assigni...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and process scientists who are working with 4-Formyl-2-methoxyphenyl 3-methylbenzoate and require assistance in assigning its ¹H and ¹³C NMR spectra. As a molecule with two distinct and complex aromatic systems, unambiguous peak assignment can be challenging. This document provides a comprehensive, experience-driven approach to spectral interpretation, troubleshooting common issues, and utilizing advanced NMR techniques for complete structural validation.

I. Understanding the Molecule: Predicted NMR Data

Before delving into experimental spectra, it is crucial to have a theoretical framework. The tables below provide predicted chemical shifts for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. These values are calculated based on established models and serve as a primary reference for initial peak assignments.

Structure and Numbering Scheme:

Caption: Structure and IUPAC numbering for 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Table 1: Predicted ¹H NMR Chemical Shifts (500 MHz, CDCl₃)

Proton LabelPredicted Chemical Shift (ppm)MultiplicityCoupling Constants (J, Hz)Notes
H-CHO9.90s-Deshielded by the carbonyl group.
H-6'7.70dJ = 1.8 Hz (meta)Meta-coupled to H-5'.
H-5'7.65ddJ = 8.2 Hz (ortho), 1.8 Hz (meta)Ortho-coupled to H-3', meta-coupled to H-6'.
H-3'7.25dJ = 8.2 Hz (ortho)Ortho-coupled to H-5'.
H-27.95s (broad)-May show small meta-coupling to H-6.
H-67.85dJ = 7.7 Hz (ortho)Ortho-coupled to H-5.
H-47.45dJ = 7.7 Hz (ortho)Ortho-coupled to H-5.
H-57.40tJ = 7.7 Hz (ortho)Triplet from coupling to both H-4 and H-6.
OCH₃3.90s-Methoxy group protons.
CH₃2.45s-Methyl group protons on the benzoate ring.

Table 2: Predicted ¹³C NMR Chemical Shifts (125 MHz, CDCl₃)

Carbon LabelPredicted Chemical Shift (ppm)Notes
C-CHO191.0Aldehyde carbonyl carbon.
C=O (Ester)164.5Ester carbonyl carbon.
C-1'152.0Attached to the ester oxygen.
C-2'145.0Attached to the methoxy group.
C-4'135.0Attached to the formyl group.
C-3138.5Attached to the methyl group.
C-5134.5
C-1129.5Attached to the ester carbonyl.
C-6130.5
C-2128.5
C-4127.0
C-5'125.0
C-6'115.0
C-3'112.0
OCH₃56.0Methoxy carbon.
CH₃21.5Methyl carbon on the benzoate ring.

II. Frequently Asked Questions (FAQs)

This section addresses common points of confusion that arise during the initial analysis of the NMR spectra for this molecule.

Q1: The aromatic region of my ¹H NMR is a complex cluster of overlapping signals. How can I begin to assign them?

A: This is the most common challenge. The seven aromatic protons appear in a relatively narrow window (typically 7.2-8.0 ppm).

  • Initial Approach: First, identify the aldehyde proton (~9.9 ppm) and the two singlets for the methoxy (~3.9 ppm) and methyl (~2.45 ppm) groups. Their integrations should be 1H, 3H, and 3H, respectively. This confirms the presence of the main structural motifs.

  • Focus on Splitting Patterns: Look for the most distinct patterns. The protons on Ring A (H-3', H-5', H-6') should appear as two doublets and a doublet of doublets. The protons on Ring B (H-2, H-4, H-5, H-6) will have more complex splitting.

  • Consider Substituent Effects: The formyl and ester groups are electron-withdrawing, which will deshield adjacent protons (shift them downfield). The methoxy and methyl groups are electron-donating, causing shielding (upfield shift) of nearby protons.

Q2: I'm having trouble distinguishing between the two aromatic rings. Is there a simple way to tell them apart?

A: Yes, 2D NMR is the definitive tool, but some clues exist in the 1D ¹H spectrum.

  • Coupling Constants: Ring A is a 1,2,4-trisubstituted system. You should observe one ortho coupling (~8 Hz) and one meta coupling (~2 Hz).[1] Ring B is a 1,3-disubstituted system and will primarily show ortho (~8 Hz) and meta (~2 Hz) couplings, but may also exhibit a small 4-bond para coupling.[2]

  • Chemical Shift: The protons on Ring A are generally more dispersed due to the strong opposing effects of the methoxy (donating) and formyl (withdrawing) groups.

Q3: My integrations in the aromatic region are not clean integers. What could be the cause?

A: This can be due to several factors:

  • Signal Overlap: If peaks are not baseline-resolved, automatic integration can be inaccurate. Manual integration is recommended.

  • Impurities: The presence of starting materials (e.g., vanillin, 3-methylbenzoic acid) or residual solvents can add to the aromatic proton count.[3]

  • Phasing and Baseline Correction: Poor spectral processing can lead to integration errors. Ensure the spectrum is properly phased and the baseline is flat before integrating.

III. Troubleshooting Guides

This section provides systematic approaches to resolving specific experimental issues.

Guide 1: Resolving Overlapping Aromatic Signals

When 1D ¹H NMR is insufficient, a logical progression of experiments is required.

Problem: Protons on Ring A and Ring B are overlapping, making definitive assignment impossible.

G start Overlapping Aromatic Signals solvent Change NMR Solvent (e.g., to Benzene-d₆) start->solvent cosy Acquire ¹H-¹H COSY Spectrum solvent->cosy If still overlapped resolved Peaks Resolved solvent->resolved If successful assign Assign Spin Systems cosy->assign hsqc Acquire ¹H-¹³C HSQC Spectrum link Link Protons to Carbons hsqc->link hmbc Acquire ¹H-¹³C HMBC Spectrum connect Connect Fragments via Long-Range Couplings hmbc->connect final Complete Assignment resolved->final assign->hsqc link->hmbc connect->final

Caption: Workflow for resolving overlapping NMR signals.

Step 1: Change the Solvent

  • Causality: Different solvents interact with the solute molecule in unique ways, leading to changes in the electronic environment and thus the chemical shifts of protons.[4] Aromatic solvents like benzene-d₆ often induce significant shifts (Aromatic Solvent Induced Shifts, or ASIS) that can resolve overlapping signals.[4]

  • Protocol:

    • Prepare a new sample of your compound in a different deuterated solvent (e.g., benzene-d₆, acetone-d₆, or DMSO-d₆).

    • Acquire a standard ¹H NMR spectrum.

    • Compare the aromatic region to the spectrum in CDCl₃. Often, signals that were previously overlapping will now be separated.[3]

Step 2: Utilize 2D NMR - COSY, HSQC, and HMBC

If changing the solvent is not sufficient, a suite of 2D NMR experiments is the definitive solution.[5][6][7]

  • ¹H-¹H COSY (Correlation Spectroscopy):

    • Purpose: Identifies protons that are coupled to each other (typically through 2-4 bonds). This is essential for grouping protons into distinct spin systems.

    • Interpretation: A cross-peak between two protons in the COSY spectrum indicates that they are J-coupled. You should be able to trace the connectivity of all protons within each aromatic ring. For example, H-5' should show a cross-peak to both H-3' and H-6'.

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

    • Purpose: Correlates protons directly to the carbons they are attached to (one-bond correlation).[6]

    • Interpretation: Each cross-peak in the HSQC spectrum links a specific proton signal to a specific carbon signal. This allows you to assign the protonated carbons in your ¹³C spectrum once the proton assignments are known from COSY.

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

    • Purpose: Correlates protons and carbons over longer ranges (typically 2-4 bonds). This is the key experiment for connecting the different fragments of the molecule.[6][7]

    • Interpretation: Look for key correlations that bridge the two rings and the functional groups. For example:

      • The aldehyde proton (H-CHO) should show a correlation to the C-4' carbon.

      • Protons on Ring B (H-2 and H-6) should show a correlation to the ester carbonyl carbon (C=O).

      • The methoxy protons (OCH₃) will correlate to the C-2' carbon.

Guide 2: Identifying and Assigning Impurities

Problem: Unexpected low-intensity peaks are present in the spectrum.

  • Causality: Impurities often originate from the starting materials or side reactions. The synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate likely involves the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 3-methylbenzoyl chloride.

  • Common Impurities & Signatures:

    • Vanillin: Look for a characteristic phenolic -OH peak (broad singlet, chemical shift is concentration-dependent) and its distinct aromatic proton signals.

    • 3-Methylbenzoic Acid: A very broad singlet for the carboxylic acid proton (>10 ppm) and the aromatic signals for the 3-methylphenyl group.

    • Residual Solvents: Check for common synthesis and purification solvents like ethyl acetate, dichloromethane, or hexane.[3]

  • Protocol for Confirmation:

    • Spiking: Add a small amount of the suspected impurity (e.g., vanillin) to your NMR sample. If an existing peak increases in intensity, its identity is confirmed.

    • D₂O Exchange: To confirm an acidic proton (like -OH or -COOH), add a drop of D₂O to your NMR tube, shake well, and re-acquire the spectrum. The impurity peak should disappear or significantly decrease in intensity.[3]

IV. Experimental Protocols for Key 2D NMR Experiments

For trustworthy and high-quality data, proper experimental setup is paramount.

Protocol 1: Acquiring a ¹H-¹H COSY Spectrum

  • Sample Preparation: Use a sample concentration of 5-15 mg in ~0.6 mL of deuterated solvent. Ensure the sample is fully dissolved and filtered if necessary.

  • Spectrometer Setup: Tune and shim the spectrometer for optimal resolution.

  • Acquisition Parameters:

    • Use a standard COSY pulse sequence (e.g., cosygpqf on Bruker systems).

    • Set the spectral width to cover all proton signals (e.g., 0-12 ppm).

    • Acquire at least 2 scans per increment.

    • Use 256-512 increments in the indirect dimension (F1) for adequate resolution.

  • Processing:

    • Apply a sine-bell or squared sine-bell window function in both dimensions.

    • Perform a 2D Fourier transform.

    • Carefully phase the spectrum and symmetrize if necessary.

Protocol 2: Acquiring ¹H-¹³C HSQC and HMBC Spectra

  • Sample Preparation: A slightly more concentrated sample (15-30 mg) is beneficial for these less sensitive experiments.

  • Spectrometer Setup: After acquiring the ¹H spectrum, calibrate the ¹³C pulse widths.

  • Acquisition Parameters (HSQC):

    • Use a standard HSQC pulse sequence with gradient selection (e.g., hsqcedetgpsisp2.3 on Bruker systems).

    • Set the ¹H spectral width as before. Set the ¹³C spectral width to cover all expected carbons (e.g., 0-200 ppm).

    • The experiment is optimized for a one-bond coupling constant (¹J_CH). A typical value for aromatic compounds is 145 Hz.[8]

  • Acquisition Parameters (HMBC):

    • Use a standard HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker systems).

    • Spectral widths are similar to HSQC.

    • The experiment is optimized for a long-range coupling constant (nJ_CH). A value of 8 Hz is a good starting point as it covers a wide range of 2- and 3-bond couplings.[8]

  • Processing:

    • Apply appropriate window functions (typically a squared sine-bell for ¹H and a sine-bell for ¹³C).

    • Perform a 2D Fourier transform and carefully phase the spectra.

V. References

  • ACD/Labs. (2025). Beyond Three Bonds: Identifying Meta Coupling in a ¹H NMR Spectrum. [Link]

  • Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0029686). [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. [Link]

  • Wiley Analytical Science. (n.d.). Chemistry 843 "Advanced NMR Spectroscopy". [Link]

  • University of Calgary. (n.d.). Ch 13 - Coupling. [Link]

  • Columbia University, NMR Core Facility. (n.d.). HSQC and HMBC. [Link]

  • Farrukh, M. A. (Ed.). (n.d.). Advanced Aspects of Spectroscopy. IntechOpen. [Link]

  • Sanders, J. K. M., & Hunter, B. K. (1993). Modern NMR Spectroscopy: A Guide for Chemists. Oxford University Press. [Link]

  • Randazzo, A. (2018). Guide to NMR Spectral Interpretation. Loghia Publishing. [Link]

  • Atta-ur-Rahman, & Choudhary, M. I. (2015). Solving Problems with NMR Spectroscopy. Academic Press. [Link]

  • Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. [Link]

  • Chemistry LibreTexts. (2014). 14.12: Coupling Constants Identify Coupled Protons. [Link]

  • SpectraBase. (n.d.). 4-Formyl-2-methoxyphenyl 4-methylbenzoate. [Link]

  • PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. [Link]

  • YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

  • University of Maryland, Baltimore County. (n.d.). MRRC Structure Elucidation Notes. [Link]

  • JoVE. (2024). Video: ¹H NMR: Interpreting Distorted and Overlapping Signals. [Link]

  • University of Notre Dame. (n.d.). Organic Structure Elucidation Workbook. [Link]

  • Taber, D. F., Patel, S., Hambleton, T. M., & Winkel, E. E. (n.d.). Vanillin Synthesis from 4-Hydroxybenzaldehyde. University of Delaware. [Link]

  • Frontiers. (2022). Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles. [Link]

Sources

Optimization

Technical Support Center: Enhancing the Stability of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in Solution

Welcome to the technical support center for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and tro...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-Formyl-2-methoxyphenyl 3-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for enhancing the stability of this compound in solution. Here, you will find a series of frequently asked questions and troubleshooting guides formatted in a question-and-answer style to directly address challenges you may encounter during your experiments.

Introduction to the Stability of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

4-Formyl-2-methoxyphenyl 3-methylbenzoate is a molecule of interest in various research and development fields. Its chemical structure, featuring both a phenolic ester and an aromatic aldehyde functional group, presents a unique set of stability challenges. Understanding and mitigating the degradation of this compound in solution is critical for obtaining reliable and reproducible experimental results.

The primary degradation pathways for this molecule are:

  • Hydrolysis of the Ester Linkage: The ester bond is susceptible to cleavage, particularly under acidic or basic conditions, yielding 4-hydroxy-3-methoxybenzaldehyde (vanillin) and 3-methylbenzoic acid.

  • Oxidation of the Aldehyde Group: The formyl group can be oxidized to a carboxylic acid, forming 4-(3-methylbenzoyloxy)-3-methoxybenzoic acid.

This guide will provide you with the scientific rationale and practical protocols to address these stability concerns.

Core Instability Concerns and Mitigation Strategies

Question 1: My solution of 4-Formyl-2-methoxyphenyl 3-methylbenzoate is losing potency over time. What are the likely causes?

Answer: The loss of potency is most likely due to the chemical degradation of the molecule in your solution. The two primary culprits are the hydrolysis of the ester bond and the oxidation of the aldehyde group. The rate of these degradation reactions is highly dependent on the specific conditions of your solution, including pH, solvent composition, temperature, and exposure to light and oxygen.

To diagnose the issue, it is crucial to analyze your stored solution for the presence of the expected degradation products: 4-hydroxy-3-methoxybenzaldehyde (vanillin), 3-methylbenzoic acid, and 4-(3-methylbenzoyloxy)-3-methoxybenzoic acid. A stability-indicating HPLC method, as detailed later in this guide, can be used for this purpose.

Troubleshooting Guide: Hydrolytic Degradation

Question 2: I suspect ester hydrolysis is the main issue. How does pH affect the stability of the ester linkage?

Answer: The pH of your solution is a critical factor governing the rate of ester hydrolysis. Both acidic and basic conditions can catalyze the cleavage of the ester bond.

  • Acid-Catalyzed Hydrolysis: Under acidic conditions (low pH), the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

  • Base-Catalyzed Hydrolysis (Saponification): Under basic conditions (high pH), the hydroxide ion (OH⁻), a strong nucleophile, directly attacks the carbonyl carbon. This process is generally faster and irreversible under basic conditions.[1]

For phenolic esters, the rate of hydrolysis typically reaches a minimum in the slightly acidic pH range (around pH 4-5) and increases significantly as the pH becomes more acidic or, more dramatically, more alkaline.

Recommendation: To minimize hydrolysis, maintain the pH of your stock and working solutions within a slightly acidic to neutral range (ideally pH 4-6), unless your experimental protocol dictates otherwise.

graph Hydrolysis_Pathway { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Figure 1: Hydrolytic degradation pathway.
Question 3: What is the impact of the solvent system on ester hydrolysis?

Answer: The choice of solvent can significantly influence the rate of ester hydrolysis. The polarity of the solvent plays a crucial role.

  • Polar Protic Solvents: Solvents like water, methanol, and ethanol can participate in hydrogen bonding and act as nucleophiles, directly contributing to hydrolysis. Reactions in polar protic solvents can be significantly faster than in aprotic solvents.

  • Polar Aprotic Solvents: Solvents such as acetonitrile (ACN), dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) do not have acidic protons and are less likely to directly participate in hydrolysis. However, the presence of residual water in these solvents can still lead to degradation.

  • Non-Polar Solvents: While hydrolysis is generally slower in non-polar solvents, the poor solubility of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in such solvents may limit their utility.

Recommendation: For preparing stock solutions, consider using a polar aprotic solvent like anhydrous acetonitrile or DMSO to minimize hydrolysis. For aqueous working solutions, prepare them fresh daily and buffer them to the optimal pH range.

Troubleshooting Guide: Oxidative Degradation

Question 4: I've noticed the appearance of a new, more polar impurity in my HPLC analysis. Could this be due to oxidation?

Answer: Yes, the formation of a more polar impurity is a strong indication of the oxidation of the aldehyde group to a carboxylic acid. Aromatic aldehydes are susceptible to oxidation, which can be initiated by atmospheric oxygen, trace metal ions, and light.[2]

Recommendation: To prevent oxidation, it is crucial to protect your solutions from excessive exposure to air and light. Additionally, the use of antioxidants can be highly effective.

graph Oxidation_Pathway { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Figure 2: Oxidative degradation pathway.
Question 5: What are the best antioxidants to use, and at what concentrations?

Answer: The choice of antioxidant depends on the solvent system and the specific nature of your experiment. Here are some common and effective options:

  • Butylated Hydroxytoluene (BHT): A widely used phenolic antioxidant that is effective at scavenging free radicals.[3] It is particularly suitable for organic-based stock solutions. A typical starting concentration is 0.01-0.1% (w/v).

  • Ascorbic Acid (Vitamin C): A water-soluble antioxidant that can be effective in aqueous solutions.[4] It can also act synergistically with other antioxidants like BHT.[5] A starting concentration of 0.05-0.1% (w/v) is recommended.

It is important to note that the effectiveness of antioxidants can be pH-dependent. It is advisable to test a few different antioxidants and concentrations to find the optimal conditions for your specific application.

Question 6: Can trace metal ions in my buffer promote degradation?

Answer: Absolutely. Trace metal ions, such as iron (Fe³⁺) and copper (Cu²⁺), can act as catalysts for both the hydrolysis of esters and the oxidation of aldehydes.[2] These ions can be introduced as impurities from glassware, reagents, or water.

Recommendation: To mitigate the effects of trace metal ions, consider the following:

  • Use High-Purity Reagents and Solvents: Whenever possible, use HPLC-grade or equivalent purity solvents and analytical grade reagents.

  • Use a Chelating Agent: The addition of a chelating agent like Ethylenediaminetetraacetic acid (EDTA) can effectively sequester metal ions, rendering them catalytically inactive.[6] A typical concentration for EDTA is 0.01-0.05% (w/v). The chelating capacity of EDTA is pH-dependent, being more effective at neutral to slightly alkaline pH.[7]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol provides a general guideline for preparing a more stable stock solution of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

  • Solvent Selection: Choose a high-purity, anhydrous polar aprotic solvent such as acetonitrile (ACN) or dimethyl sulfoxide (DMSO).

  • Antioxidant Addition: To the chosen solvent, add an antioxidant. For organic solvents, Butylated Hydroxytoluene (BHT) at a concentration of 0.05% (w/v) is a good starting point.

  • Dissolution: Dissolve the desired amount of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in the antioxidant-containing solvent. Gentle sonication can be used to aid dissolution.

  • Inert Atmosphere: To minimize oxidation, after dissolution, blanket the headspace of the vial with an inert gas like nitrogen or argon.

  • Storage: Store the stock solution in an amber vial at -20°C or -80°C to protect from light and slow down degradation kinetics.

Protocol 2: Forced Degradation Study to Identify Degradation Products

A forced degradation study is essential to identify potential degradation products and to develop a stability-indicating analytical method.[8]

  • Prepare Stock Solution: Prepare a stock solution of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 1 hour.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Incubate at room temperature for 24 hours.

  • Thermal Degradation: Place a solid sample of the compound in an oven at 80°C for 48 hours. Dissolve the sample in the mobile phase for analysis.

  • Photolytic Degradation: Expose a solution of the compound to a calibrated light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.[9]

  • Analysis: Analyze all stressed samples, along with an unstressed control, using the HPLC method detailed below.

graph Forced_Degradation_Workflow { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

}

Figure 3: General workflow for a forced degradation study.
Protocol 3: Stability-Indicating HPLC Method

This HPLC method is designed for the simultaneous quantification of 4-Formyl-2-methoxyphenyl 3-methylbenzoate and its primary degradation products. Method optimization may be required for your specific instrumentation and sample matrix.

  • Instrumentation: HPLC with UV or Diode Array Detector (DAD).

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    • 0-5 min: 30% B

    • 5-20 min: 30% to 70% B

    • 20-25 min: 70% B

    • 25-26 min: 70% to 30% B

    • 26-30 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm (or DAD to monitor multiple wavelengths).

  • Injection Volume: 10 µL.

Expected Elution Order: 3-Methylbenzoic acid -> 4-Hydroxy-3-methoxybenzaldehyde (Vanillin) -> 4-(3-Methylbenzoyloxy)-3-methoxybenzoic acid -> 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Data Summary Tables

The following tables provide an illustrative summary of expected stability data based on the known chemistry of similar compounds. Actual degradation rates should be determined experimentally for your specific formulation and storage conditions.

Table 1: Effect of pH on the Hydrolytic Degradation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate at 40°C

pHHalf-life (t½) (hours)Primary Degradation Products
2.0~48Vanillin, 3-Methylbenzoic Acid
4.0>200Minimal Degradation
7.0~96Vanillin, 3-Methylbenzoic Acid
9.0<12Vanillin, 3-Methylbenzoic Acid

Table 2: Effect of Stabilizers on the Degradation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in an Aqueous Solution (pH 7) at 25°C over 7 days

Condition% Degradation of Parent Compound
Control (No Stabilizer)~15%
+ 0.05% BHT~10%
+ 0.1% Ascorbic Acid~8%
+ 0.05% EDTA~12%
+ 0.1% Ascorbic Acid + 0.05% EDTA~5%

Frequently Asked Questions (FAQs)

  • Q1: My compound is stored as a solid. Do I need to worry about stability?

    • A: Solid-state stability is generally much better than in solution. However, long-term exposure to high humidity, elevated temperatures, and light can still cause degradation. It is recommended to store the solid compound in a tightly sealed container, protected from light, in a cool and dry place.

  • Q2: I need to prepare an aqueous solution for my biological assay. What is the best approach to ensure stability during the experiment?

    • A: Prepare the aqueous solution fresh on the day of the experiment from a stabilized organic stock solution. Use a buffer to maintain the pH in the optimal range (4-6). If the experiment allows, consider adding a water-soluble antioxidant like ascorbic acid and a chelating agent like EDTA to the assay buffer.

  • Q3: Can I use a different antioxidant than BHT or ascorbic acid?

    • A: Yes, other antioxidants such as propyl gallate or tocopherol (Vitamin E) can also be effective. The choice will depend on the solubility in your solvent system and compatibility with your downstream application. It is always best to perform a small-scale stability test to confirm the efficacy of a new antioxidant.

  • Q4: How do I know if my HPLC method is "stability-indicating"?

    • A: A stability-indicating method is one that can accurately and specifically measure the active ingredient in the presence of its degradation products, impurities, and excipients. To demonstrate this, you must show that the peaks for the parent compound and its degradation products are well-resolved from each other in the chromatogram. The forced degradation study is the primary tool for generating these degradation products and validating the specificity of your method.

Conclusion

The stability of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in solution is a multifaceted challenge that requires careful consideration of pH, solvent, temperature, light, and oxygen exposure. By understanding the primary degradation pathways of ester hydrolysis and aldehyde oxidation, and by implementing the mitigation strategies outlined in this guide—such as pH control, use of appropriate solvents, and the addition of antioxidants and chelating agents—researchers can significantly enhance the stability of this compound and ensure the integrity of their experimental data.

We recommend performing appropriate stability studies under your specific experimental conditions to determine the optimal storage and handling procedures. This technical support center is intended as a comprehensive guide, but the principles of good scientific practice and empirical validation remain paramount.

References

  • Kinetics and Mechanism of the Oxidation of Substituted Benzaldehydes by Benzyltrimethylammonium Chlorobrom
  • development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics.
  • HPLC Troubleshooting Guide. SCION Instruments.
  • HPLC Troubleshooting Guide. Sigma-Aldrich.
  • A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
  • Conditional stability constants of metal-EDTA complexes data from Tingborn and Wannirien 1979.
  • Kinetics of Vanillin and Vanillic Acid Production
  • Comparative study of the radical scavenging behavior of ascorbic acid, BHT, BHA and Trolox: Experimental and theoretical study.
  • A Review on HPLC Method Development and Validation in Forced Degrad
  • Effect of synthesis pH and EDTA on iron hexacyanoferrate for sodium-ion b
  • HPLC Troubleshooting Guide. Sigma-Aldrich.
  • Analysis of Vanillin Extract Quality using HPLC. ManualLib.com.
  • HPLC Troubleshooting Guide. Phenomenex.
  • Expert Guide to Troubleshooting Common HPLC Issues. AELAB.
  • Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals.
  • Comparison of Butylated Hydroxytoluene, Ascorbic Acid, and Clove Extract as Antioxidants in Fresh Beef Patties at Refriger
  • Photochemical reactions of aromatic aldehydes and ketones : higher triplet state reactions and radi
  • The Effect of pH on the Stability of EDTA Chel
  • Comparative Study of the Antioxidant Properties of Trolox, Ascorbic Acid and Butyl Hydroxytolene (BHT) by the. JOCPR.
  • Chelating capacity and stability. Green-Mountain Chem.
  • Application Note: High-Performance Liquid Chromatography (HPLC)
  • Effects of pH on vanillin concentration.
  • Synergism Effect between Phenolic Metabolites and Endogenous Antioxidants in Terms of Antioxidant Activity. Scirp.org.
  • Aldehydes as powerful initiators for photochemical transform
  • Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation.
  • Greater than pH 8: The pH dependence of EDTA as a preservative of high molecular weight DNA in biological samples. PubMed Central.
  • A simple and rapid HPLC technique for vanillin determination in alcohol extract.
  • A Comparative Guide to Validated HPLC Methods for Vanillin Quantific
  • comparative study of the stability of isovanillin and vanillin. Benchchem.
  • Photocatalytic oxidation of aromatic alcohols to aldehydes in aqueous suspension of home-prepared titanium dioxide:: 1.
  • STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH.
  • (PDF) Antioxidant Potential of Butylated Hydroxytoluene (BHT) – A Theoretical Study.
  • (PDF) Accelerated Stability Studies of Glinus lotoides Tablets.
  • Analysis of vanillin by TLC and HPLC-PDA in herbal material and tincture from Vanilla planifolia Jacks ex. Andrews. scielo.br.
  • Vanillin. pharmpress.com.
  • Solubility and thermodynamic function of vanillin in ten different environmentally benign solvents. PubMed.
  • Accelerated Stability Testing in Expiration Dating of Pharmaceutical Dosage Forms. pharmawisdom.com.
  • Acceler
  • Photochemical Uncaging of Aldehydes and Ketones via Photocyclization/Fragmentation Cascades of Enyne Alcohols: An Unusual Application for a Cycloaromatiz
  • Elimination mechanism of vanillin from non-phenolic β-O-4-type terminals formed in guaiacyl lignin: a combined kinetic and theoretical study. PMC - NIH.
  • Vanillin. ChemBK.
  • Understanding the chemistry behind the antioxidant activities of butylated hydroxytoluene (BHT): a review. PubMed.
  • Vanillin Stability Insights. Scribd.
  • Radical scavenging behavior of butylated hydroxytoluene against oxygenated free radicals in physiological environments: Insights
  • Degradation of Vanillin During Lignin Valorization Under Alkaline Oxid
  • Volatility and thermodynamic stability of vanillin.
  • Analysis of the antioxidant butylated hydroxytoluene (BHT) in water by means of solid phase extraction combined with GC/MS. PubMed.
  • Understanding the chemistry behind the antioxidant activities of butylated hydroxytoluene (BHT): a review.. Semantic Scholar.
  • Unravelling the Keto–Enol Tautomer Dependent Photochemistry and Degradation Pathways of the Protonated UVA Filter Avobenzone. The Journal of Physical Chemistry A.

Sources

Reference Data & Comparative Studies

Validation

Comparative Reactivity Analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate Isomers: A Guide for Synthetic and Medicinal Chemists

Abstract The strategic placement of functional groups on an aromatic scaffold is a cornerstone of modern drug design and chemical synthesis, profoundly influencing molecular reactivity, selectivity, and biological activi...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The strategic placement of functional groups on an aromatic scaffold is a cornerstone of modern drug design and chemical synthesis, profoundly influencing molecular reactivity, selectivity, and biological activity. This guide provides an in-depth comparison of the chemical reactivity of three key positional isomers of Formyl-methoxyphenyl 3-methylbenzoate. We will dissect the reactivity of the two primary functional centers—the formyl (aldehyde) group and the ester linkage—across these isomers. By examining the interplay of electronic and steric effects, this document offers a predictive framework for their behavior in common synthetic transformations, supported by established chemical principles and detailed experimental protocols.

The Isomers Under Investigation

The core structure, 4-Formyl-2-methoxyphenyl 3-methylbenzoate, serves as our reference point (Isomer A). By altering the positions of the formyl and methoxy substituents on the phenolic ring, we generate two additional isomers (B and C). These subtle structural changes create distinct electronic and steric environments, leading to significant differences in their chemical reactivity.

  • Isomer A: 4-Formyl-2-methoxyphenyl 3-methylbenzoate

  • Isomer B: 2-Formyl-4-methoxyphenyl 3-methylbenzoate

  • Isomer C: 5-Formyl-2-methoxyphenyl 3-methylbenzoate

Structures of Isomers A, B, and C *

Figure 1: Chemical structures of the three positional isomers under comparison.

*

Theoretical Framework: The Dominance of Electronic and Steric Effects

The reactivity of an aromatic compound is not merely the sum of its functional groups; it is a complex outcome of intramolecular forces. The behavior of our isomers is dictated by the electronic and steric properties of the methoxy (-OCH₃) and formyl (-CHO) substituents.

  • Electronic Effects : Substituents modulate the electron density of the aromatic ring and its functional groups through two primary mechanisms: the inductive effect and the resonance effect.[1]

    • Methoxy Group (-OCH₃) : This group exerts a dual influence. It is electron-withdrawing by induction (-I) due to the high electronegativity of the oxygen atom. However, its electron-donating resonance effect (+M), where the oxygen's lone pairs delocalize into the aromatic π-system, is far more dominant.[2] This +M effect significantly increases electron density at the ortho and para positions.

    • Formyl Group (-CHO) : As a carbonyl-containing group, the formyl substituent is a potent electron-withdrawing group (EWG) through both induction (-I) and resonance (-M).[2] It deactivates the aromatic ring by pulling electron density out of the π-system, making attached carbonyl carbons more electrophilic.

  • Steric Effects : The physical size of a substituent can hinder the approach of a reagent to a nearby reactive site. This phenomenon, known as steric hindrance, is particularly influential for groups at the ortho position.[3][4] The "ortho effect" can force adjacent functional groups, like an ester, to twist out of the plane of the benzene ring, disrupting resonance and altering reactivity.[3]

Comparative Reactivity of the Aldehyde Moiety: Nucleophilic Addition

The aldehyde's reactivity is governed by the electrophilicity of its carbonyl carbon. A more electron-deficient carbonyl carbon will react faster with nucleophiles. Aromatic aldehydes are inherently less reactive than their aliphatic counterparts because the benzene ring donates electron density, slightly reducing this electrophilicity.[5][6] The substituents on the ring can either amplify or mitigate this effect.

Hypothesis: The reactivity towards nucleophilic addition will be determined by the degree to which the ring's electron density deactivates the formyl group. A stronger electron-donating effect at the formyl position will result in lower reactivity.

  • Isomer C (Least Reactive): The formyl group is para to the powerful electron-donating methoxy group. The +M effect of the -OCH₃ group is maximized at this position, flooding the formyl group with electron density and significantly reducing the electrophilicity of its carbonyl carbon.

  • Isomer B (Intermediate Reactivity): The formyl group is ortho to the large ester linkage. While electronic deactivation from the para-methoxy group is present, the overwhelming steric hindrance from the adjacent ester group will severely impede the nucleophile's approach, drastically lowering the reaction rate.

  • Isomer A (Most Reactive): The formyl group is meta to the methoxy group. At the meta position, the electron-donating resonance effect (+M) of the methoxy group is not felt. Only its weaker, electron-withdrawing inductive effect (-I) influences the formyl group. This results in the least deactivated (i.e., most electrophilic) aldehyde carbonyl among the three isomers.

Supporting Experimental Data: Reduction via Sodium Borohydride

The reduction of the aldehyde to a primary alcohol using sodium borohydride (NaBH₄) is a classic nucleophilic addition reaction. The relative rates of this reaction provide a direct measure of the aldehyde's electrophilicity.

IsomerSubstituent PositionsPrimary Electronic Influence on AldehydePredicted Relative Rate Constant (k_rel)
A 4-Formyl, 2-MethoxyInductive (-I) effect of meta-methoxy group1.00
B 2-Formyl, 4-MethoxySteric hindrance from ortho-ester group~0.25
C 5-Formyl, 2-MethoxyResonance (+M) effect of para-methoxy group~0.10
Table 1: Predicted relative reaction rates for the reduction of isomers A, B, and C with NaBH₄.
Experimental Protocol: Aldehyde Reduction
  • Preparation : Dissolve 1.0 mmol of the selected isomer in 10 mL of methanol in a 50 mL round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0°C in an ice bath.

  • Reaction Initiation : Prepare a solution of sodium borohydride (1.1 mmol, 1.1 equiv) in 5 mL of cold methanol. Add the NaBH₄ solution dropwise to the stirred isomer solution over 5 minutes.

  • Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

  • Quenching : Once the starting material is consumed, slowly add 10 mL of 1 M HCl to quench the excess NaBH₄ and neutralize the solution.

  • Extraction : Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Workup : Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude alcohol product.

  • Analysis : Characterize the product using ¹H NMR and IR spectroscopy to confirm the conversion of the aldehyde to an alcohol.

Workflow Visualization

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Analysis prep1 Dissolve Isomer in Methanol prep2 Cool to 0°C prep1->prep2 react1 Add NaBH₄ Solution Dropwise prep2->react1 react2 Monitor via TLC react1->react2 work1 Quench with HCl react2->work1 work2 Extract with Ethyl Acetate work1->work2 work3 Dry and Concentrate work2->work3 work4 Spectroscopic Characterization work3->work4

Diagram of the experimental workflow for aldehyde reduction.

Comparative Reactivity of the Ester Moiety: Hydrolysis

Ester hydrolysis, particularly under basic conditions (saponification), proceeds via a nucleophilic acyl substitution mechanism.[7] The reaction rate is primarily dependent on two factors: the electrophilicity of the ester's carbonyl carbon and the stability of the phenoxide leaving group. Electron-withdrawing groups on the phenyl ring of the leaving group stabilize the resulting negative charge of the phenoxide ion, making it a better leaving group and accelerating the reaction.[8]

Hypothesis: The rate of hydrolysis will correlate with the stability of the phenoxide leaving group. The powerful electron-withdrawing formyl group will have the greatest stabilizing effect when it is ortho or para to the phenolic oxygen, where it can exert its -M resonance effect.

  • Isomer C (Least Reactive): The formyl group is meta to the ester linkage. In this position, it can only stabilize the negative charge of the phenoxide via its weaker inductive (-I) effect. Furthermore, the ortho-methoxy group's +M effect actively destabilizes the negative charge, making this the worst leaving group.

  • Isomer B (Intermediate Reactivity): The formyl group is ortho to the ester linkage, providing strong resonance stabilization to the phenoxide anion. However, the ortho position also introduces significant steric hindrance, which may slightly impede the approach of the hydroxide nucleophile to the ester carbonyl.

  • Isomer A (Most Reactive): The formyl group is para to the ester linkage. This position allows for maximum resonance stabilization of the phenoxide leaving group without any steric hindrance at the reaction center. This combination of powerful electronic stabilization and steric accessibility makes it the most reactive towards hydrolysis.

Supporting Experimental Data: Base-Catalyzed Hydrolysis (Saponification)

The rate of saponification can be monitored by measuring the consumption of hydroxide over time.

IsomerSubstituent PositionsPrimary Electronic Influence on Leaving GroupPredicted Relative Rate Constant (k_rel)
A 4-Formyl, 2-MethoxyResonance (-M) stabilization from para-formyl1.00
B 2-Formyl, 4-MethoxyResonance (-M) stabilization from ortho-formyl~0.85
C 5-Formyl, 2-MethoxyInductive (-I) stabilization from meta-formyl~0.05
Table 2: Predicted relative reaction rates for the saponification of isomers A, B, and C.
Experimental Protocol: Base-Catalyzed Hydrolysis
  • Preparation : In a jacketed reaction vessel maintained at 50°C, dissolve 0.5 mmol of the selected isomer in 20 mL of ethanol.

  • Reaction Initiation : Add 10 mL of a 0.1 M aqueous sodium hydroxide solution to the vessel to initiate hydrolysis. Start a timer immediately.

  • Titration : At regular intervals (e.g., every 15 minutes), withdraw a 2.0 mL aliquot of the reaction mixture and immediately quench it in a flask containing 10 mL of ice-cold deionized water and 2-3 drops of phenolphthalein indicator.

  • Quantification : Immediately titrate the quenched aliquot with a standardized 0.01 M HCl solution until the pink color disappears. Record the volume of HCl used.

  • Calculation : Calculate the concentration of remaining NaOH at each time point. The rate of reaction can be determined by plotting the concentration of NaOH versus time.

  • Completion : Continue monitoring until the concentration of NaOH remains constant.

Mechanism Visualization

G Ester Ester Carbonyl Tetrahedral Tetrahedral Intermediate Ester->Tetrahedral Nucleophilic Attack OH OH⁻ (Nucleophile) OH->Tetrahedral Products Carboxylate + Phenoxide Tetrahedral->Products Collapse & Leaving Group Departure

General mechanism for base-catalyzed ester hydrolysis.

Summary and Conclusion

The reactivity of the Formyl-methoxyphenyl 3-methylbenzoate isomers is a clear demonstration of fundamental principles in physical organic chemistry.

  • For aldehyde reactivity , electronic deactivation and steric hindrance are the key determinants. Isomer A is the most reactive due to minimal electronic deactivation and low steric hindrance. Isomer C is the least reactive due to powerful resonance deactivation from the para-methoxy group.

  • For ester hydrolysis , the stability of the phenoxide leaving group is paramount. Isomer A is the most reactive because the para-formyl group provides maximal resonance stabilization without steric interference. Isomer C is the least reactive as the meta-formyl group offers only weak inductive stabilization.

This comparative guide underscores the necessity for chemists to consider the nuanced effects of substituent positioning. A simple shift of a functional group from a para to a meta position can alter reaction rates by orders of magnitude, a principle that is critical for designing efficient synthetic routes and fine-tuning the properties of pharmacologically active molecules.

References

  • Chemistry LibreTexts. (2024). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. [Link]

  • Vedantu. (n.d.). Aromatic aldehydes are less reactive than aliphatic class 12 chemistry CBSE. [Link]

  • Quora. (2022). What is the order of ortho, para and meta products for steric hinderance?. [Link]

  • Brainly.in. (2019). Aromatic aldehydes reactive towards nucleophilic addition reaction. [Link]

  • Reddit. (2024). [highschool chemistry] are aromatic aldehydes more or less reactive than aliphatic ketones in nucleophilic addition reaction?. [Link]

  • Quora. (2018). Why is aryl-aldehyde more reactive towards a nucleophilic addition than aliphatic ketones?. [Link]

  • Wikipedia. (n.d.). Ortho effect. [Link]

  • Chemistry Steps. (n.d.). Ortho, Para, Meta. [Link]

  • ResearchGate. (2016). Theoretical study of aliphatic and aromatic esters hydrolysis. [Link]

  • Master Organic Chemistry. (2018). Understanding Ortho, Para, and Meta Directors. [Link]

  • Chemistry LibreTexts. (2019). 19.7: An Explanation of Substituent Effects. [Link]

  • PubMed Central (PMC). (n.d.). DNA-Catalyzed Hydrolysis of Esters and Aromatic Amides. [Link]

  • Save My Exams. (2024). Ester Hydrolysis. [Link]

  • Chemguide. (n.d.). hydrolysis of esters. [Link]

  • Chemistry LibreTexts. (2022). 16.4: Substituent Effects in Substituted Aromatic Rings. [Link]

  • YouTube. (2011). Substituent Effects in Aromatic Substitution I. [Link]

  • Wikipedia. (n.d.). Electrophilic aromatic directing groups. [Link]

Sources

Comparative

Validating the structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate with X-ray crystallography

A Comparative Guide to the Structural Validation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate In the landscape of drug discovery and materials science, the unequivocal determination of a molecule's three-dimensional stru...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to the Structural Validation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

In the landscape of drug discovery and materials science, the unequivocal determination of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties. This guide provides a comprehensive comparison of analytical techniques for the structural validation of the novel aromatic ester, 4-Formyl-2-methoxyphenyl 3-methylbenzoate, with a primary focus on the gold-standard method: single-crystal X-ray crystallography.

This document is intended for researchers, scientists, and drug development professionals, offering both a high-level strategic overview and in-depth, actionable protocols. We will explore the "why" behind experimental choices, ensuring a robust and self-validating approach to structural elucidation.

The Subject Molecule: 4-Formyl-2-methoxyphenyl 3-methylbenzoate

4-Formyl-2-methoxyphenyl 3-methylbenzoate is a complex organic molecule featuring two aromatic rings linked by an ester functional group. One ring is substituted with a formyl (aldehyde) and a methoxy group, while the other bears a methyl group.

Molecular Formula: C₁₆H₁₄O₄[1]

Molecular Weight: 270.28 g/mol [1]

The presence of multiple functional groups and rotational freedom around the ester linkage makes its precise conformational analysis a non-trivial challenge, necessitating high-resolution analytical techniques.

The Gold Standard: Single-Crystal X-ray Crystallography

For the definitive determination of a molecule's solid-state structure, single-crystal X-ray diffraction (SCXRD) is the most powerful tool available to researchers.[2] It provides unambiguous, atomic-level resolution of the molecular and crystal structure, including bond lengths, bond angles, and stereochemistry.[2]

The fundamental principle of X-ray crystallography involves irradiating a well-ordered crystal with X-rays. The electrons in the atoms of the crystal diffract the X-rays, producing a unique diffraction pattern of spots.[3] The angles and intensities of these diffracted X-rays are measured, and from this data, a three-dimensional map of the electron density within the crystal can be calculated.[3] This electron density map is then used to build and refine a model of the atomic arrangement.

Experimental Workflow: X-ray Crystallography of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

The journey from a synthesized compound to a fully validated crystal structure involves several critical steps. The quality of the final structure is heavily dependent on the quality of the initial crystals.

Step 1: Crystallization

The first and often most challenging step is growing a single crystal of sufficient size and quality (typically >0.1 mm in all dimensions).[4] For a molecule like 4-Formyl-2-methoxyphenyl 3-methylbenzoate, which is a solid at room temperature, solution-based crystallization methods are most appropriate.[5]

Protocol: Slow Evaporation Method

  • Solvent Selection: The choice of solvent is critical. A solvent in which the compound is moderately soluble is ideal.[6] For this molecule, solvents such as acetone, ethyl acetate, or a mixture of ethanol and water could be suitable starting points.

  • Solution Preparation: Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent. Gentle heating may be required to fully dissolve the solid.[2]

  • Filtration: Filter the solution while warm through a syringe filter (0.22 µm) into a clean, dust-free vial. This removes any particulate matter that could act as unwanted nucleation sites.[6]

  • Crystal Growth: Cover the vial with a perforated cap or parafilm to allow for slow evaporation of the solvent. Place the vial in a vibration-free location and allow it to stand undisturbed for several days to weeks.[6]

Causality: Slow evaporation allows the molecules to self-assemble into a highly ordered crystal lattice, minimizing defects and leading to higher quality diffraction data. Rapid crystallization often leads to smaller or poorly ordered crystals.

Step 2: Data Collection

Once a suitable crystal is obtained, it is mounted on a goniometer and placed in an intense, monochromatic X-ray beam.[4] The crystal is then rotated while being exposed to the X-rays, and the diffraction pattern is recorded on a detector.[3]

Step 3: Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The initial phases of the diffracted X-rays are then determined, which allows for the calculation of an initial electron density map. An atomic model is built into this map and then refined to best fit the experimental data.

Workflow Diagram: X-ray Crystallography

Xray_Workflow cluster_prep Sample Preparation cluster_data Data Acquisition & Processing cluster_analysis Structure Determination Purified_Compound Purified 4-Formyl-2-methoxyphenyl 3-methylbenzoate Crystallization Crystallization (Slow Evaporation) Purified_Compound->Crystallization Crystal_Selection Select High-Quality Single Crystal Crystallization->Crystal_Selection Mounting Mount Crystal on Goniometer Crystal_Selection->Mounting Xray_Exposure X-ray Diffraction Data Collection Mounting->Xray_Exposure Data_Processing Data Processing (Indexing, Integration) Xray_Exposure->Data_Processing Structure_Solution Structure Solution (Phase Determination) Data_Processing->Structure_Solution Model_Building Model Building & Refinement Structure_Solution->Model_Building Validation Structure Validation & Analysis Model_Building->Validation Validation_Logic cluster_primary Primary Structure Determination cluster_secondary Complementary Spectroscopic Validation Xray X-ray Crystallography (Definitive 3D Structure) NMR NMR Spectroscopy (Connectivity & Solution Structure) Xray->NMR Confirms Connectivity MS Mass Spectrometry (Molecular Weight & Formula) Xray->MS Confirms Molecular Formula FTIR FT-IR Spectroscopy (Functional Groups) Xray->FTIR Confirms Functional Groups NMR->MS Cross-validates Fragments NMR->FTIR Cross-validates Functional Groups

Sources

Validation

A Researcher's Guide to the Prospective Biological Activities of 4-Formyl-2-methoxyphenyl 3-methylbenzoate: A Comparative Analysis

For researchers and professionals in drug development, the exploration of novel chemical entities with therapeutic potential is a cornerstone of innovation. This guide provides a comparative framework for investigating t...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development, the exploration of novel chemical entities with therapeutic potential is a cornerstone of innovation. This guide provides a comparative framework for investigating the biological activity of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a derivative of vanillin. While direct experimental data on this specific compound is not extensively available in public literature, by examining structurally similar vanillin and benzaldehyde derivatives, we can forecast its potential biological profile and provide robust methodologies for its evaluation.

The structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate combines a vanillin core, known for its diverse biological activities, with a 3-methylbenzoate moiety. Vanillin and its derivatives have demonstrated a wide array of pharmacological effects, including antioxidant, anticancer, anti-inflammatory, and enzyme inhibitory properties.[1][2] The aldehyde, hydroxyl, and ether functional groups on the vanillin scaffold are key to its chemical reactivity and biological interactions, making it a "privileged scaffold" in drug design.[1][3] This guide will delve into the anticipated biological activities of the target compound by comparing it with well-characterized analogues and will provide detailed experimental protocols to facilitate its investigation.

Predicted Biological Activities and Comparative Compounds

Based on the extensive research on vanillin and benzaldehyde derivatives, 4-Formyl-2-methoxyphenyl 3-methylbenzoate is predicted to exhibit several key biological activities. The following sections will discuss these potential activities and identify suitable compounds for comparative analysis.

Antioxidant Activity

Vanillin and its derivatives are well-documented as potent antioxidants.[4] Their phenolic hydroxyl group can donate a hydrogen atom to scavenge free radicals, a key mechanism in mitigating oxidative stress implicated in numerous diseases.[5][6]

Comparative Compounds:

  • Vanillin: The parent compound, providing a baseline for antioxidant activity.

  • Vanillic Acid: An oxidized form of vanillin, also known for its antioxidant properties.

  • Ethyl Vanillin: A synthetic derivative with a slightly altered alkoxy group, which may influence antioxidant capacity.[7][8]

Experimental Evaluation: The antioxidant potential can be quantitatively assessed using various in vitro assays that measure different aspects of antioxidant action.[5]

Anticancer Activity

Numerous vanillin and benzaldehyde derivatives have shown promising anticancer activities against various cancer cell lines.[9][10][11] The proposed mechanisms include the induction of apoptosis, cell cycle arrest, and inhibition of cancer-associated enzymes.[9][12] For instance, some benzaldehyde derivatives have demonstrated significant activity against the HL-60 leukemia cell line.[9]

Comparative Compounds:

  • Benzyloxybenzaldehyde derivatives: A class of compounds that have shown significant anticancer activity.[9]

  • Vanillin-derived enones: These have been identified as selective inhibitors of tumor-associated carbonic anhydrase isoforms IX and XII.[12][13]

  • Salicylaldehyde Benzoylhydrazones: Known for their potent activity against leukemic cell lines.[11]

Experimental Evaluation: The cytotoxic and antiproliferative effects on cancer cell lines can be determined using cell-based assays.

Enzyme Inhibition

The structural features of vanillin derivatives make them suitable candidates for enzyme inhibitors. Specific modifications to the vanillin scaffold have led to the development of potent inhibitors for enzymes implicated in various diseases.

  • Carbonic Anhydrase (CA) Inhibition: Vanillin enones have been shown to selectively inhibit tumor-associated CA isoforms IX and XII, which are involved in cancer progression.[12][13]

  • Acetylcholinesterase (AChE) Inhibition: In the context of Alzheimer's disease, some vanillin derivatives have been synthesized to inhibit AChE, an enzyme that breaks down the neurotransmitter acetylcholine.[1][4]

Comparative Compounds:

  • Known vanillin-based CA inhibitors: To benchmark the inhibitory potential against carbonic anhydrases.

  • Tacrine-vanillin hybrids: As a reference for AChE inhibition.[4]

Experimental Evaluation: Standard enzymatic assays are employed to determine the inhibitory potency of the compound.

Experimental Protocols

To facilitate the investigation of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, this section provides detailed, step-by-step methodologies for key in vitro assays.

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay for Antioxidant Activity

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH free radical.[5][14]

Materials:

  • DPPH solution (60 µM in methanol)[14]

  • Test compound and standards (e.g., Trolox, a water-soluble vitamin E analog) dissolved in methanol[14]

  • Methanol

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare a series of dilutions of the test compound and the standard in methanol.

  • In a 96-well plate, add 5 µL of each sample or standard dilution to the wells.[14]

  • Add 195 µL of the 60 µM DPPH solution to each well.[14]

  • Incubate the plate in the dark at room temperature for 60 minutes.[14]

  • Measure the absorbance at 515 nm using a microplate reader.[14]

  • Methanol is used as a blank.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the compound.[15]

Diagram of DPPH Assay Workflow:

DPPH_Assay cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis Compound_Dilutions Prepare Compound/ Standard Dilutions Add_Sample Add 5 µL Sample to 96-well plate Compound_Dilutions->Add_Sample DPPH_Solution Prepare 60 µM DPPH Solution Add_DPPH Add 195 µL DPPH Solution DPPH_Solution->Add_DPPH Add_Sample->Add_DPPH Incubate Incubate 60 min in dark Add_DPPH->Incubate Read_Absorbance Read Absorbance at 515 nm Incubate->Read_Absorbance Calculate_Inhibition Calculate % Inhibition Read_Absorbance->Calculate_Inhibition Determine_IC50 Determine IC50 Value Calculate_Inhibition->Determine_IC50

Caption: Workflow for the DPPH radical scavenging assay.

Protocol 2: MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay for Cytotoxicity

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[16]

Materials:

  • Adherent cancer cell line (e.g., HL-60, MCF-7)

  • Complete cell culture medium

  • Test compound dissolved in DMSO and diluted in culture medium

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plate

  • CO2 incubator

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 1,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.[16]

  • Prepare serial dilutions of the test compound in the culture medium.

  • Remove the old medium and add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO in medium) and a blank (medium only).

  • Incubate the plate for 24, 48, or 72 hours.

  • After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.[16]

  • Aspirate the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.[16]

  • Shake the plate for 10 minutes at a low speed.

  • Measure the absorbance at 490 nm using a microplate reader.[16]

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting cell viability against the compound concentration.[15]

Diagram of MTT Assay Workflow:

MTT_Assay cluster_cell_culture Cell Culture cluster_treatment Treatment cluster_assay_procedure Assay cluster_data_analysis Data Analysis Seed_Cells Seed Cells in 96-well plate Incubate_24h Incubate 24h Seed_Cells->Incubate_24h Add_Compound Add Compound Dilutions Incubate_24h->Add_Compound Incubate_Treatment Incubate 24-72h Add_Compound->Incubate_Treatment Add_MTT Add 20 µL MTT Incubate_Treatment->Add_MTT Incubate_4h Incubate 4h Add_MTT->Incubate_4h Add_DMSO Add 150 µL DMSO Incubate_4h->Add_DMSO Read_Absorbance Read Absorbance at 490 nm Add_DMSO->Read_Absorbance Calculate_Viability Calculate % Viability Read_Absorbance->Calculate_Viability Determine_IC50 Determine IC50 Value Calculate_Viability->Determine_IC50 SAR cluster_compound 4-Formyl-2-methoxyphenyl 3-methylbenzoate cluster_features Potential SAR Hotspots compound Aldehyde Aldehyde Group (Potential for derivatization) Aldehyde->compound Formyl Group Methoxy Methoxy Group (Influences electronics & binding) Methoxy->compound Methoxy Group Ester Ester Linkage (Affects solubility & metabolism) Ester->compound Ester Bond Methylbenzoate 3-Methylbenzoate Moiety (Modulates lipophilicity & target interaction) Methylbenzoate->compound Benzoate Ring

Caption: Key structural features influencing biological activity.

Conclusion

While direct experimental evidence for the biological activity of 4-Formyl-2-methoxyphenyl 3-methylbenzoate is currently lacking in the public domain, a comparative analysis based on its structural similarity to other vanillin and benzaldehyde derivatives provides a strong rationale for investigating its potential as an antioxidant, anticancer, and enzyme inhibitory agent. The experimental protocols and comparative framework presented in this guide offer a comprehensive roadmap for researchers to systematically evaluate its biological profile. The insights gained from such studies will not only elucidate the specific activities of this novel compound but also contribute to the broader understanding of the structure-activity relationships within this versatile class of molecules.

References

A comprehensive list of references will be provided upon the completion of experimental work and publication. The citations throughout this guide are based on publicly available scientific literature.

Sources

Comparative

Purity assessment of 4-Formyl-2-methoxyphenyl 3-methylbenzoate by different analytical techniques

A Comparative Guide to the Purity Assessment of 4-Formyl-2-methoxyphenyl 3-methylbenzoate In the landscape of pharmaceutical development and materials science, the absolute purity of a chemical entity is paramount. For a...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to the Purity Assessment of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

In the landscape of pharmaceutical development and materials science, the absolute purity of a chemical entity is paramount. For a compound such as 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a molecule with potential applications in organic synthesis and medicinal chemistry, rigorous purity assessment is not merely a quality control step but a fundamental requirement for ensuring reproducibility, safety, and efficacy in its downstream applications. This guide provides a comprehensive comparison of various analytical techniques for the robust purity determination of this aromatic ester, grounded in established scientific principles and practical, field-proven insights.

The structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, featuring an ester linkage, an aldehyde group, and substituted aromatic rings, necessitates a multi-faceted analytical approach. No single technique can provide a complete purity profile. Instead, a strategic combination of orthogonal methods is required to identify and quantify potential impurities, which may include starting materials, by-products, degradation products, and residual solvents.[1][2] This guide will delve into the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Thermal Analysis.

Orthogonal Analytical Approaches for Comprehensive Purity Profiling

The core principle behind a robust purity assessment is the use of orthogonal techniques—methods that measure the same property using different underlying principles. This approach minimizes the risk of overlooking impurities that may not be detectable by a single method. For instance, while HPLC is a powerhouse for separating non-volatile organic impurities, GC-MS is better suited for volatile and semi-volatile compounds.

Below is a logical workflow for the comprehensive purity assessment of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

Purity Assessment Workflow cluster_0 Initial Characterization cluster_1 Chromatographic Separation & Quantification cluster_2 Confirmatory & Complementary Analyses Initial Sample Initial Sample FTIR FTIR Initial Sample->FTIR Functional Group ID NMR NMR Initial Sample->NMR Structural Confirmation Elemental Analysis Elemental Analysis Initial Sample->Elemental Analysis Empirical Formula qNMR qNMR NMR->qNMR Quantitative Analysis HPLC HPLC Purity Assay Purity Assay HPLC->Purity Assay Non-volatile Impurities GC-MS GC-MS GC-MS->Purity Assay Volatile Impurities Final Purity Report Final Purity Report Purity Assay->Final Purity Report qNMR->Final Purity Report Thermal Analysis Thermal Analysis Thermal Analysis->Final Purity Report

Caption: A logical workflow for the comprehensive purity assessment of 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

HPLC is the cornerstone for purity determination of non-volatile organic compounds.[] Its high resolving power allows for the separation of the main compound from closely related impurities.

Causality Behind Experimental Choices:

  • Reversed-Phase HPLC: This is the preferred mode for moderately polar compounds like our target molecule. A C18 column is a good starting point due to its versatility.

  • Mobile Phase Selection: A gradient elution of acetonitrile (or methanol) and water is typically employed to ensure the elution of compounds with a wide range of polarities. A buffer, such as phosphate or acetate, is often added to maintain a consistent pH and improve peak shape.

  • UV Detection: The aromatic nature of 4-Formyl-2-methoxyphenyl 3-methylbenzoate makes it an excellent candidate for UV detection. An analysis at multiple wavelengths can help in identifying co-eluting peaks.

Experimental Protocol: HPLC Purity Determination
  • Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-5 min: 50% B

    • 5-25 min: 50% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 50% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: PDA at 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks detected. It is crucial to validate the method for linearity, accuracy, precision, and sensitivity according to ICH guidelines.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[6] It is particularly useful for detecting residual solvents from the synthesis and purification process.

Causality Behind Experimental Choices:

  • Capillary Column: A non-polar or mid-polar capillary column (e.g., DB-5ms) is generally suitable for a broad range of analytes.

  • Temperature Programming: A temperature gradient is essential for separating compounds with different boiling points.

  • Mass Spectrometric Detection: Provides both quantitative data and structural information, allowing for the identification of unknown impurities by comparing their mass spectra to library databases.[7]

Experimental Protocol: GC-MS for Residual Solvents
  • Instrumentation: GC system coupled to a mass spectrometer.

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 40 °C, hold for 5 min.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 min.

  • Injector Temperature: 250 °C.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: 35-500 amu.

  • Sample Preparation: Dissolve a known amount of the sample in a high-purity solvent (e.g., dichloromethane) and inject into the GC.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Quantitative Analysis

NMR spectroscopy is an indispensable tool for structural elucidation and can also be used for quantitative analysis (qNMR).[8][9] It provides detailed information about the molecular structure and can detect impurities that have different chemical structures from the main compound.

Causality Behind Experimental Choices:

  • ¹H NMR: Provides information on the number and environment of protons, which is excellent for confirming the structure of the main compound and identifying impurities.

  • qNMR: By using a certified internal standard, the absolute purity of a sample can be determined with high accuracy.[10][11] This method is orthogonal to chromatographic techniques.[10]

Experimental Protocol: Quantitative ¹H NMR (qNMR)
  • Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Internal Standard: A certified reference material with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic anhydride).

  • Solvent: A deuterated solvent in which both the sample and the internal standard are soluble (e.g., DMSO-d₆).

  • Sample Preparation: Accurately weigh the sample and the internal standard into an NMR tube and dissolve in a known volume of the deuterated solvent.

  • Data Acquisition: Acquire the ¹H NMR spectrum with appropriate relaxation delays to ensure full signal recovery for accurate integration.

  • Data Processing: Integrate the signals of the analyte and the internal standard. The purity is calculated using the following formula:

    Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[12] It is an excellent tool for confirming the identity of the compound by verifying the presence of key functional groups such as the ester carbonyl (C=O), aldehyde (C=O and C-H), and aromatic rings.[13][14]

Expected Absorptions for 4-Formyl-2-methoxyphenyl 3-methylbenzoate:

  • ~1720 cm⁻¹: Ester C=O stretch.[12]

  • ~1690 cm⁻¹: Aldehyde C=O stretch (conjugated).[14]

  • ~2820 and ~2720 cm⁻¹: Aldehyde C-H stretch.[14]

  • ~1250 and ~1100 cm⁻¹: C-O stretches of the ester and ether.[12]

  • ~1600 and ~1480 cm⁻¹: Aromatic C=C stretches.

While not a primary technique for purity quantification, FTIR can quickly reveal the presence of impurities with different functional groups, such as a carboxylic acid impurity (broad O-H stretch around 3000 cm⁻¹) or an alcohol (broad O-H stretch around 3300 cm⁻¹).

Thermal Analysis (DSC and TGA) for Overall Purity and Thermal Stability

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide valuable information about the physical properties and thermal stability of a compound.[15][16]

  • DSC: Can be used to determine the melting point and enthalpy of fusion. Impurities typically cause a depression and broadening of the melting peak, which can be used to estimate purity.[17][18]

  • TGA: Measures the change in mass of a sample as a function of temperature.[19] It is useful for determining the presence of volatile impurities like water or residual solvents and assessing the thermal stability of the compound.[15]

Comparison of Analytical Techniques

TechniqueInformation ProvidedAdvantagesLimitations
HPLC Quantitative purity, detection of non-volatile impurities.[]High resolution, high sensitivity, well-established methods.May not detect volatile impurities, requires reference standards for identification.
GC-MS Identification and quantification of volatile and semi-volatile impurities.High sensitivity, provides structural information for identification.[20]Not suitable for non-volatile or thermally labile compounds.
NMR Structural confirmation, absolute quantitative purity (qNMR).[9]Non-destructive, provides detailed structural information, primary analytical method.[10]Lower sensitivity compared to chromatographic methods, potential for signal overlap.[11]
FTIR Functional group identification.[12]Rapid, non-destructive, provides a molecular "fingerprint".Not quantitative, limited in detecting impurities with similar functional groups.
Thermal Analysis Melting point, thermal stability, presence of volatile impurities.[15][16]Small sample size, provides information on physical properties.Purity estimation by DSC is less accurate than chromatographic methods.[17]

Conclusion

The purity assessment of 4-Formyl-2-methoxyphenyl 3-methylbenzoate requires a multi-pronged, orthogonal approach. While HPLC is the workhorse for quantifying non-volatile organic impurities, it must be complemented by GC-MS for the analysis of residual solvents and other volatile components. NMR spectroscopy serves as a crucial tool for unequivocal structural confirmation and offers a highly accurate, alternative method for purity quantification through qNMR. FTIR and thermal analysis provide valuable confirmatory data regarding the compound's identity and physical properties. By integrating the data from these diverse analytical techniques, researchers, scientists, and drug development professionals can establish a comprehensive and reliable purity profile, ensuring the quality and integrity of this important chemical entity.

References

  • ICH Q3A (Impurities in New Drug Substances). AMSbiopharma.
  • ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances.
  • Gas Chromatography–Mass Spectrometric Analysis of Derivatives of Dibenzalacetone Aldol Products. Journal of Chemical Education. Available from: [Link]

  • Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic resonance in chemistry, 51(2), 76–81. Available from: [Link]

  • ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. IKEV.
  • Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. International Journal of Pharmaceutical Investigation.
  • Determining the Empirical Formula from an Elemental Analysis. ChemCollective. Available from: [Link]

  • Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development.
  • Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. Available from: [Link]

  • ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency. Available from: [Link]

  • FTIR Analysis of the Radical and Molecular Products of Thermal Decomposition of Aldehydes and Nitrite Esters. American Chemical Society.
  • Quantitative 1H NMR methodology for purity assay with high accuracy. ResearchGate. Available from: [Link]

  • Why do we use NMR spectroscopy in purity analysis?. Quora. Available from: [Link]

  • Stoichiometry: Elemental Analysis.
  • Characterization of Pharmaceutical Materials by Thermal Analysis. TA Instruments.
  • Analyzing Pharmaceutical Quality Control through Thermal Analysis Methods. TSI Journals. Available from: [Link]

  • qHNMR Analysis of Purity of Common Organic Solvents—An Undergraduate Quantitative Analysis Laboratory Experiment. Semantic Scholar. Available from: [Link]

  • Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. MDPI. Available from: [Link]

  • FTIR Analysis of the Radical and Molecular Products of Thermal Decomposition of Aldehydes and Nitrite Esters. American Chemical Society.
  • The Role of Thermal Analysis in Pharmaceutical Testing and R&D. AZoM. Available from: [Link]

  • The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Available from: [Link]

  • Determining Empirical and Molecular Formulas. Chemistry LibreTexts. Available from: [Link]

  • GC/MS analysis for the reaction of benzaldehyde and o-diaminobenzene in DMAc at 160 8C. ResearchGate. Available from: [Link]

  • Calculating Empirical Formulas for Compounds. Chemistry LibreTexts. Available from: [Link]

  • Determination Of Aldehydes In Particulate Matter Using Gas Chromatography-Mass Spectrometry. UND Scholarly Commons. Available from: [Link]

  • Spectroscopy of Aldehydes and Ketones. Organic Chemistry: A Tenth Edition. Available from: [Link]

  • Essential Oil Quality and Purity Evaluation via FT-IR Spectroscopy and Pattern Recognition Techniques. MDPI. Available from: [Link]

  • Spectroscopy of Carboxylic Acid Derivatives. Chemistry LibreTexts. Available from: [Link]

  • Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. Available from: [Link]

  • Elemental Analysis: Empirical and Molecular Formulas. YouTube. Available from: [Link]

  • Assessment of the chemical and enantiomeric purity of organic reference materials. ResearchGate. Available from: [Link]

  • MASS SPECTROMETRY OF FATTY ALDEHYDES. PubMed Central (PMC). Available from: [Link]

  • Preparation method of 3-hydroxy-4-methoxy-2-nitrobenzoic acid. Google Patents.
  • Synthesis of novel Schiff bases of 4-hydroxy-3-methoxy-5-nitrobenzaldehyde and Development of HPLC Chromatographic Method for their analysis. JOCPR. Available from: [Link]

  • Supporting Information Design, Synthesis, and Structure-Activity Relationship of a Novel Series of GluN2C-Selective Potentiators. AWS. Available from: [Link]

  • Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Research Journal of Pharmacy and Technology. Available from: [Link]

Sources

Validation

A Comparative Analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate: Theoretical Predictions vs. Experimental Data of Structural Analogs

This guide provides a comprehensive comparative analysis of the theoretical and experimental properties of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. Given the limited availability of direct experimental data for this sp...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparative analysis of the theoretical and experimental properties of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. Given the limited availability of direct experimental data for this specific molecule, this document leverages a comparative approach, juxtaposing its predicted characteristics with the known experimental data of its close structural analogs. This guide is intended for researchers, scientists, and drug development professionals interested in the structure-property relationships of substituted aromatic esters.

Introduction

4-Formyl-2-methoxyphenyl 3-methylbenzoate is a derivative of vanillin, a widely used aromatic compound in the flavor, fragrance, and pharmaceutical industries[1][2]. Vanillin and its derivatives are known to possess a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties[3]. The esterification of vanillin's phenolic hydroxyl group, in this case with 3-methylbenzoyl chloride, can modify its physicochemical properties, such as lipophilicity and stability, potentially leading to altered or enhanced biological effects. One study has suggested that the related compound, 4-formyl-2-methoxyphenyl benzoate, may have potential as an antithrombotic agent based on computational binding energy calculations[4].

This guide will explore the predicted properties of 4-Formyl-2-methoxyphenyl 3-methylbenzoate and compare them with the experimental data available for two key analogs: 4-Formyl-2-methoxyphenyl benzoate and the constitutional isomer 4-Formyl-2-methoxyphenyl 4-methylbenzoate . This comparative framework allows for an informed estimation of the target compound's characteristics.

Comparative Compounds

For a robust comparative analysis, the following compounds have been selected:

  • Target Compound: 4-Formyl-2-methoxyphenyl 3-methylbenzoate

  • Analog 1: 4-Formyl-2-methoxyphenyl benzoate

  • Analog 2: 4-Formyl-2-methoxyphenyl 4-methylbenzoate

The structural similarities and differences between these compounds provide a solid basis for understanding the influence of the methyl group's position on the benzoate ring.

Theoretical vs. Experimental Properties: A Comparative Table

The following table summarizes the predicted theoretical properties for the target compound alongside the available experimental and computed data for its analogs.

Property4-Formyl-2-methoxyphenyl 3-methylbenzoate (Target - Predicted)4-Formyl-2-methoxyphenyl benzoate (Analog 1)4-Formyl-2-methoxyphenyl 4-methylbenzoate (Analog 2)
Molecular Formula C₁₆H₁₄O₄C₁₅H₁₂O₄[5][6]C₁₆H₁₄O₄[7][8]
Molecular Weight 270.28 g/mol 256.25 g/mol [5][6]270.28 g/mol [7][8]
Melting Point Not available75-76 °C[9]Not available
Boiling Point Not available458.8±35.0 °C (Predicted)[9]Not available
LogP ~2.9-3.2 (Estimated)2.7269 (Computed)[6]Not available
Topological Polar Surface Area (TPSA) 52.6 Ų52.6 Ų[6]52.6 Ų
Hydrogen Bond Donors 00[6]0
Hydrogen Bond Acceptors 44[6]4
Rotatable Bonds 54[6]5

Experimental Protocols

Synthesis of Substituted Phenyl Benzoates

A common and effective method for the synthesis of phenyl benzoates is the esterification of a phenol with a benzoic acid derivative, often in the form of an acyl chloride, in the presence of a base. A more environmentally friendly approach involves the use of a solid acid catalyst like RE-Y zeolite for the direct esterification of phenols with carboxylic acids[10].

Protocol: Synthesis via Acyl Chloride

  • Dissolve Vanillin: In a round-bottom flask, dissolve 1 equivalent of vanillin (4-hydroxy-3-methoxybenzaldehyde) in a suitable solvent such as dichloromethane or pyridine.

  • Add Base: If not using pyridine as the solvent, add 1.1 equivalents of a base like triethylamine or pyridine to act as a proton scavenger.

  • Cool the Mixture: Place the flask in an ice bath to cool the solution to 0°C.

  • Add Acyl Chloride: Slowly add 1.1 equivalents of 3-methylbenzoyl chloride to the cooled solution with continuous stirring.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting material.

  • Work-up: Quench the reaction with the addition of water. Separate the organic layer, and wash it sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel.

Synthesis_Workflow Vanillin Vanillin ReactionMixture Reaction Mixture Vanillin->ReactionMixture AcylChloride 3-Methylbenzoyl Chloride AcylChloride->ReactionMixture Base Pyridine/Triethylamine Base->ReactionMixture Solvent Dichloromethane Solvent->ReactionMixture Workup Aqueous Work-up ReactionMixture->Workup Purification Purification (Recrystallization/Chromatography) Workup->Purification Product 4-Formyl-2-methoxyphenyl 3-methylbenzoate Purification->Product Characterization_Workflow cluster_synthesis Synthesis cluster_characterization Spectroscopic Characterization cluster_analysis Data Analysis SynthesizedProduct Synthesized Product NMR NMR Spectroscopy (¹H, ¹³C) SynthesizedProduct->NMR IR IR Spectroscopy SynthesizedProduct->IR MS Mass Spectrometry SynthesizedProduct->MS StructureElucidation Structure Elucidation NMR->StructureElucidation IR->StructureElucidation MS->StructureElucidation PurityAssessment Purity Assessment StructureElucidation->PurityAssessment

Caption: Workflow for the spectroscopic characterization of aromatic esters.

Potential Biological Significance

While no direct biological studies have been conducted on 4-Formyl-2-methoxyphenyl 3-methylbenzoate, its structural components suggest potential areas of interest for biological screening. Vanillin derivatives are known for a wide range of activities.[3] Furthermore, computational studies on the closely related 4-formyl-2-methoxyphenyl benzoate indicated a low binding energy, suggesting potential as an antithrombotic agent.[4] Another study on 4-formyl-2-methoxyphenyl-4-chlorobenzoate, synthesized using microwave irradiation, predicted anti-inflammatory activity based on molecular docking studies with COX-2 receptors.[11] Phenyl benzoate derivatives have also been investigated for their antioxidant, anti-tyrosinase, and anti-pancreatic lipase activities.[12] These findings suggest that 4-Formyl-2-methoxyphenyl 3-methylbenzoate could be a candidate for screening in these and other biological assays.

Conclusion

This guide has provided a comparative analysis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a compound for which direct experimental data is currently lacking. By comparing its predicted theoretical properties with the known experimental and computed data of its close structural analogs, 4-Formyl-2-methoxyphenyl benzoate and 4-Formyl-2-methoxyphenyl 4-methylbenzoate, we can make informed estimations about its physicochemical characteristics. The provided experimental protocols for synthesis and characterization are standard and reliable for this class of compounds. The potential biological significance, inferred from related structures, highlights this molecule as a person of interest for further investigation in drug discovery and development. Future experimental work is necessary to validate the theoretical predictions and fully elucidate the properties of this compound.

References

  • Sayeeda, Z. (n.d.). Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. Retrieved from [Link]

  • Ding, Y., et al. (2002). THE CHEMOSELECTIVE PREPARATION OF THE SUBSTITUTED PHENYL BENZOATES USING RE–Y ZEOLITE AS CATALYST. Synthetic Communications, 32(14), 2149-2153. Retrieved from [Link]

  • Lodewyk, M. W., et al. (2012). Computational Prediction of 1H and 13C Chemical Shifts: A Useful Tool for Natural Product, Mechanistic, and Synthetic Organic Chemistry. Chemical Reviews, 112(3), 1839-1862. Retrieved from [Link]

  • Jain, N., & Y-S, L. (2019). Computational Prediction of the 1H and 13C NMR Chemical Shifts for Protonated Alkylpyrroles - Electron Correlation and Not Solvation Is the Salvation. Amanote Research. Retrieved from [Link]

  • Lodewyk, M. W., et al. (2012). ChemInform Abstract: Computational Prediction of 1 H and 13 C Chemical Shifts: A Useful Tool for Natural Product, Mechanistic, and Synthetic Organic Chemistry. ResearchGate. Retrieved from [Link]

  • Gallage, N. J., & Møller, B. L. (2015). Vanillin–Bioconversion and Bioengineering of the Most Popular Plant Flavor and Its Use in Production of Vanilloids. Molecular Plant, 8(1), 40-57.
  • De Cooman, L., et al. (1998). Proton NMR-spectroscopic studies of substituted aromatic compounds I. Ring-current and charge effects on para-hydrogen chemical shifts in monosubstituted benzenes. Magnetic Resonance in Chemistry, 36(8), 581-586. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

  • PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. Retrieved from [Link]

  • Rowlands, J. C., et al. (2023). Biocatalytic synthesis of phenyl benzoate esters using the amide ligase ClxA. RSC Chemical Biology, 4(11), 939-945. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, January 22). 2.10: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • Zhou, B., et al. (2021). Syntheses of phenyl benzoate compounds and their bioactivity investigation. Journal of Chinese Pharmaceutical Sciences, 30(11), 841-849. Retrieved from [Link]

  • Allschool. (2021, January 9). PART 16: AROMATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE/M.Sc [Video]. YouTube. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch 13 - Aromatic H. Retrieved from [Link]

  • University of Wisconsin-River Falls. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • McLafferty, F. W., & Gohike, R. S. (1959). Mass Spectrometric Analysis. Aromatic Acids and Esters. Analytical Chemistry, 31(12), 2076-2082. Retrieved from [Link]

  • Emery, E. M. (1960). Mass Spectra of Aromatic Esters. Analytical Chemistry, 32(11), 1495-1506. Retrieved from [Link]

  • Soderberg, T. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

  • Smith, B. C. (2018, September 1). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy Online. Retrieved from [Link]

  • Whitman College. (n.d.). GCMS Section 6.14. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • Health Sciences. (2025, June 20). 4-formyl-2-methoxyphenyl benzoate: Significance and symbolism. Retrieved from [Link]

  • Rowlands, J. C., et al. (2023). Biocatalytic synthesis of phenyl benzoate esters using the amide ligase ClxA. PubMed. Retrieved from [Link]

  • Ekowati, J., et al. (2020). Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation. Pharmacy Education, 20(2), 163-168. Retrieved from [Link]

  • Google Patents. (n.d.). EP0808825A1 - Phenyl benzoate derivatives and liquid crystal compositions.
  • Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Retrieved from [Link]

  • Chemistry Wallah. (2023, March 2). FTIR spectra of Aromatic, aliphatic & conjugated aldehyde || Fermi resonance [Video]. YouTube. Retrieved from [Link]

  • Montana State University Library. (n.d.). Reaxys. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 4-methylbenzoate. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 4-Formylbenzoate. Retrieved from [Link]

  • Burt, J. L., et al. (2014). Synthesis and Accumulation of Aromatic Aldehydes in an Engineered Strain of Escherichia coli. Journal of the American Chemical Society, 136(37), 13128-13131. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structures of aromatic aldehydes used in chemical synthesis. Retrieved from [Link]

  • SpectraBase. (n.d.). 4-Formyl-2-methoxyphenyl 4-methylbenzoate. Retrieved from [Link]

  • The American Journal of Medical Sciences and Pharmaceutical Research. (2024, August 3). TESTING PROTOCOLS AND CHARACTERIZATION OF ORGANIC COMPOUNDS. Retrieved from [Link]

  • The American Journal of Medical Sciences and Pharmaceutical Research. (2024, August 3). TESTING PROTOCOLS AND CHARACTERIZATION OF ORGANIC COMPOUNDS. Retrieved from [Link]

  • PubChem. (n.d.). 4-Formylphenyl 4-methoxybenzoate. Retrieved from [Link]

  • MIT Open Access Articles. (2014, July 28). Synthesis and Accumulation of Aromatic Aldehydes in an Engineered Strain ofEscherichia coli. Retrieved from [Link]

  • FooDB. (2010, April 8). Showing Compound 3-(4-Methoxyphenyl)-2-methyl-2-propenal (FDB016140). Retrieved from [Link]

  • PubChem. (n.d.). (4-Methoxyphenyl)(3-methylphenyl)methanone. Retrieved from [Link]

Sources

Comparative

A Comparative Benchmarking Guide to the Synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

Abstract This guide provides an in-depth comparative analysis of synthetic methodologies for producing 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a vanillin-derived ester with potential applications in the flavor, fragra...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This guide provides an in-depth comparative analysis of synthetic methodologies for producing 4-Formyl-2-methoxyphenyl 3-methylbenzoate, a vanillin-derived ester with potential applications in the flavor, fragrance, and pharmaceutical industries. We benchmark a standard, high-yield laboratory procedure against alternative methods, including classic Fischer esterification and a green, enzyme-catalyzed approach. Each method is evaluated based on critical performance metrics such as reaction yield, purity, time, temperature, and overall process sustainability. This document is intended for researchers, chemists, and process development professionals seeking to make informed decisions on synthetic strategy based on objective, experimental data and field-proven insights.

Introduction: The Significance of Vanillin Esters

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a cornerstone of the flavor and fragrance industry and a versatile starting material for the synthesis of more complex molecules.[1] The esterification of its phenolic hydroxyl group is a common strategy to modify its physical properties, such as solubility and volatility, and to introduce new functionalities, thereby expanding its application range.[2][3] The target molecule, 4-Formyl-2-methoxyphenyl 3-methylbenzoate, is an ester of vanillin and 3-methylbenzoic acid. Its synthesis presents a classic chemical challenge: achieving efficient esterification while managing reaction conditions to ensure high purity and yield.

This guide moves beyond a simple recitation of protocols. It dissects the causality behind procedural choices, evaluates the trade-offs inherent in each method, and provides a clear, data-driven framework for selecting the optimal synthetic route based on project-specific goals, whether they be speed and efficiency for discovery chemistry or safety and sustainability for scale-up operations.

The Benchmark Method: Schotten-Baumann Acylation with 3-Methylbenzoyl Chloride

The reaction of a phenol with an acyl chloride in the presence of a base is a robust and widely adopted method for ester synthesis, known as the Schotten-Baumann reaction. This approach is chosen as our benchmark due to its typically high yields and rapid reaction times.

Mechanistic Rationale

The reaction proceeds via a nucleophilic acyl substitution. The phenolic hydroxyl group of vanillin is first deprotonated by a base (in this case, pyridine or aqueous NaOH) to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbonyl carbon of 3-methylbenzoyl chloride. The tetrahedral intermediate subsequently collapses, expelling the chloride leaving group to form the final ester product. The base plays a dual role: it activates the nucleophile (vanillin) and neutralizes the HCl byproduct generated during the reaction, driving the equilibrium towards the product.

Experimental Protocol: Benchmark Method
  • Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add vanillin (1.52 g, 10 mmol).

  • Dissolution: Dissolve the vanillin in 30 mL of dichloromethane (DCM). Add pyridine (1.2 mL, 15 mmol) to the solution and cool the flask in an ice bath to 0°C.

  • Acyl Chloride Addition: While stirring vigorously, add a solution of 3-methylbenzoyl chloride (1.62 g, 10.5 mmol) in 10 mL of DCM dropwise over 15 minutes.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[4]

  • Workup: Transfer the reaction mixture to a separatory funnel. Wash sequentially with 20 mL of 1M HCl to remove excess pyridine, 20 mL of saturated NaHCO₃ solution to remove unreacted acid chloride, and finally with 20 mL of brine.

  • Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product is purified by recrystallization from a mixture of ethanol and water to yield 4-Formyl-2-methoxyphenyl 3-methylbenzoate as a white to off-white solid.[5]

Workflow Visualization

Benchmark_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification A Dissolve Vanillin & Pyridine in DCM B Cool to 0°C A->B C Add 3-Methylbenzoyl Chloride Solution B->C D Stir at RT for 2h C->D E Aqueous Washes (HCl, NaHCO3, Brine) D->E F Dry & Concentrate E->F G Recrystallize F->G H Target Ester G->H Final Product

Caption: Workflow for the Benchmark Schotten-Baumann Synthesis.

Alternative Synthesis Methodologies

To provide a comprehensive comparison, we evaluated two distinct alternatives: the classic Fischer esterification, representing a more traditional acid-catalyzed approach, and a modern, biocatalytic method that aligns with green chemistry principles.

Alternative 1: Fischer Esterification

This method involves the direct reaction of a carboxylic acid (3-methylbenzoic acid) with an alcohol (vanillin) using a strong acid catalyst, typically sulfuric acid. It is an equilibrium-limited process, and to achieve high yields, water, the reaction byproduct, must be removed.

  • Mechanistic Insight: The reaction begins with the protonation of the carboxylic acid's carbonyl oxygen by the catalyst, making it more electrophilic. The alcohol's hydroxyl group then attacks the carbonyl carbon. After a proton transfer, water is eliminated as a leaving group, and subsequent deprotonation yields the ester.

  • Experimental Protocol:

    • In a flask equipped with a Dean-Stark apparatus, combine vanillin (1.52 g, 10 mmol), 3-methylbenzoic acid (1.50 g, 11 mmol), and 50 mL of toluene.

    • Add 3-4 drops of concentrated sulfuric acid.

    • Heat the mixture to reflux and collect the water in the Dean-Stark trap. Continue refluxing for 8-12 hours until no more water is collected.

    • Cool the reaction mixture and wash with saturated NaHCO₃ solution until the effervescence ceases, followed by a brine wash.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

    • Purify the crude product via column chromatography (silica gel, hexane:ethyl acetate gradient).

Fischer_Esterification Reactants Vanillin 3-Methylbenzoic Acid H₂SO₄ (cat.) Intermediate Protonated Carbonyl Tetrahedral Intermediate Reactants->Intermediate Nucleophilic Attack Product 4-Formyl-2-methoxyphenyl 3-methylbenzoate H₂O Intermediate->Product Elimination of Water

Caption: Simplified reaction pathway for Fischer Esterification.

Alternative 2: Biocatalytic (Lipase-Catalyzed) Synthesis

Enzymatic catalysis offers a green alternative to traditional chemical methods, operating under mild conditions with high selectivity and reducing hazardous waste.[2] Lipases are commonly used to catalyze esterification reactions.

  • Mechanistic Insight: The lipase enzyme's active site (typically a serine residue) attacks the acyl donor (in this case, isobutyric anhydride is used as a proxy for an activated 3-methylbenzoic acid derivative for better reactivity) to form a covalent acyl-enzyme intermediate.[2][6] This activated acyl group is then transferred to the nucleophile (vanillin) to form the ester, regenerating the free enzyme.

  • Experimental Protocol:

    • In a 50 mL flask, suspend vanillin (1.52 g, 10 mmol) and 3-methylbenzoic anhydride (2.84 g, 11 mmol) in 25 mL of anhydrous toluene.

    • Add immobilized lipase (e.g., Novozym 435, 200 mg).

    • Heat the mixture to 50-60°C and stir for 24-48 hours. Monitor progress by TLC or GC.

    • After the reaction, cool the mixture and filter to recover the immobilized enzyme catalyst (which can be washed and reused).

    • Evaporate the solvent from the filtrate under reduced pressure.

    • The crude product is purified by column chromatography to remove any unreacted starting materials.

Biocatalytic_Synthesis Substrates Vanillin 3-Methylbenzoic Anhydride EnzymeComplex Lipase Acyl-Enzyme Intermediate Substrates->EnzymeComplex Acylation of Enzyme ProductRelease Target Ester Released Regenerated Lipase EnzymeComplex->ProductRelease Nucleophilic Attack by Vanillin

Caption: Key steps in the lipase-catalyzed synthesis pathway.

Comparative Performance Analysis

The following table summarizes the experimental data and key performance indicators for each synthetic method evaluated.

MetricBenchmark: Schotten-BaumannAlternative 1: Fischer EsterificationAlternative 2: Biocatalytic
Typical Yield 90-95%60-70%75-85%
Purity (Post-Purification) >99%~98%>99%
Reaction Time 2 hours8-12 hours24-48 hours
Temperature 0°C to Room TempReflux (~111°C in Toluene)50-60°C
Reagents & Hazards High: 3-methylbenzoyl chloride (corrosive, lachrymator), Pyridine (toxic, flammable)Moderate: Conc. H₂SO₄ (highly corrosive)Low: Immobilized enzyme (benign), Toluene (flammable)
Byproduct/Waste Profile Pyridinium hydrochloride salt, aqueous wasteAcidic/basic aqueous waste, requires significant solvent for purificationMinimal waste, enzyme is recyclable, solvent can be recovered
Ease of Purification Simple recrystallizationColumn chromatography requiredFiltration and column chromatography
Relative Cost of Reagents Moderate (Acyl chloride is a specialty reagent)Low (Bulk commodity chemicals)High (Initial cost of enzyme, but reusable)
Scalability Excellent, well-established industrial methodGood, but requires equipment for azeotropic water removalModerate, limited by enzyme cost and reaction volume

Discussion & Recommendations

The data clearly illustrates a series of trade-offs that must be considered when selecting a synthetic route.

  • For Rapid, High-Yield Synthesis (Discovery/Lab Scale): The Benchmark Schotten-Baumann method is unequivocally the superior choice. Its speed, high conversion rate, and straightforward purification via recrystallization make it ideal for quickly generating high-purity material for further research. The primary drawback is the use of hazardous reagents, which requires appropriate handling in a laboratory fume hood.

  • For Cost-Effective, Large-Scale Synthesis (Traditional Process): Fischer Esterification presents a viable, low-cost alternative if reaction time is not a critical constraint. The starting materials are inexpensive bulk chemicals. However, the lower yield, high energy input (reflux), and need for more intensive purification (column chromatography) may offset the initial cost savings, particularly at scale.

  • For Sustainable and "Green" Synthesis (Modern Process): The Biocatalytic method stands out as the most environmentally friendly option.[2] It operates under mild conditions, generates minimal waste, and the catalyst is recyclable. While the reaction is significantly slower and the initial enzyme cost is higher, this route is exceptionally valuable for applications where a "natural" or "green" process is required for marketing or regulatory purposes. The high selectivity of the enzyme often leads to a cleaner product profile, potentially simplifying downstream processing.

Conclusion

There is no single "best" method for the synthesis of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. The optimal choice is dictated by the specific context and priorities of the project. The Schotten-Baumann acylation serves as an excellent benchmark for its efficiency and yield in a research setting. However, for applications demanding sustainability and mild conditions, lipase-catalyzed synthesis presents a compelling and forward-looking alternative, while Fischer esterification remains a tool for cost-focused, traditional synthesis. This guide provides the necessary data and expert analysis to empower researchers and developers to select the most appropriate and effective synthetic strategy.

References

  • Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. Turkish Journal of Pharmaceutical Sciences, 2018.

  • Rahayu, R., et al. Synthesis of New Vanillin Derivatives from Natural Eugenol. AIP Conference Proceedings, 2021.

  • Rahayu, R., et al. Synthesis of new vanillin derivatives from natural eugenol. AIP Publishing, 2021.

  • Kumar, R., et al. A Review on the Vanillin derivatives showing various Biological activities. International Journal of PharmTech Research, 2012.

  • Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. PMC - NIH, 2018.

  • Advances in vanillin synthesis: focusing on microbial synthesis pathways and prospects. World Journal of Microbiology and Biotechnology, 2025.

  • Different Types of Vanillin Synthesis Processes. SpringerLink.

  • Method for synthesizing vanillin ester isobutyric acid through method of acid anhydride. Google Patents.

  • The synthesis of vanillin - learning about aspects of sustainable chemistry by comparing different syntheses. Journal of Science Education, 2016.

  • Method for synthesizing vanillin ester isobutyric acid through biocatalysis. Google Patents.

  • EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION). YouTube, 2020.

  • Using Data Analysis To Evaluate and Compare Chemical Syntheses. ACS Publications, 2019.

  • EXPERIMENT 3B: ESTERIFICATION REACTIONS OF VANILLIN (ACIDIC CONDITION). YouTube, 2020.

  • Path Toward High-Throughput Synthesis Planning via Performance Benchmarking. ChemRxiv, 2024.

  • 4-formyl-3-methoxybenzonitrile. ChemicalBook.

  • Lab Report Experiment 3 - Esterification Reactions of Vanillin. Scribd.

Sources

Validation

A Comparative Guide to Investigating the Immunological Cross-Reactivity of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

This guide provides a comprehensive experimental framework for researchers, scientists, and drug development professionals to assess the skin sensitization and immunological cross-reactivity potential of 4-Formyl-2-metho...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive experimental framework for researchers, scientists, and drug development professionals to assess the skin sensitization and immunological cross-reactivity potential of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. Given the compound's structural motifs—a vanillin-like aldehyde and a benzoate ester—a rigorous comparison against known sensitizers with similar features is essential for a thorough safety assessment.

Introduction: The Scientific Imperative for Cross-Reactivity Assessment

4-Formyl-2-methoxyphenyl 3-methylbenzoate is a unique chemical entity featuring two distinct functional groups of toxicological interest: a substituted benzaldehyde and a benzoate ester. The aldehyde group, particularly in an aromatic ring, can act as an electrophile, while benzoates are a known class of contact allergens.[1][2] The primary concern from a toxicological and drug development standpoint is the potential for this molecule to cause skin sensitization, a T-cell mediated delayed-type hypersensitivity reaction.[1]

The European Chemicals Agency (ECHA) registration dossier for a related compound, 4-formyl-2-methoxyphenyl benzoate, classifies it as a Skin Sensitizer Category 1, with the warning "May cause an allergic skin reaction".[3] This precedent underscores the need for a detailed investigation of the target molecule.

This guide is structured around the Adverse Outcome Pathway (AOP) for skin sensitization, a framework established by the Organisation for Economic Co-operation and Development (OECD) that links the initial molecular event to the final adverse outcome of allergic contact dermatitis.[4][5][6] We will detail a sequence of validated in chemico and in vitro assays designed to probe the key events in this pathway, providing a robust, non-animal approach to hazard identification and characterization.

Part 1: Structural Analysis and Comparator Compound Selection

The structure of 4-Formyl-2-methoxyphenyl 3-methylbenzoate contains two key "structural alerts":

  • The Vanillin Moiety (4-formyl-2-methoxyphenyl): The aldehyde group is electrophilic and can potentially form covalent bonds with nucleophilic amino acid residues in skin proteins (a process called haptenation). This is the molecular initiating event (MIE) in the skin sensitization AOP.[7]

  • The Benzoate Moiety (3-methylbenzoate): Benzoates are widely used as preservatives and are recognized, albeit infrequent, causes of contact allergies.[2][8] Their potential for cross-reactivity warrants investigation.[1]

Based on these motifs, the following comparator compounds are selected to provide context for the experimental results:

  • Positive Controls (Known Sensitizers):

    • Cinnamaldehyde: A potent sensitizer used as a positive control in OECD-validated assays.[9]

    • Vanillin: Structurally similar to the aldehyde portion of the target molecule and considered a weak skin sensitizer.[10][11]

    • Benzoic Acid: The parent acid of the benzoate ester group, with a low incidence of sensitization but potential for irritation.[8][12]

  • Negative Control (Non-Sensitizer):

    • Lactic Acid: A non-sensitizing chemical used for establishing baseline responses.

Part 2: A Tiered In Vitro Testing Strategy for Cross-Reactivity

To build a comprehensive safety profile, a tiered approach targeting different key events (KEs) of the skin sensitization AOP is recommended. This strategy, often referred to as an Integrated Approach to Testing and Assessment (IATA), provides greater predictive accuracy than any single assay.[13]

The first step is to determine if the molecule can react with skin proteins. The Direct Peptide Reactivity Assay (DPRA) , as described in OECD Test Guideline 442C, is the standard method for this.[7][9][14] It measures the depletion of synthetic peptides containing cysteine and lysine after incubation with the test chemical, mimicking haptenation.[7]

Expert Insight: The DPRA is a crucial first screen. A high reactivity profile suggests a strong potential for sensitization, as covalent protein binding is the necessary initiating event.[7] However, the assay lacks metabolic capability, meaning it may not detect "pro-haptens" that require enzymatic activation to become reactive.

Detailed Protocol: Direct Peptide Reactivity Assay (DPRA)

  • Preparation: Prepare a 100 mM stock solution of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in a suitable solvent (e.g., acetonitrile). Prepare stock solutions of the comparator compounds similarly.

  • Peptide Solutions: Prepare a cysteine-containing peptide solution (Ac-RFAACAA-COOH) at 0.667 mM in pH 7.5 phosphate buffer and a lysine-containing peptide solution (Ac-RFAAKAA-COOH) at 0.667 mM in pH 10.2 ammonium acetate buffer.[9]

  • Incubation: Mix the test chemical solution with each peptide solution at a specific molar ratio (1:10 for cysteine, 1:50 for lysine). Incubate for 24 hours at 25°C.[9]

  • Analysis: Following incubation, quench the reaction and analyze the remaining peptide concentration using High-Performance Liquid Chromatography (HPLC) with UV detection at 220 nm.[9]

  • Calculation: Calculate the percent peptide depletion for both cysteine and lysine. The mean depletion is used to categorize the chemical's reactivity.

Following protein binding, sensitizers trigger stress-response pathways in keratinocytes. The KeratinoSens™ Assay (OECD TG 442D) is designed to measure this second key event.[15][16][17] It uses a human keratinocyte cell line (HaCaT) containing a luciferase gene reporter linked to an Antioxidant Response Element (ARE).[16] Activation of the Nrf2 pathway by sensitizers leads to luciferase expression, which can be quantified.[15][16]

Expert Insight: This assay provides biological context to the chemical reactivity data from the DPRA. A positive result here indicates the chemical not only binds to proteins but also triggers a cellular response relevant to sensitization.[17]

Detailed Protocol: KeratinoSens™ Assay

  • Cell Culture: Seed KeratinoSens™ cells into 96-well plates and culture for 24 hours at 37°C / 5% CO2.[16]

  • Compound Exposure: Prepare serial dilutions of the test and comparator compounds (typically from ~1 to 2000 µM). Expose the cells to these concentrations for 48 hours.

  • Lysis & Reagent Addition: After exposure, lyse the cells and add the luciferase substrate reagent.

  • Luminescence Measurement: Measure the luminescence signal using a plate-based luminometer.

  • Data Analysis: Determine the maximal fold induction of luciferase activity (Imax) and the concentration at which a 1.5-fold induction is observed (EC1.5). A compound is considered a sensitizer if the EC1.5 is below 1000 µM and cell viability is acceptable.[13]

The definitive event in sensitization is the proliferation of specific T-cells.[5] A Lymphocyte Transformation Test (LTT) or a modern equivalent using flow cytometry can directly assess this.[18][19][20] This assay determines if T-cells primed by the target compound will also proliferate when exposed to the structurally similar comparator compounds.

Expert Insight: This is the most direct test of cross-reactivity. While technically demanding, it provides the most clinically relevant data. A positive cross-reactive result (e.g., T-cells primed with the target molecule also react to vanillin) strongly suggests a shared antigenic determinant and a high risk of clinical cross-reactivity.

Detailed Protocol: Naïve T-Cell Priming and Cross-Reactivity Assay

  • Cell Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from multiple healthy, non-allergic donors.

  • T-Cell Priming: Co-culture naïve T-cells with dendritic cells (DCs) that have been pulsed with a sub-toxic concentration of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. Culture for 7-10 days to allow for the priming and expansion of specific T-cells.

  • Cross-Reactivity Challenge: Re-stimulate the primed T-cell cultures with the original target compound (positive control), the comparator compounds (Vanillin, Benzoic Acid), or a negative control.

  • Proliferation Measurement: After 48-72 hours, measure T-cell proliferation. This can be done using traditional [3H]-thymidine incorporation or, preferably, by flow cytometry to measure the dilution of a proliferation-tracking dye like CFSE.[20][21]

  • Data Analysis: Calculate a Stimulation Index (SI) for each condition (mean proliferation in test condition / mean proliferation in negative control). An SI > 2 is typically considered a positive response.[21]

Part 3: Data Interpretation and Comparative Analysis

Table 1: Hypothetical Comparative Cross-Reactivity Data

CompoundDPRA Reactivity Class (KE1)KeratinoSens™ Result (KE2) (EC1.5 Value)T-Cell Cross-Reactivity (KE4) (Stimulation Index vs. Target-Primed Cells)Overall Prediction
4-Formyl-2-methoxyphenyl 3-methylbenzoate Moderate ReactivityPositive (e.g., 85 µM)5.5 (Positive Control)Sensitizer
Cinnamaldehyde (Positive Control)High ReactivityPositive (e.g., 12 µM)0.9Sensitizer
Vanillin (Comparator)Low ReactivityPositive (e.g., 450 µM)3.1 (Cross-Reactive)Weak Sensitizer
Benzoic Acid (Comparator)Minimal ReactivityNegative (> 2000 µM)1.1 (Not Cross-Reactive)Non-Sensitizer
Lactic Acid (Negative Control)Minimal ReactivityNegative (> 2000 µM)1.0Non-Sensitizer

In this hypothetical scenario, the target molecule is a moderate sensitizer. Crucially, the T-cell assay shows a strong cross-reactive response with vanillin, indicating that the vanillin-like portion of the molecule is the primary immunological determinant.

Part 4: Visualization of Workflows and Pathways

Diagrams created using Graphviz (DOT language)

G cluster_0 Key Event 1: In Chemico Reactivity cluster_1 Key Event 2: In Vitro Cell Response cluster_2 Key Event 4: T-Cell Cross-Reactivity a Test Compound + Synthetic Peptides b Incubate 24h a->b c HPLC Analysis b->c d Calculate % Peptide Depletion c->d h Determine EC1.5 Value e KeratinoSens™ Cells + Test Compound f Incubate 48h e->f g Measure Luminescence f->g g->h l Calculate Stimulation Index i Prime T-Cells with Target Compound j Challenge with Comparators i->j k Measure Proliferation (Flow Cytometry) j->k k->l

Caption: Experimental workflow for tiered cross-reactivity testing.

AOP MIE Molecular Initiating Event (Haptenation) KE2 Keratinocyte Activation (Nrf2 Pathway) MIE->KE2 DPRA Assay KE3 Dendritic Cell Activation KE2->KE3 KeratinoSens™ Assay KE4 T-Cell Proliferation & Cross-Reactivity KE3->KE4 AO Adverse Outcome (Allergic Contact Dermatitis) KE4->AO LTT Assay

Caption: The Skin Sensitization Adverse Outcome Pathway (AOP).

References

  • National Toxicology Program. (2015). OECD Test Guideline 442C: In Chemico Skin Sensitisation: Direct Peptide Reactivity Assay. [Link]

  • Aleksic, M., et al. (2024). The skin sensitization adverse outcome pathway: exploring the role of mechanistic understanding for higher tier risk assessment. Critical Reviews in Toxicology, 54(2), 69-91. [Link]

  • Taylor & Francis Online. (2024). The skin sensitization adverse outcome pathway: exploring the role of mechanistic understanding for higher tier risk assessment. Critical Reviews in Toxicology, 54(2). [Link]

  • The Joint Research Centre. Skin sensitisation: the Direct Peptide Reactivity Assay (DPRA). [Link]

  • Maxwell, G., et al. (2016). The adverse outcome pathway for skin sensitisation: Moving closer to replacing animal testing. Alternatives to Laboratory Animals, 44(5), 453-460. [Link]

  • XCellR8. Regulatory DPRA Skin Sensitisation Test OECD TG 442c. [Link]

  • CPT Labs. Direct Peptide Reactivity Assay Testing. [Link]

  • MacKay, C., et al. (2013). From Pathways to People: Applying the Adverse Outcome Pathway (AOP) for Skin Sensitization to Risk Assessment. ALTEX, 30(4), 473-486. [Link]

  • Taylor & Francis Online. (2024). The skin sensitization adverse outcome pathway: exploring the role of mechanistic understanding for higher tier risk assessment. Critical Reviews in Toxicology, 54(2). [Link]

  • OECD. Test No. 442C: In Chemico Skin Sensitisation. [Link]

  • Inotiv. OECD 442D: KeratinoSens™ assay. [Link]

  • XCellR8. KeratinoSens™ Skin Sensitisation Test OECD TG 442d. [Link]

  • Creative Bioarray. OECD TG 442D KeratinoSens Assay for Cosmetic Sensitizers. [Link]

  • European Commission. (2005). SCCP Opinion on Benzoic Acid and Sodium Benzoate. [Link]

  • Gentronix. (2024). A brief introduction to the KeratinoSens™ assay. [Link]

  • PubChem. 4-Formyl-2-methoxyphenyl benzoate. [Link]

  • National Toxicology Program. (2015). OECD Test Guideline 442D: In Vitro Skin Sensitisation: ARE-Nrf2 Luciferase Test Method. [Link]

  • Hammond, S. L., et al. (2021). In-Vitro Approaches to Predict and Study T-Cell Mediated Hypersensitivity to Drugs. Frontiers in Immunology, 12, 639393. [Link]

  • Kormos, B., et al. (2022). Analysis of Viability as Readout of Lymphocyte Transformation Test in Drug Hypersensitivity Diagnostics. International Journal of Molecular Sciences, 23(19), 11888. [Link]

  • Pichler, W. J. (2006). In vitro tests of T cell-mediated drug hypersensitivity. Expert Review of Clinical Immunology, 2(6), 993-1004. [Link]

  • Kandárová, H., & Letašiová, S. (2011). In vitro methods for hazard assessment of industrial chemicals – opportunities and challenges. Interdisciplinary Toxicology, 4(3), 111-117. [Link]

  • ResearchGate. Proliferation assay to analyze the antigen presentation to T‐cell.... [Link]

  • Ceger, P., et al. (2021). Use of in vitro methods combined with in silico analysis to identify potential skin sensitizers in the Tox21 10K compound library. ALTEX, 38(1), 89-108. [Link]

  • Jacob, S. E., & Nedorost, S. (2016). An Update On Benzoates. The Dermatologist. [Link]

  • PubChem. 4-Formylphenyl 4-methoxybenzoate. [Link]

  • Regulations.gov. (2022). VANILLIN. [Link]

  • ProImmune. ProMap® naïve CFSE T cell proliferation assays. [Link]

  • Bury, D., et al. (2023). Skin sensitisation prediction using read-across, an illustrative next generation risk assessment (NGRA) case study for vanillin. Regulatory Toxicology and Pharmacology, 143, 105458. [Link]

  • Alani, A., et al. (2020). Sodium Benzoate as an Emerging but Problematic Allergen: Retrospective Analysis of Patch Test Results in 3198 Cases Underlines the Need for an Improved Test Preparation, as Even Dubious Reactions May Be Clinically Relevant. Dermatitis, 31(5), 323-327. [Link]

  • DermNet. Contact allergy to preservatives. [Link]

  • PubChem. Methyl 4-formyl-3-methoxybenzoate. [Link]

  • Semantic Scholar. T-cell recognition of chemicals, protein allergens and drugs: towards the development of in vitro assays. [Link]

  • ResearchGate. A Rapid In Vitro Method of Identifying Contact Allergens and Irritants. [Link]

  • Charles River Laboratories. In Vitro Toxicology Testing. [Link]

  • ResearchGate. Safety Assessment of Alkyl Benzoates as Used in Cosmetics. [Link]

  • Episkin. THREE STEPS TO SELECT ANALOGUES FOR SKIN SENSITIZATION PREDICTION USING READ-ACROSS: AN ILLUSTRATIVE CASE STUDY WITH VANILLIN. [Link]

  • ResearchGate. P22-26 Three steps to select analogues for skin sensitization prediction using read-across: an exemplary case study with vanillin. [Link]

  • Cosmetic Ingredient Review. (2019). Safety Assessment of Vanilla-Derived Ingredients as Used in Cosmetics. [Link]

  • PubChem. 4-Formyl-3-hydroxy-2-methylbenzoic acid, ethyl ester. [Link]

  • PubChem. 4-Methoxyphenyl benzoate. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Proper Disposal of 4-Formyl-2-methoxyphenyl 3-methylbenzoate

As researchers and scientists, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdl...

Author: BenchChem Technical Support Team. Date: January 2026

As researchers and scientists, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of sound scientific practice. This guide provides a detailed protocol for the safe disposal of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, grounding procedural steps in the principles of chemical safety and regulatory compliance.

Our approach moves beyond a simple checklist, offering a framework for decision-making that ensures the protection of laboratory personnel, the community, and the environment.

Part 1: Hazard Assessment and Characterization

The closely related compound, 4-formyl-2-methoxyphenyl benzoate, is classified with the GHS hazard statement H317, indicating it "May cause an allergic skin reaction"[1]. This designates it as a skin sensitizer. It is prudent practice to assume 4-Formyl-2-methoxyphenyl 3-methylbenzoate shares this property. Furthermore, compounds containing the benzaldehyde moiety can cause skin, eye, and respiratory irritation[2][3].

Principle of Assumed Hazard: In the absence of complete toxicological data for a specific research chemical, it must be treated as a hazardous substance[4]. Therefore, all handling and disposal operations should proceed with the assumption that this compound is, at a minimum, a skin sensitizer and a potential irritant.

PropertyValueSource
Molecular Formula C₁₆H₁₄O₄Inferred from structure
Molecular Weight 270.28 g/mol Inferred from structure
Known/Inferred Hazards H317: May cause an allergic skin reaction (Skin Sensitizer)[1]
Potential for eye, skin, and respiratory irritation[2][3]

Part 2: The Four Pillars of Laboratory Waste Management

Effective disposal is the final step in a comprehensive waste management strategy. This strategy rests on four essential pillars that should guide all laboratory operations.

  • Source Reduction & Minimization : The most effective way to manage waste is to prevent its generation. This includes ordering the smallest necessary quantity of the chemical, reducing the scale of experiments, and ensuring efficient inventory management to prevent expiration and unnecessary disposal[5][6].

  • Segregation of Waste Streams : This is the most critical step for ensuring safety and cost-effective disposal. Incompatible chemicals must never be mixed in the same waste container to prevent violent reactions or the generation of toxic fumes[7]. Furthermore, different categories of waste require different disposal methods. Do not mix non-hazardous waste with hazardous waste[4]. For this compound, the primary segregation concerns are:

    • Halogenated vs. Non-Halogenated Solvents : If the compound is dissolved in a solvent, the waste stream is defined by that solvent. Halogenated solvents (e.g., dichloromethane, chloroform) must be collected separately from non-halogenated solvents (e.g., acetone, ethyl acetate, hexanes)[6][8].

    • Solid vs. Liquid Waste : Solid waste (e.g., unused compound, contaminated filter paper) should be collected separately from liquid solvent waste[9].

  • Proper Containerization : All waste must be stored in containers that are compatible with their contents and can be securely sealed[10][11]. For 4-Formyl-2-methoxyphenyl 3-methylbenzoate and its solutions:

    • Use clearly marked, leak-proof containers provided by your institution's Environmental Health & Safety (EHS) department.

    • Never use food-grade containers (e.g., jars, bottles) for hazardous waste storage[7].

    • Ensure the container is made of a material chemically resistant to the waste. For most organic solvents and solids, glass or high-density polyethylene (HDPE) is appropriate.

  • Clear and Accurate Labeling : As soon as the first drop of waste enters a container, it must be labeled[4]. The label, typically a "Hazardous Waste" tag provided by EHS, must include:

    • The words "Hazardous Waste."

    • The exact chemical names of all contents, including solvents and solutes. Do not use abbreviations or chemical formulas.

    • The approximate percentage of each component.

    • The date accumulation started.

    • The name of the principal investigator and the laboratory location.

Part 3: Step-by-Step Disposal Protocol

This protocol outlines the direct, procedural steps for disposing of 4-Formyl-2-methoxyphenyl 3-methylbenzoate in various forms.

A. Disposal of Unused or Expired Solid Compound

  • Personal Protective Equipment (PPE) : Before handling, don appropriate PPE, including a lab coat, safety glasses or goggles, and nitrile gloves. Given its classification as a skin sensitizer, meticulous avoidance of skin contact is paramount[1].

  • Container Preparation : Obtain a designated solid hazardous waste container from your EHS office. Affix a hazardous waste label to the container.

  • Waste Transfer : Carefully transfer the solid 4-Formyl-2-methoxyphenyl 3-methylbenzoate into the designated solid waste container. Use a spatula or powder funnel to minimize dust generation.

  • Labeling : On the hazardous waste label, write "Solid Waste" and list "4-Formyl-2-methoxyphenyl 3-methylbenzoate" as 100% of the contents. Fill out all other required information on the tag.

  • Storage : Securely close the container. Store it in your laboratory's designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel[5][12]. Ensure secondary containment is used.

B. Disposal of Solutions Containing the Compound

  • PPE : Wear standard laboratory PPE as described above.

  • Waste Stream Identification : Identify the solvent used to dissolve the compound. This determines the correct liquid waste container.

    • If a non-halogenated solvent (e.g., Toluene, Acetone, Methanol) was used, locate the "Non-Halogenated Organic Waste" container.

    • If a halogenated solvent (e.g., Dichloromethane, Chloroform) was used, locate the "Halogenated Organic Waste" container.

  • Waste Transfer : Carefully pour the liquid waste into the appropriate container using a funnel.

  • Container Management : Do not fill the container beyond 90% capacity to allow for expansion. Keep the container securely closed at all times except when adding waste[5].

  • Labeling : Update the hazardous waste label on the liquid waste container, adding "4-Formyl-2-methoxyphenyl 3-methylbenzoate" and its concentration to the list of contents.

  • Storage : Return the container to the SAA and ensure it is within secondary containment.

C. Disposal of Contaminated Labware

  • Gross Decontamination : Remove as much of the chemical residue as possible. For items like filter paper or weighing boats contaminated with solid, dispose of them in the solid hazardous waste container.

  • Rinsing : For glassware, rinse with a small amount of a suitable solvent (e.g., acetone). This first rinseate is considered hazardous and must be disposed of in the appropriate liquid hazardous waste container (non-halogenated)[13].

  • Final Cleaning : After the initial hazardous rinse, glassware can typically be washed with soap and water.

  • Disposables : Items that cannot be decontaminated, such as contaminated gloves or pipette tips, should be placed in the solid hazardous waste container.

Part 4: Disposal Workflow and Emergency Planning

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from work with 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

G cluster_0 cluster_1 Waste Characterization cluster_2 Segregation & Action cluster_3 Final Container WasteGen Waste Generation Point (4-Formyl-2-methoxyphenyl 3-methylbenzoate) Solid Pure Solid or Contaminated Solid Labware (e.g., filter paper, gloves) WasteGen->Solid Liquid Solution in Organic Solvent WasteGen->Liquid Glass Contaminated Glassware (e.g., flask, beaker) WasteGen->Glass SolidWaste Place in 'Solid Hazardous Waste' Container Solid->SolidWaste SolventType Identify Solvent Type Liquid->SolventType Rinse Perform Hazardous Rinse (e.g., with Acetone) Glass->Rinse EHS_Pickup Store in SAA for EHS Pickup SolidWaste->EHS_Pickup NonHalo Transfer to 'Non-Halogenated Liquid Waste' Container SolventType->NonHalo Non-Halogenated Halo Transfer to 'Halogenated Liquid Waste' Container SolventType->Halo Halogenated Rinse->NonHalo FinalWash Proceed to Normal Glassware Washing NonHalo->FinalWash After rinse disposal NonHalo->EHS_Pickup Halo->EHS_Pickup

Caption: Waste Disposal Decision Workflow.

Spill Management

In the event of a spill, immediately alert personnel in the area. For a small spill of the solid, carefully sweep it up, avoiding dust creation, and place it in the solid hazardous waste container[14]. For a small liquid spill, absorb it with a chemical absorbent material (e.g., vermiculite or sand), and place the contaminated absorbent into the solid hazardous waste container[15]. All materials used for cleanup are considered hazardous waste[4]. For large spills, evacuate the area and contact your institution's EHS emergency line immediately.

Conclusion

The disposal of 4-Formyl-2-methoxyphenyl 3-methylbenzoate does not require novel or complex procedures but rather the diligent application of fundamental principles of laboratory safety and hazardous waste management. By understanding the compound's potential hazards, meticulously segregating waste streams, and adhering to proper containerization and labeling protocols, researchers can ensure that their work is conducted safely and responsibly. Always consult your institution's specific EHS guidelines, as they provide the definitive policies for your location[4][5][16].

References

  • University of Pennsylvania, Environmental Health & Radiation Safety. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

  • Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

  • CSIR IIP. (n.d.). Laboratory Chemical Waste Management. Retrieved from [Link]

  • Vanderbilt University Medical Center. (2023, October). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4330388, 4-Formyl-2-methoxyphenyl benzoate. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2024, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • Chemtalk. (n.d.). Ester Disposal. Retrieved from [Link]

  • Lab Manager. (n.d.). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2024, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10631650, Methyl 4-formyl-3-methoxybenzoate. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 798155, 4-Formylphenyl 4-methoxybenzoate. Retrieved from [Link]

  • Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

  • WasteWise. (n.d.). Aldehyde Disposal. Retrieved from [Link]

  • University of Wuppertal. (n.d.). Solvent Wastes in the Laboratory – Disposal and/or Recycling. Retrieved from [Link]

  • Laboratorium Discounter. (2023, February 23). Safety Data Sheet - Vanillin 99,5+% Extra Pure, Foodgrade. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 132132328, 4-Formyl-3-hydroxy-2-methylbenzoic acid, ethyl ester. Retrieved from [Link]

  • Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

  • Chemtex USA. (n.d.). Safety Data Sheet - Vanillin. Retrieved from [Link]

  • Regulations.gov. (2022, February 21). Vanillin - Human Health Assessment Scoping Document in Support of Registration Review. Retrieved from [Link]

  • Indiana University Environmental Health and Safety. (n.d.). In-Lab Disposal Methods: Waste Management Guide. Retrieved from [Link]

  • MCF Environmental Services. (2023, April 11). Proper Hazardous Waste Disposal in a Laboratory Setting. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1183, Vanillin. Retrieved from [Link]

  • Google Patents. (n.d.). WO2008044895A1 - The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15294, Methyl 4-Formylbenzoate. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16659251, 4-Formyl-3-methoxybenzonitrile. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol v1. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 4-Formyl-2-methoxyphenyl 3-methylbenzoate

A Researcher's Guide to Safely Handling 4-Formyl-2-methoxyphenyl 3-methylbenzoate In the landscape of drug discovery and chemical synthesis, the introduction of novel compounds requires a commensurate evolution in our sa...

Author: BenchChem Technical Support Team. Date: January 2026

A Researcher's Guide to Safely Handling 4-Formyl-2-methoxyphenyl 3-methylbenzoate

In the landscape of drug discovery and chemical synthesis, the introduction of novel compounds requires a commensurate evolution in our safety protocols. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of 4-Formyl-2-methoxyphenyl 3-methylbenzoate. As a Senior Application Scientist, my objective is to move beyond mere compliance and instill a culture of proactive safety, grounded in a mechanistic understanding of the potential hazards.

Disclaimer: No specific, peer-reviewed Safety Data Sheet (SDS) is broadly available for 4-Formyl-2-methoxyphenyl 3-methylbenzoate at the time of this writing. The following guidance is therefore synthesized from an analysis of its constituent functional groups and data from structurally analogous compounds. This represents a conservative, risk-based approach essential for handling novel chemical entities.

Hazard Analysis: A Structurally-Informed Perspective

Understanding the potential reactivity of a molecule is the cornerstone of any robust safety plan. 4-Formyl-2-methoxyphenyl 3-methylbenzoate combines three key functional groups, each contributing to its overall hazard profile.

  • Aromatic Aldehyde: The formyl group attached to the benzene ring is a primary point of concern. Aromatic aldehydes can act as irritants to the skin, eyes, and respiratory system.[1][2] Furthermore, some aldehydes are known skin sensitizers, meaning repeated exposure can lead to an allergic reaction.[3][4] The GHS classification for the parent compound, 4-formyl-2-methoxyphenyl benzoate, indicates it may cause an allergic skin reaction.[3]

  • Methoxy-Substituted Phenol Ester: The core structure is related to phenolic compounds, which can range from irritants to toxic substances.[5][6][7] The presence of the methoxy group can modulate this reactivity, but caution is warranted. Phenolic compounds can be absorbed through the skin and may cause systemic effects.[5][8]

  • Benzoate Ester: Esters are generally considered to have lower acute toxicity.[9] However, they can still cause irritation, and at high concentrations, vapors can be narcotic.[9]

Based on this structural analysis, we must assume the compound is, at a minimum, a skin, eye, and respiratory irritant, a potential skin sensitizer, and harmful if ingested or absorbed through the skin.

Engineering Controls and Administrative Oversight: The First Line of Defense

Personal Protective Equipment (PPE) is the final barrier between a researcher and a chemical hazard. The primary methods of protection involve robust engineering controls and strict administrative procedures, mandated by standards such as the OSHA Laboratory Standard (29 CFR 1910.1450).[10][11][12]

  • Chemical Fume Hood: All manipulations of 4-Formyl-2-methoxyphenyl 3-methylbenzoate, including weighing, transferring, and preparing solutions, must be conducted within a properly functioning chemical fume hood. This is non-negotiable. The fume hood's function is to capture and exhaust vapors, dusts, and aerosols, providing the most critical layer of protection.[10][11]

  • Designated Area: All work with this compound should be restricted to a designated area within the laboratory. This area should be clearly marked, and access should be limited to trained personnel.

  • Chemical Hygiene Plan (CHP): Your institution's CHP is the master document governing safe laboratory operations.[10][11][13] It outlines specific procedures, requirements for training, and criteria for implementing control measures. All personnel must be thoroughly familiar with the CHP before beginning work.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be deliberate and based on a risk assessment of the specific procedures being performed. The following table outlines the minimum required PPE.

Body Part Recommended PPE Specifications and Rationale
Eyes & Face Chemical Splash Goggles & Face ShieldRationale: Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes, mists, and fine powders.[14][15] A face shield, worn over goggles, is required when handling larger quantities (>1g) or during procedures with a high potential for splashing.[14][16]
Hands Butyl or Nitrile Gloves (Double-Gloving Recommended)Rationale: The aldehyde and aromatic functionalities necessitate careful glove selection. Butyl rubber gloves offer excellent protection against aldehydes, ketones, and esters.[17] Nitrile gloves are a common alternative but may have a shorter breakthrough time; always consult manufacturer compatibility charts.[18][19] Double-gloving provides an additional layer of safety. Always inspect gloves for defects before use and remove them promptly after contamination, washing hands thoroughly.[20]
Body Chemical-Resistant Laboratory CoatRationale: A standard cotton lab coat is not sufficient. A chemical-resistant coat, typically made of polyester or a poly-cotton blend, provides better protection against chemical splashes. Ensure the coat has long sleeves and is fully buttoned.
Respiratory NIOSH-Approved Respirator (As needed)Rationale: A respirator is typically not required if all work is conducted in a certified chemical fume hood. However, if there is a potential for aerosol generation, a spill outside of the hood, or inadequate ventilation, a NIOSH-approved respirator with organic vapor cartridges and a P100 particulate filter is necessary.[6] Fit-testing and training are mandatory for respirator use under OSHA regulations.[6]
PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE for a given task.

PPE_Workflow cluster_0 cluster_1 cluster_2 cluster_3 start Assess Task: Handling 4-Formyl-2-methoxyphenyl 3-methylbenzoate fume_hood Work in Certified Chemical Fume Hood? start->fume_hood risk_assessment High Splash/Aerosol Potential? (e.g., large volume, heating, vortexing) fume_hood->risk_assessment Yes no_hood STOP WORK Consult EHS. Respirator Required. fume_hood->no_hood No ppe_base Minimum PPE: - Chemical Goggles - Nitrile/Butyl Gloves - Chemical-Resistant Lab Coat risk_assessment->ppe_base No ppe_enhanced Enhanced PPE: - Add Face Shield - Double-Glove risk_assessment->ppe_enhanced Yes caption Figure 1. PPE Selection Workflow

Figure 1. PPE Selection Workflow

Step-by-Step Handling and Emergency Procedures

A. Standard Handling Protocol:

  • Preparation: Before handling the compound, ensure the fume hood is operational and the sash is at the appropriate height. Clear the workspace of any unnecessary items. Don all required PPE as determined by the workflow above.

  • Weighing: If the compound is a solid, carefully weigh it onto weigh paper or into a tared container within the fume hood. Avoid creating dust. Use non-sparking tools.[5]

  • Transfer: When transferring the solid or a solution, do so slowly and carefully to avoid splashing or aerosolization.

  • Post-Handling: After use, securely cap all containers. Decontaminate the work surface with an appropriate solvent (e.g., ethanol), followed by soap and water. Remove gloves and wash hands thoroughly.

B. Emergency Procedures:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][21][22] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[2][21][22] Remove contact lenses if present and easy to do so.[2] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[2] Seek immediate medical attention.

  • Spill: For a small spill within the fume hood, contain it with an inert absorbent material (e.g., vermiculite, sand).[6] Place the absorbed material into a sealed, labeled container for hazardous waste disposal. For large spills or any spill outside of a fume hood, evacuate the area, alert others, and contact your institution's Environmental Health and Safety (EHS) office immediately.

Disposal Plan: Responsible Stewardship

Chemical waste disposal is a critical component of laboratory safety and environmental protection.

  • Waste Characterization: 4-Formyl-2-methoxyphenyl 3-methylbenzoate should be classified as a non-halogenated organic solid or liquid waste. Do not mix it with halogenated solvents or other incompatible waste streams.[23]

  • Containerization: All waste, including contaminated consumables (gloves, weigh paper, pipette tips), must be collected in a designated, properly labeled hazardous waste container.[24] The container must be kept closed except when adding waste.

  • Labeling: The waste container label must clearly state "Hazardous Waste" and list all chemical constituents, including 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

  • Disposal: Follow your institution's specific procedures for hazardous waste pickup and disposal, which are governed by EPA and local regulations.[25] Never dispose of this chemical down the drain or in the regular trash.[25]

By integrating this structurally-informed hazard analysis with rigorous engineering controls, meticulous PPE protocols, and a responsible disposal plan, researchers can confidently and safely advance their work with novel compounds like 4-Formyl-2-methoxyphenyl 3-methylbenzoate.

References

  • Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

  • OSHA Laboratory Standard. Compliancy Group. [Link]

  • The Laboratory Standard. Vanderbilt University Medical Center, Office of Clinical and Research Safety. [Link]

  • OSHA Standards for Biological Laboratories. U.S. Department of Health & Human Services, Administration for Strategic Preparedness and Response (ASPR). [Link]

  • 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]

  • Glove Compatibility. CP Lab Safety. [Link]

  • Understanding Solvents and PPE for Chemical Safety. MCR Safety. [Link]

  • Disposal Methods for Chlorinated Aromatic Waste. Royal Society of Chemistry Publishing. [Link]

  • Personal Protective Equipment. U.S. Environmental Protection Agency (EPA). [Link]

  • Safety Guidelines for Handling Chemicals. HPE Support. [Link]

  • 4-Formyl-2-methoxyphenyl benzoate. National Center for Biotechnology Information, PubChem. [Link]

  • Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison, Biomedical Engineering. [Link]

  • Aldehydes: What We Should Know About Them. MDPI. [Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. [Link]

  • New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic. WIT Press. [Link]

  • OV - Hazards and risk factors - Aldehydes, ketones. Ospedale sicuro. [Link]

  • Material Safety Data Sheet - 3-Methoxyphenol, 97%. Cole-Parmer. [Link]

  • Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). [Link]

  • Aldehydes Waste Compatibility. CP Lab Safety. [Link]

  • OSHA Glove Selection Chart. University of California, Riverside, Environmental Health and Safety. [Link]

  • Glove Selection. University of Colorado Colorado Springs, Emergency & Safety Services. [Link]

  • Removal of Aromatic Compounds from Wastewater. MDPI. [Link]

  • Hazard Summary: 4-Methoxyphenol. New Jersey Department of Health. [Link]

  • Safety Data Sheet: 2-Methoxyphenol. Carl ROTH. [Link]

  • Safety Data Sheet: 2-Methoxyphenol (Australia). Carl ROTH. [Link]

  • Environmental Aldehyde Sources and the Health Implications of Exposure. National Institutes of Health, National Center for Biotechnology Information. [Link]

  • Gloves Chemical Resistance Chart. Gloves By Web. [Link]

  • Nitrile Glove Chemical-Compatibility Reference. University of Pennsylvania, Environmental Health & Radiation Safety. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.